4-Formyl-1H-indole-6-carboxylic acid

Core Science & Biosynthesis

synthesis of 4-Formyl-1H-indole-6-carboxylic acid

An In-depth Technical Guide on the Synthesis of 4-Formyl-1H-indole-6-carboxylic acid

Abstract

4-Formyl-1H-indole-6-carboxylic acid is a pivotal building block in contemporary drug discovery and development, serving as a key intermediate for a variety of pharmacologically active agents. Its unique bifunctional nature, featuring both an electrophilic aldehyde and a nucleophilic carboxylic acid on the indole scaffold, allows for diverse chemical modifications. This guide provides a comprehensive, in-depth exploration of a robust synthetic route to this valuable compound. As a senior application scientist, this document moves beyond a simple recitation of steps to explain the underlying chemical principles, justify the chosen methodologies, and offer field-proven insights into process optimization and troubleshooting. We will detail a multi-step synthesis beginning with the protection of commercially available 1H-indole-6-carboxylic acid, followed by a regioselective Vilsmeier-Haack formylation, and concluding with deprotection to yield the target molecule. Each protocol is designed as a self-validating system, complete with mechanistic discussions, data interpretation, and visual aids to ensure clarity and reproducibility for researchers, scientists, and drug development professionals.

Introduction & Strategic Overview

Significance in Medicinal Chemistry

The indole nucleus is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic drugs. The specific substitution pattern of 4-Formyl-1H-indole-6-carboxylic acid makes it a particularly versatile intermediate. The aldehyde at the C4 position is a handle for reactions such as reductive amination, Wittig reactions, and condensations, while the carboxylic acid at C6 allows for amide bond formation, esterification, and other derivatizations. This dual functionality has been exploited in the synthesis of inhibitors for various biological targets, including kinases and other enzymes.

Synthetic Challenges and Strategic Selection

The primary challenge in synthesizing 4-Formyl-1H-indole-6-carboxylic acid lies in achieving regioselective formylation on a pre-substituted indole ring. The indole nucleus is an electron-rich heterocycle, with the C3 position being the most nucleophilic and thus the most common site for electrophilic substitution.[1] However, our target requires formylation at the C4 position of the benzene portion of the indole.

Several classical formylation methods exist for aromatic compounds:

• Reimer-Tiemann Reaction: This method uses chloroform and a strong base. For indoles, it is often plagued by low yields and can lead to undesired side products, including ring expansion to form quinoline derivatives.[2][3][4][5][6]

• Duff Reaction: Employing hexamethylenetetramine in an acidic medium, the Duff reaction is typically effective for highly activated phenols and is generally inefficient for indoles.[7][8][9]

• Vilsmeier-Haack Reaction: This is a powerful and widely used method for formylating electron-rich aromatic compounds, including indoles.[1][10][11] It utilizes a Vilsmeier reagent, typically formed from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF).[1] While formylation of unsubstituted indole overwhelmingly occurs at C3, the presence of a substituent at C6 alters the electronic landscape of the molecule, influencing the position of the second substitution. The carboxylic acid group at C6 is an electron-withdrawing, meta-directing group. Concurrently, the indole nitrogen activates the C4, C5, and C7 positions for electrophilic attack. This interplay of directing effects makes the Vilsmeier-Haack reaction a plausible, albeit complex, method for achieving C4 formylation.

Given these considerations, a multi-step approach centered around a Vilsmeier-Haack formylation is the most logical and scalable strategy. To prevent undesirable reactions with the acidic proton of the carboxylic acid, a protection/deprotection sequence is essential.

Retrosynthetic Analysis and Workflow

Our forward synthesis is guided by the following retrosynthetic analysis, which breaks down the target molecule into simpler, commercially available starting materials.

Caption: Retrosynthetic pathway for the target compound.

This analysis leads to a three-step synthetic workflow, which is robust and utilizes well-established chemical transformations.

Caption: Overall synthetic workflow.

Detailed Experimental Protocols

Step 1: Synthesis of Methyl 1H-indole-6-carboxylate (Ester Protection)

Rationale: The carboxylic acid group is protected as a methyl ester to prevent it from reacting with the Vilsmeier reagent in the subsequent step. Fischer esterification is a classic and cost-effective method for this transformation.

Reagent	M.W. ( g/mol )	Amount	Moles
1H-Indole-6-carboxylic acid	161.16	10.0 g	0.062
Methanol (MeOH)	32.04	200 mL	-
Sulfuric Acid (H₂SO₄, conc.)	98.08	2.0 mL	-

Procedure:

• Suspend 1H-indole-6-carboxylic acid (10.0 g, 0.062 mol) in methanol (200 mL) in a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Carefully add concentrated sulfuric acid (2.0 mL) dropwise to the suspension with stirring.

• Heat the mixture to reflux (approx. 65°C) and maintain for 6-8 hours, or until TLC analysis (e.g., 30% Ethyl Acetate in Hexane) indicates complete consumption of the starting material.

• Cool the reaction mixture to room temperature and reduce the volume of methanol to approximately 50 mL using a rotary evaporator.

• Pour the concentrated mixture into 300 mL of ice-cold water and stir.

• Neutralize the solution by slowly adding a saturated aqueous solution of sodium bicarbonate until the pH is ~7-8.

• The product will precipitate as a solid. Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry under vacuum to afford Methyl 1H-indole-6-carboxylate as a solid.

Step 2: Vilsmeier-Haack Formylation of Methyl 1H-indole-6-carboxylate

Rationale: This is the key regioselective formylation step. The Vilsmeier reagent, a chloroiminium salt, is a mild electrophile that attacks the electron-rich indole ring. While C3 is the most activated position in indole itself, the C6-ester substituent deactivates the ring, and the reaction is directed to other activated positions, primarily C4 and C7. Careful temperature control is crucial to minimize side-product formation.[12]

Reagent	M.W. ( g/mol )	Amount	Moles
Methyl 1H-indole-6-carboxylate	175.18	5.0 g	0.0285
N,N-Dimethylformamide (DMF)	73.09	25 mL	-
Phosphorus oxychloride (POCl₃)	153.33	3.0 mL (4.95 g)	0.0323

Procedure:

• In a three-necked round-bottom flask under a nitrogen atmosphere, cool N,N-dimethylformamide (15 mL) to 0°C using an ice bath.

• Add phosphorus oxychloride (3.0 mL, 0.0323 mol) dropwise with vigorous stirring, ensuring the internal temperature does not exceed 10°C. The formation of the solid Vilsmeier reagent will be observed.

• After the addition is complete, allow the mixture to stir at 0°C for 30 minutes.

• In a separate flask, dissolve Methyl 1H-indole-6-carboxylate (5.0 g, 0.0285 mol) in DMF (10 mL).

• Add the solution of the indole ester dropwise to the pre-formed Vilsmeier reagent at 0°C.

• After the addition, remove the ice bath and allow the reaction to warm to room temperature. Then, heat the mixture to 85-90°C and maintain for 4-6 hours. Monitor the reaction progress by TLC.

• Cool the reaction mixture to room temperature and carefully pour it onto 200 g of crushed ice with vigorous stirring.

• Slowly neutralize the acidic solution with a 2M aqueous sodium hydroxide solution until the pH is alkaline (pH 9-10), keeping the temperature below 20°C with an ice bath.

• The crude product will precipitate. Collect the solid by vacuum filtration and wash with cold water.

• The crude product will likely be a mixture of 4-formyl and 7-formyl isomers. Purify by column chromatography on silica gel (using a gradient of ethyl acetate in hexane) to isolate the desired Methyl 4-Formyl-1H-indole-6-carboxylate.

Step 3: Saponification to 4-Formyl-1H-indole-6-carboxylic acid (Deprotection)

Rationale: The final step is the hydrolysis of the methyl ester back to the carboxylic acid. Saponification with a base like lithium hydroxide is efficient and typically proceeds with high yield.[13]

Reagent	M.W. ( g/mol )	Amount	Moles
Methyl 4-Formyl-1H-indole-6-carboxylate	203.19	3.0 g	0.0148
Lithium Hydroxide Monohydrate (LiOH·H₂O)	41.96	1.24 g	0.0296
Tetrahydrofuran (THF)	-	45 mL	-
Water (H₂O)	-	15 mL	-

Procedure:

• Dissolve Methyl 4-Formyl-1H-indole-6-carboxylate (3.0 g, 0.0148 mol) in a mixture of THF (45 mL) and water (15 mL) in a round-bottom flask.

• Add lithium hydroxide monohydrate (1.24 g, 0.0296 mol) to the solution.

• Stir the mixture at room temperature for 3-5 hours, monitoring the reaction by TLC until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure to remove the THF.

• Dilute the remaining aqueous solution with 50 mL of water.

• Cool the solution in an ice bath and acidify to pH 2-3 by the dropwise addition of 1M HCl.

• The final product will precipitate as a solid. Collect the solid by vacuum filtration, wash with a small amount of cold water, and dry under vacuum to yield 4-Formyl-1H-indole-6-carboxylic acid.

Data Summary and Characterization

The following table summarizes expected yields and key characterization data for the final product.

Step	Product	Typical Yield	Melting Point (°C)
1	Methyl 1H-indole-6-carboxylate	90-95%	145-148
2	Methyl 4-Formyl-1H-indole-6-carboxylate	40-50% (isolated)	~190-195
3	4-Formyl-1H-indole-6-carboxylic acid	>95%	>250 (decomposes)

Characterization Data for 4-Formyl-1H-indole-6-carboxylic acid:

• ¹H NMR (DMSO-d₆, 400 MHz): δ 13.0 (br s, 1H, -COOH), 11.5 (br s, 1H, -NH), 10.2 (s, 1H, -CHO), 8.1-7.5 (m, 3H, Ar-H), 7.4 (m, 1H, Ar-H).

• ¹³C NMR (DMSO-d₆, 100 MHz): δ 192.5, 168.0, 138.2, 135.1, 130.5, 128.9, 125.4, 122.1, 118.7, 110.3.

• Mass Spectrometry (ESI-): m/z 188.0 [M-H]⁻.

Mechanistic Insights

The Vilsmeier-Haack Reaction Mechanism

The reaction proceeds through two main stages: the formation of the electrophilic Vilsmeier reagent, followed by the electrophilic aromatic substitution on the indole ring.

Caption: Mechanism of the Vilsmeier-Haack reaction.

• Formation of the Vilsmeier Reagent: The lone pair of electrons on the oxygen atom of DMF attacks the electrophilic phosphorus atom of POCl₃. This is followed by the elimination of a dichlorophosphate anion to form the electrophilic chloroiminium cation, which is the active formylating agent.

• Electrophilic Attack: The electron-rich indole ring attacks the electrophilic carbon of the Vilsmeier reagent. This attack, directed to the C4 position, breaks the aromaticity of the benzene ring and forms a resonance-stabilized cationic intermediate (a sigma complex).

• Rearomatization: A proton is lost from the C4 position, restoring the aromaticity of the ring and forming an iminium salt intermediate.

• Hydrolysis: During the aqueous work-up, water attacks the iminium carbon, and subsequent elimination of dimethylamine yields the final aldehyde product.

Conclusion

This technical guide outlines a reliable and scalable three-step synthesis for 4-Formyl-1H-indole-6-carboxylic acid, a crucial intermediate in pharmaceutical research. By employing a strategic protection-formylation-deprotection sequence, the challenges of regioselectivity and functional group compatibility are effectively managed. The detailed protocols and mechanistic discussions provided herein are intended to empower researchers to confidently reproduce and adapt this synthesis for their specific drug development programs.

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A Technical Guide to the Physicochemical Characterization of 4-Formyl-1H-indole-6-carboxylic acid: A Keystone Intermediate for Drug Discovery

Introduction

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic pharmaceuticals. Its unique electronic properties and the ability of the N-H group to act as a hydrogen bond donor are pivotal for molecular recognition at various biological targets. The strategic introduction of functional groups onto the indole ring allows for the fine-tuning of pharmacological activity and pharmacokinetic properties.

This guide focuses on a particularly valuable, yet sparsely documented derivative: 4-Formyl-1H-indole-6-carboxylic acid . The presence of both a formyl (aldehyde) group at the C4 position and a carboxylic acid at the C6 position transforms the simple indole core into a highly versatile bifunctional intermediate. The carboxylic acid provides a key site for ionic interactions or amide bond formation, a feature present in over 450 marketed drugs, while the formyl group serves as a synthetic handle for building molecular complexity through reactions like reductive amination or Wittig olefination.[1][2] This specific substitution pattern is of significant interest for developing libraries of compounds aimed at targets such as Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR-2) tyrosine kinases, which are often overexpressed in various cancers.[3]

Given the limited availability of experimental data for this compound, this whitepaper serves as both a repository of predicted characteristics and a methodological roadmap for its empirical validation. We will proceed from in silico predictions to proposed protocols for synthesis, purification, and comprehensive physicochemical characterization, providing researchers in drug development with the foundational knowledge required to leverage this potent chemical building block.

Molecular Structure and In Silico Predictions

A thorough understanding of a molecule begins with its fundamental structure and the electronic interplay between its functional groups. The electron-withdrawing nature of both the formyl and carboxylic acid groups significantly influences the electron density of the indole ring system, impacting its reactivity, acidity, and spectroscopic signature.

Caption: Molecular structure and key functional attributes.

The predicted properties, derived from computational models and knowledge of analogous structures, provide a baseline for experimental work.

Property	Predicted Value / Identifier	Source / Method
Molecular Formula	C₁₀H₇NO₃	(Calculated)
Molecular Weight	189.17 g/mol	(Calculated)
IUPAC Name	4-formyl-1H-indole-6-carboxylic acid	(Nomenclature)
CAS Number	Not assigned; related to 887576-06-9 (3-formyl isomer)	[4]
InChI Key	(Predicted for 4-formyl isomer)	(Prediction)
SMILES	O=Cc1cc(C(O)=O)cc2c1[nH]cc2	(Prediction)
Predicted pKa (Acid)	~4.4	Based on typical benzoic acids and indole derivatives.[5][6]
Predicted pKa (N-H)	~17	Based on typical indole N-H acidity.
Predicted LogP	~1.5 - 2.0	(Computational Estimation)

Proposed Synthesis and Purification Workflow

Caption: Proposed synthetic workflow for the target compound.

Experimental Protocol: Synthesis

Objective: To synthesize 4-Formyl-1H-indole-6-carboxylic acid from methyl 1H-indole-6-carboxylate.

Methodology Rationale: This two-stage protocol first installs the formyl group under anhydrous conditions to prevent side reactions. The subsequent saponification is a standard and high-yielding method for converting a methyl ester to a carboxylic acid.[7]

Step 1: Formylation of Methyl 1H-indole-6-carboxylate

• In a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), add anhydrous N,N-Dimethylformamide (DMF, 3 eq.).

• Cool the flask to 0°C in an ice bath.

• Slowly add phosphorus oxychloride (POCl₃, 1.2 eq.) dropwise while stirring. Allow the Vilsmeier reagent to form for 30 minutes at 0°C.

• Dissolve methyl 1H-indole-6-carboxylate (1 eq.) in anhydrous dichloromethane (DCM) and add it dropwise to the Vilsmeier reagent.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC (Thin Layer Chromatography).

• Once the starting material is consumed, cool the reaction back to 0°C and carefully quench by slowly adding a saturated aqueous solution of sodium acetate.

• Stir vigorously for 1 hour.

• Separate the organic layer, and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield crude methyl 4-formyl-1H-indole-6-carboxylate.

Step 2: Saponification to the Carboxylic Acid

• Dissolve the crude ester from the previous step in a mixture of tetrahydrofuran (THF), methanol (MeOH), and water (e.g., 2:2:1 ratio).

• Add lithium hydroxide monohydrate (LiOH·H₂O, 3-5 eq.) to the solution.[7]

• Heat the mixture to 50-60°C and stir for 2-4 hours, monitoring the disappearance of the ester by TLC.

• Cool the reaction to room temperature and remove the organic solvents via rotary evaporation.

• Dissolve the remaining aqueous residue in water and acidify to pH ~2-3 with 1M hydrochloric acid (HCl).

• A precipitate of the product, 4-Formyl-1H-indole-6-carboxylic acid, should form.

• Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as an ethanol/water or ethyl acetate/hexane mixture.

Experimental Determination of Physicochemical Properties

Accurate measurement of physicochemical properties is essential for drug development, influencing everything from formulation to bioavailability.

Melting Point (M.P.)

Significance: The melting point is a primary indicator of a compound's purity. A sharp melting range suggests a pure substance, while a broad range often indicates impurities. For comparison, the parent indole-6-carboxylic acid melts at 249-254°C.[6][7]

Protocol:

• Load a small, dry sample of the purified product into a capillary tube.

• Place the tube in a calibrated melting point apparatus.

• Heat at a rate of 10-15°C/min initially, then slow to 1-2°C/min near the expected melting point.

• Record the temperature range from the appearance of the first liquid drop to the complete liquefaction of the solid.

Solubility Profile

Significance: Solubility in aqueous and organic media dictates formulation strategies, reaction conditions for further synthesis, and absorption characteristics in biological systems. The molecule's amphiphilic nature—possessing a polar carboxylic acid and a largely nonpolar indole ring—suggests a complex solubility profile.

Protocol (Kinetic Solubility Assay):

• Prepare stock solutions of the compound in DMSO (e.g., 10 mM).

• In a 96-well plate, add the DMSO stock to a series of aqueous buffers (pH 4.0, 7.4, 9.0) and organic solvents (e.g., Methanol, Acetonitrile, Ethyl Acetate, Chloroform) to a final concentration of 100 µM.

• Incubate the plate at room temperature for 2 hours with gentle shaking.

• Measure the turbidity of each well using a nephelometer or plate reader at ~620 nm. Higher turbidity indicates lower solubility.

Solvent Type	Expected Solubility	Rationale
Aqueous Buffer (pH > 6)	Moderate	The carboxylic acid will be deprotonated to the more soluble carboxylate salt.
Aqueous Buffer (pH < 3)	Low	The carboxylic acid will be in its neutral, less polar form.
Polar Protic (MeOH, EtOH)	Good	Capable of hydrogen bonding with both the -COOH and N-H groups.
Polar Aprotic (DMSO, DMF)	High	Excellent solvents for polar, multifunctional molecules.
Non-Polar (Hexane, Toluene)	Very Low	The polar functional groups dominate, preventing dissolution in non-polar media.

Acid Dissociation Constant (pKa)

Significance: The pKa value is critical for predicting a drug's charge state at physiological pH, which governs its ability to cross cell membranes and interact with ionic binding sites on target proteins.[8] This molecule has two key ionizable protons: the carboxylic acid proton and the indole N-H proton.

Caption: Relationship between pH, pKa, and ionization state.

Protocol (Potentiometric Titration):

• Accurately weigh ~5-10 mg of the compound and dissolve it in a known volume of a suitable co-solvent/water mixture (e.g., 50% Methanol/Water).

• Add a small amount of an inert electrolyte (e.g., KCl) to maintain constant ionic strength.

• Calibrate a pH electrode and place it in the solution.

• Titrate the solution with a standardized solution of a strong base (e.g., 0.01 M NaOH), recording the pH after each incremental addition.

• Plot the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point.

Spectroscopic and Spectrometric Characterization

Spectroscopic analysis provides irrefutable proof of chemical identity and structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Significance: NMR is the most powerful tool for unambiguous structure elucidation. ¹H NMR reveals the number and connectivity of protons, while ¹³C NMR identifies all unique carbon environments.

Predicted ¹H and ¹³C NMR Data (in DMSO-d₆):

Technique	Predicted Chemical Shift (ppm)	Assignment and Rationale
¹H NMR	> 12.0 (broad s, 1H)	-COOH : Highly deshielded acidic proton, exchanges with D₂O.[9]
~11.5 (broad s, 1H)	-NH : Indole N-H proton.
~10.0 (s, 1H)	-CHO : Aldehyde proton.
~7.5 - 8.5 (m, 4H)	Ar-H : Aromatic protons on the indole ring. Specific shifts and coupling constants will confirm the 4,6-substitution pattern.
¹³C NMR	~190	-CHO : Aldehyde carbonyl carbon.
~168	-COOH : Carboxylic acid carbonyl carbon.[9]
~110 - 140	Ar-C : Aromatic carbons of the indole ring.

Infrared (IR) Spectroscopy

Significance: IR spectroscopy is excellent for identifying the presence of key functional groups.

Predicted Characteristic IR Absorptions:

Frequency Range (cm⁻¹)	Vibration Type	Functional Group
3300 - 2500 (very broad)	O-H stretch	Carboxylic acid dimer H-bonding.[9]
~3300 (sharp/medium)	N-H stretch	Indole N-H.
~1710 - 1680 (strong)	C=O stretch	Carboxylic acid carbonyl.
~1680 - 1660 (strong)	C=O stretch	Aryl aldehyde carbonyl.
1600 - 1450	C=C stretch	Aromatic ring.

High-Resolution Mass Spectrometry (HRMS)

Significance: HRMS provides an extremely accurate mass measurement, allowing for the confirmation of the molecular formula.

Protocol (Electrospray Ionization - ESI):

• Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Infuse the solution into the ESI source of a time-of-flight (TOF) or Orbitrap mass spectrometer.

• Acquire data in both positive and negative ion modes.

  • Expected [M+H]⁺ (Positive Mode): 190.0448 m/z (for C₁₀H₈NO₃⁺)

  • Expected [M-H]⁻ (Negative Mode): 188.0302 m/z (for C₁₀H₆NO₃⁻)

Safety, Handling, and Storage

While specific toxicity data for 4-Formyl-1H-indole-6-carboxylic acid is unavailable, data from structurally related indole carboxylic acids and aromatic aldehydes should be used to guide handling procedures.[10]

• Hazards: Expected to be a skin, eye, and respiratory tract irritant. May be harmful if swallowed or inhaled.[11]

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile).

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust. Avoid creating dust.

• Storage: Store in a tightly sealed container in a cool, dry, and dark place to prevent degradation, particularly oxidation of the aldehyde group.[6]

Conclusion

4-Formyl-1H-indole-6-carboxylic acid represents a high-potential, synthetically tractable intermediate for drug discovery and medicinal chemistry. Its physicochemical properties are dominated by the interplay of the acidic carboxyl group, the reactive formyl group, and the aromatic indole core. The predicted low-to-moderate aqueous solubility, pKa of ~4.4, and distinct spectroscopic signatures provide a solid foundation for its use in research. The protocols and predictive data outlined in this guide are designed to empower researchers to confidently synthesize, characterize, and deploy this versatile molecule in the pursuit of novel therapeutics.

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4-Formyl-1H-indole-6-carboxylic acid CAS number

An In-depth Technical Guide to 4-Formyl-1H-indole-6-carboxylic acid

Abstract

4-Formyl-1H-indole-6-carboxylic acid is a bifunctional heterocyclic compound of significant interest to the fields of medicinal chemistry and materials science. As a derivative of the indole scaffold, a privileged structure in numerous natural products and pharmaceuticals, this molecule serves as a versatile building block for the synthesis of complex chemical entities.[1] The presence of both a reactive aldehyde (formyl) group and a carboxylic acid moiety on the indole core allows for orthogonal chemical modifications, making it a valuable synthon for creating diverse molecular libraries. This guide provides a comprehensive overview of its chemical properties, a detailed synthesis protocol, and explores its potential applications in drug discovery, grounded in the established roles of related indole derivatives as potent therapeutic agents.

Compound Identification and Physicochemical Properties

The unambiguous identification of a chemical entity is paramount for reproducible scientific research. The Chemical Abstracts Service (CAS) has assigned the number 1369140-47-5 to 4-Formyl-1H-indole-6-carboxylic acid.[2] Its core properties are summarized in the table below. The carboxylic acid group generally enhances aqueous solubility at physiological pH, a desirable trait for potential drug candidates, while the indole ring provides a hydrophobic surface capable of engaging in various receptor interactions.[3]

Property	Value	Source
CAS Number	1369140-47-5	[2]
Molecular Formula	C₁₀H₇NO₃	[4]
Molecular Weight	189.17 g/mol	[4]
IUPAC Name	4-formyl-1H-indole-6-carboxylic acid	N/A
SMILES	O=Cc1c[nH]c2cc(C(=O)O)ccc12	N/A
Appearance	Off-white to yellow solid (predicted)	N/A
Solubility	Soluble in DMSO, DMF, and aqueous base	N/A

Synthesis and Purification

The key transformation is the regioselective introduction of a formyl group onto the indole ring system. The Vilsmeier-Haack reaction is a classic and highly effective method for formylating electron-rich aromatic and heterocyclic rings, such as indoles.

Synthetic Workflow Diagram

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molecular structure of 4-Formyl-1H-indole-6-carboxylic acid

An In-Depth Technical Guide to the Molecular Structure of 4-Formyl-1H-indole-6-carboxylic acid: Spectroscopic Characterization and Synthetic Insights

Abstract

This technical guide provides a comprehensive analysis of the , a heterocyclic compound of significant interest to medicinal chemists and drug development professionals. The indole scaffold is a privileged structure in pharmacology, forming the core of numerous bioactive agents.[1][2] This document elucidates the structural features of this specific derivative through a detailed examination of its predicted spectroscopic signatures, including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Furthermore, it outlines plausible synthetic strategies and provides exemplary experimental protocols for its characterization. The guide is designed to serve as a foundational resource for researchers utilizing this molecule as a versatile building block in the design and synthesis of novel therapeutic agents, particularly in oncology where indole-6-carboxylic acid derivatives have shown promise as kinase inhibitors.[3][4]

Introduction: The Indole Scaffold in Modern Drug Discovery

The indole ring system, a fusion of a benzene and a pyrrole ring, is a cornerstone of medicinal chemistry. It is present in a vast array of natural products and synthetic pharmaceuticals, including the essential amino acid tryptophan and the neurotransmitter serotonin.[2][5] The structural versatility and favorable biological interaction profile of the indole nucleus have led to its incorporation into drugs for a wide range of therapeutic areas, including anti-inflammatory, antiviral, and anticancer agents.[6][7]

4-Formyl-1H-indole-6-carboxylic acid is a bifunctionalized indole derivative. It possesses two key reactive and modulatory groups: a formyl group at the C4 position and a carboxylic acid at the C6 position. These functional groups not only define the molecule's intrinsic chemical properties but also serve as critical handles for synthetic elaboration, enabling the exploration of structure-activity relationships (SAR) in drug design.[2] The formyl group is a precursor for various chemical transformations, while the carboxylic acid moiety can enhance aqueous solubility and serve as a key hydrogen bonding partner with biological targets.[8] This guide offers a detailed structural characterization to support its application in advanced chemical synthesis and drug discovery campaigns.

Molecular Structure and Physicochemical Properties

The foundational step in utilizing any chemical entity in research is a thorough understanding of its core structure and properties.

Caption: Molecular Structure of 4-Formyl-1H-indole-6-carboxylic acid.

The molecule's key physicochemical properties are summarized below, providing essential data for experimental design and data interpretation.

Property	Value
IUPAC Name	4-Formyl-1H-indole-6-carboxylic acid
Molecular Formula	C₁₀H₇NO₃
Molecular Weight	189.17 g/mol
Canonical SMILES	C1=C(C=C2C(=C1)C=CN2)C(=O)O
InChI Key	Not available in search results
CAS Number	1369140-47-5[9]

Spectroscopic Characterization for Structural Elucidation

The definitive confirmation of a molecule's structure relies on a combination of spectroscopic techniques. The following sections detail the predicted spectroscopic data for 4-Formyl-1H-indole-6-carboxylic acid, providing a reference "fingerprint" for its identification. The analysis is based on established principles for indole derivatives and related functional groups.[10][11][12]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for each unique proton. The downfield region will be particularly informative due to the presence of electron-withdrawing groups and the aromatic system.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will confirm the number of unique carbon environments and pinpoint the characteristic shifts of the carbonyl carbons from the aldehyde and carboxylic acid groups.

Table 2: Predicted ¹H and ¹³C NMR Data (in DMSO-d₆)

¹H NMR	Assignment	¹³C NMR	Assignment
~12.5-13.5 ppm (br s, 1H)	-COOH	~168 ppm	C OOH
~11.5-12.0 ppm (br s, 1H)	NH	~140 ppm	C7a
~10.1 ppm (s, 1H)	-CH O	~135 ppm	C4
~8.2 ppm (s, 1H)	H-5	~130 ppm	C6
~7.8 ppm (d, 1H)	H-7	~128 ppm	C2
~7.5 ppm (t, 1H)	H-2	~125 ppm	C3a
~7.3 ppm (d, 1H)	H-3	~122 ppm	C5
		~118 ppm	C7
		~103 ppm	C3

| | | ~192 ppm | C HO |

Causality: The chemical shifts are predicted based on the analysis of similar indole structures.[13][14] The protons and carbons are significantly deshielded by the anisotropic effect of the aromatic system and the electron-withdrawing nature of the formyl and carboxyl groups. The N-H and COOH protons are typically broad due to quadrupole broadening and hydrogen exchange, respectively.

Infrared (IR) Spectroscopy

IR spectroscopy is invaluable for identifying the functional groups present in a molecule. The spectrum of 4-Formyl-1H-indole-6-carboxylic acid is expected to be dominated by absorptions from the O-H, N-H, and C=O bonds.

Table 3: Predicted Key IR Absorptions

Wavenumber (cm⁻¹)	Assignment	Intensity/Shape
3400-3300	N-H Stretch	Medium, Sharp
3300-2500	O-H Stretch (Carboxylic Acid Dimer)	Strong, Very Broad
~1700	C=O Stretch (Aldehyde)	Strong, Sharp
~1680	C=O Stretch (Carboxylic Acid)	Strong, Sharp
1620-1450	C=C Aromatic Ring Stretches	Medium-Strong

| 1320-1210 | C-O Stretch | Strong |

Causality: The extremely broad O-H band is a hallmark of a carboxylic acid that exists as a hydrogen-bonded dimer in the solid state or in concentrated solutions.[12][15] This broadness is a key distinguishing feature. The two distinct carbonyl (C=O) peaks, one for the aldehyde and one for the carboxylic acid, are also critical for identification. Their exact positions can be influenced by conjugation with the aromatic ring.[16]

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass and fragmentation pattern of a molecule, confirming its molecular weight and offering further structural clues.

• Expected Molecular Ion ([M]⁺): m/z = 189.04

• High-Resolution MS (HRMS): Calculated for C₁₀H₇NO₃ [M+H]⁺: 190.0499; Found: (To be determined experimentally).

• Key Fragmentation Pathways: Common fragmentation patterns for indoles involve the loss of small neutral molecules.[17] For this compound, expected losses include:

  • [M-17]⁺: Loss of OH from the carboxylic acid.

  • [M-28]⁺: Loss of CO from the formyl group.

  • [M-45]⁺: Loss of the entire COOH group.

Synthetic Approaches and Experimental Protocols

The synthesis of functionalized indoles is a well-established field. A plausible route to the target molecule involves building upon a pre-functionalized indole core.

Synthetic Workflow

A logical synthetic approach could involve the formylation of an indole-6-carboxylic acid precursor or the oxidation of a corresponding hydroxymethyl or methyl group. One published method for creating formyl-indole-carboxylates proceeds through the transformation of a sulfomethyl group into a formyl group.[18]

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An In-Depth Technical Guide to 4-formyl-1H-indole-6-carboxylic acid: A Core Scaffold in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4-formyl-1H-indole-6-carboxylic acid, a pivotal heterocyclic compound. We will delve into its fundamental chemical identity, synthesis, and its critical role as a versatile scaffold in the development of novel therapeutics. The narrative is structured to provide not just procedural steps but the underlying scientific rationale, ensuring a deep and actionable understanding for professionals in the field.

Core Identity: Establishing the IUPAC Nomenclature

The compound of interest is systematically named according to the International Union of Pure and Applied Chemistry (IUPAC) nomenclature. The indole ring system is numbered starting from the nitrogen atom as position 1. The principal functional group, the carboxylic acid, is located at position 6, and the formyl (aldehyde) group is at position 4.

Therefore, the definitive IUPAC name for the topic compound is 4-formyl-1H-indole-6-carboxylic acid . The "1H" designation explicitly indicates that the nitrogen atom in the indole ring bears a hydrogen atom.

Chemical Structure and Properties

The structural arrangement of functional groups on the rigid indole core makes this molecule a highly valuable building block in medicinal chemistry. The carboxylic acid at the 6-position and the formyl group at the 4-position serve as key functional handles for derivatization and molecular elaboration.

Caption: Chemical structure of 4-formyl-1H-indole-6-carboxylic acid.

Table 1: Physicochemical Properties

Property	Value
IUPAC Name	4-formyl-1H-indole-6-carboxylic acid
Molecular Formula	C₁₀H₇NO₃
Molecular Weight	189.17 g/mol
CAS Number	1369140-47-5[1]
Appearance	Typically a solid powder
Key Functional Groups	Indole, Carboxylic Acid, Aldehyde

Synthesis Strategies: From Precursors to the Core Scaffold

The synthesis of substituted indoles is a well-established field in organic chemistry.[2] The preparation of 4-formyl-1H-indole-6-carboxylic acid or its derivatives often involves multi-step sequences starting from simpler aromatic precursors. A general and logical approach involves the construction of the indole ring followed by the introduction or modification of the formyl and carboxyl groups.

One plausible synthetic strategy involves the formylation of an indole-6-carboxylic acid ester intermediate. The ester group serves as a protecting group for the carboxylic acid, preventing unwanted side reactions during the formylation step. The Vilsmeier-Haack reaction is a classic and effective method for introducing a formyl group onto an electron-rich aromatic ring like indole.

Experimental Protocol: A Representative Synthesis Workflow

The following protocol outlines a conceptual workflow for synthesizing the target molecule, grounded in established chemical principles.

Step 1: Esterification of a Precursor

• Rationale: Protecting the carboxylic acid moiety prevents its reaction in subsequent steps.

• Procedure: Start with a suitable precursor like 4-amino-1H-indole-6-carboxylic acid.[3][4][5] React it with an alcohol (e.g., methanol or ethanol) under acidic conditions to form the corresponding ester.

Step 2: Formylation of the Indole Ring

• Rationale: The Vilsmeier-Haack reaction is a reliable method for introducing a formyl group at an electron-rich position of the indole nucleus.

• Procedure: Treat the indole ester intermediate with a Vilsmeier reagent (prepared from phosphorus oxychloride and a disubstituted formamide like DMF). The reaction introduces the formyl group, typically at a position directed by the existing substituents.

Step 3: Saponification (Hydrolysis) of the Ester

• Rationale: The final step is to deprotect the carboxylic acid to yield the target molecule.

• Procedure: Treat the formylated indole ester with a base, such as lithium hydroxide (LiOH) or sodium hydroxide (NaOH), in a mixture of water and an organic solvent (e.g., THF, methanol).[6] Subsequent acidification will precipitate the final product, 4-formyl-1H-indole-6-carboxylic acid.

Caption: General synthetic workflow for the target compound.

Applications in Drug Discovery and Medicinal Chemistry

The indole nucleus is a privileged scaffold in medicinal chemistry, present in numerous natural products and synthetic drugs.[7] The specific substitution pattern of 4-formyl-1H-indole-6-carboxylic acid makes it a particularly powerful starting material for creating libraries of compounds for drug screening.

A Scaffold for Multi-Target Antiproliferative Agents

Recent research highlights the utility of the indole-6-carboxylic acid backbone in developing potent anti-cancer agents.[8][9] The carboxylic acid can be converted into various functional groups, such as hydrazones or oxadiazoles, which can then be further derivatized. This strategy has been successfully employed to synthesize derivatives that target key proteins involved in cancer progression, such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[8][9]

• EGFR/VEGFR-2 Inhibition: These receptor tyrosine kinases are often overexpressed in various cancers, making them prime targets for therapeutic intervention.[8] By using 4-formyl-1H-indole-6-carboxylic acid as a starting point, researchers can systematically build molecules designed to fit into the active sites of these enzymes, inhibiting their function and halting tumor growth.

Caption: Role as a scaffold for developing targeted inhibitors.

The Role of the Carboxylic Acid Moiety and Bioisosterism

The carboxylic acid group is a common feature in many drugs, as it can form strong ionic and hydrogen bond interactions with biological targets.[10][11] However, it can also lead to poor pharmacokinetic properties, such as low membrane permeability and rapid metabolism.[10][11]

This is where the concept of bioisosteric replacement becomes critical.[12] Medicinal chemists often replace the carboxylic acid group with other acidic functional groups (bioisosteres) to improve a drug candidate's properties while maintaining its biological activity.[13] Examples of common carboxylic acid bioisosteres include tetrazoles, acyl sulfonamides, and hydroxamic acids.[11][12] 4-formyl-1H-indole-6-carboxylic acid provides an ideal platform to explore such bioisosteric replacements, allowing for the fine-tuning of a molecule's acidity, lipophilicity, and metabolic stability.

Conclusion

4-formyl-1H-indole-6-carboxylic acid is more than just a chemical compound; it is a strategic tool for innovation in drug discovery. Its defined structure, characterized by the IUPAC name 4-formyl-1H-indole-6-carboxylic acid , offers multiple points for chemical modification. The synthetic accessibility and the proven relevance of the indole-6-carboxylic acid scaffold in developing targeted therapies, particularly in oncology, underscore its importance. For researchers and scientists, this molecule represents a validated starting point for the rational design of next-generation therapeutics with potentially improved efficacy and pharmacokinetic profiles.

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• 4-amino-1H-indole-6-carboxylic acid | C9H8N2O2. PubChem. Available from: [Link]

• CoMFA, Synthesis, and Pharmacological Evaluation of (E)-3-(2-Carboxy-2-arylvinyl)-4,6-dichloro-1H-indole-2-carboxylic Acids. ACS Publications. Available from: [Link]

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1H NMR Spectral Analysis of 4-Formyl-1H-indole-6-carboxylic Acid: A Comprehensive Technical Guide

Executive Summary

In modern drug discovery and organic synthesis, bifunctional building blocks are critical for the divergent synthesis of complex molecular architectures. 4-Formyl-1H-indole-6-carboxylic acid (CAS: 1369140-47-5) is a highly functionalized indole derivative featuring orthogonal reactive sites: a formyl group at the C4 position and a carboxylic acid at the C6 position[1]. Validating the structural integrity of this compound is paramount before its integration into downstream synthesis (e.g., PROTACs, kinase inhibitors).

This whitepaper provides an authoritative, in-depth analysis of the 1H Nuclear Magnetic Resonance (NMR) spectrum of 4-formyl-1H-indole-6-carboxylic acid. By deconstructing the electronic causality behind the observed chemical shifts and providing a self-validating experimental protocol, this guide serves as a definitive resource for researchers and analytical scientists.

Structural and Electronic Profiling (Causality of Chemical Shifts)

To accurately interpret the 1H NMR spectrum, one must first understand the stereoelectronic environment of the indole core. The indole system is an electron-rich heterocycle; however, the introduction of two strong electron-withdrawing groups (EWGs) fundamentally alters its electron density distribution.

• The C4-Formyl Effect: The aldehyde group at C4 exerts a strong negative inductive (-I) and negative mesomeric (-M) effect. This severely deshields the protons in its immediate vicinity, particularly H5 and, to a lesser extent, H3[2].

• The C6-Carboxyl Effect: The carboxylic acid at C6 also acts as a powerful EWG (-I, -M). It draws electron density away from the carbocyclic ring, specifically deshielding H5 and H7[3][4].

• The H5 Convergence: The H5 proton is uniquely sandwiched between the C4-formyl and C6-carboxyl groups. Consequently, it experiences the combined anisotropic and electron-withdrawing effects of both substituents, making it the most deshielded aromatic proton in the molecule.

Caption: Logical mapping of electronic effects dictating the extreme deshielding of H5 and H7 protons.

Quantitative Data: Expected 1H NMR Spectral Assignments

Due to the polarity of the carboxylic acid and the planar nature of the indole ring, DMSO-d6 is the mandatory solvent for this analysis. The residual solvent peak (2.50 ppm) and the HDO peak (~3.33 ppm) serve as internal reference points.

Below is the synthesized quantitative data table for the expected 1H NMR shifts at 400 MHz in DMSO-d6.

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Mechanistic Rationale
-COOH	12.80 – 13.20	Broad Singlet (br s)	1H	-	Highly acidic proton; broadens due to rapid chemical exchange with trace water in DMSO.
Indole -NH	11.80 – 12.10	Broad Singlet (br s)	1H	-	Deshielded by the cumulative -M effects of the C4 and C6 substituents on the fused ring system.
-CHO	10.20 – 10.40	Singlet (s)	1H	-	Characteristic aldehyde resonance; unaffected by ring couplings[2].
H5	8.40 – 8.50	Doublet (d)	1H	~1.5	Meta-coupled to H7. Experiences maximum deshielding due to dual adjacent EWGs.
H7	8.10 – 8.20	Doublet (d)	1H	~1.5	Meta-coupled to H5. Deshielded by the adjacent C6-carboxyl group[4].
H2	7.60 – 7.70	Doublet of Doublets (dd) / Apparent t	1H	~3.0, ~2.5	Ortho-coupled to H3; often shows fine coupling to the NH proton.
H3	7.10 – 7.20	Doublet of Doublets (dd)	1H	~3.0, ~1.0	Ortho-coupled to H2; relatively shielded compared to the carbocyclic protons.

Self-Validating Experimental Protocol for NMR Acquisition

To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), an analytical protocol must not merely list steps, but establish a closed-loop system where each action validates the next. The following methodology guarantees high-fidelity spectral acquisition.

Phase 1: Gravimetric Sample Preparation

• Weighing: Accurately weigh 10.0–15.0 mg of 4-formyl-1H-indole-6-carboxylic acid using a microbalance. Causality: This mass range ensures an optimal signal-to-noise (S/N) ratio for a 16-scan acquisition without causing concentration-dependent aggregation.

• Solubilization: Dissolve the compound in 0.6 mL of high-purity DMSO-d6 (≥99.8% isotopic purity, containing 0.03% v/v TMS).

• Homogenization: Vortex the mixture for 30 seconds. If particulates remain, sonicate for 1 minute. Validation: Complete visual clarity validates that the sample is fully dissolved, preventing line broadening caused by solid-state magnetic susceptibility gradients.

• Transfer: Transfer the solution into a standard 5 mm Wilmad precision NMR tube.

Phase 2: Instrument Calibration & Acquisition

• Insertion & Temperature: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Equilibrate to 298 K (25°C) for 5 minutes.

• Locking & Tuning: Lock the spectrometer to the deuterium frequency of DMSO-d6. Perform automated Tuning and Matching (ATM) for the 1H channel. Validation: A stable lock level confirms solvent integrity and magnetic field stability.

• Shimming: Execute gradient shimming (Z1–Z5). Validation: Monitor the Free Induction Decay (FID) or the lock signal; a successful shim is validated by a TMS peak width at half-height ( W1/2​ ) of ≤ 1.0 Hz.

• Acquisition Parameters:

  • Pulse Sequence: Standard 1D proton (zg30).

  • Relaxation Delay (D1): 2.0 to 4.0 seconds. Causality: A longer D1 ensures complete longitudinal relaxation ( T1​ ) of the aldehyde and carboxyl protons, ensuring accurate integration.

  • Number of Scans (NS): 16 to 64.

Phase 3: Processing & Analysis

• Fourier Transform: Apply a line broadening (LB) factor of 0.3 Hz prior to Fourier Transformation to enhance S/N without sacrificing resolution.

• Phasing & Baseline Correction: Perform manual zero-order and first-order phase corrections. Apply a polynomial baseline correction.

• Referencing: Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm or the central quintet of residual DMSO to 2.50 ppm.

Caption: Step-by-step self-validating workflow for the acquisition and processing of the 1H NMR spectrum.

Troubleshooting and Spectral Artifacts

When analyzing highly functionalized indoles, researchers may encounter specific spectral anomalies:

• Missing -COOH or -NH peaks: If the DMSO-d6 is wet (indicated by a large HDO peak at >3.33 ppm), the acidic protons will undergo rapid chemical exchange with water. This broadens their signals into the baseline. Solution: Use fresh ampoules of DMSO-d6.

• Peak Tailing: Indoles can coordinate with trace paramagnetic impurities. Solution: Ensure the NMR tube is thoroughly cleaned and free of metallic residues.

References

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Mass spectrometry of 4-Formyl-1H-indole-6-carboxylic acid

An In-Depth Technical Guide to the Mass Spectrometry of 4-Formyl-1H-indole-6-carboxylic acid

Authored by: Gemini, Senior Application Scientist

Introduction: The Analytical Significance of 4-Formyl-1H-indole-6-carboxylic acid

4-Formyl-1H-indole-6-carboxylic acid (C₁₀H₇NO₃, Monoisotopic Mass: 189.043 Da) is a bifunctional indole derivative possessing both an aldehyde (formyl) and a carboxylic acid group. The indole scaffold is a cornerstone in medicinal chemistry, appearing in numerous natural products and synthetic drugs.[1][2] The presence of reactive and ionizable functional groups on this particular molecule makes it an important intermediate for the synthesis of more complex therapeutic agents, particularly those targeting receptor tyrosine kinases like EGFR and VEGFR-2.[2]

A precise understanding of its behavior under mass spectrometric analysis is paramount for researchers in drug discovery and development. It enables unambiguous identification, purity assessment, and structural elucidation of its subsequent derivatives. This guide provides a comprehensive overview of the mass spectrometric analysis of 4-Formyl-1H-indole-6-carboxylic acid, detailing field-proven protocols and explaining the causal logic behind the expected fragmentation patterns.

Part 1: Foundational Principles & Experimental Design

The molecular structure of 4-Formyl-1H-indole-6-carboxylic acid, with its polar carboxylic acid and moderately basic indole nitrogen, dictates the optimal analytical approach. Electrospray Ionization (ESI) is the premier technique for this analyte due to its ability to generate intact gas-phase ions from polar, thermally labile molecules with minimal fragmentation in the source.[3]

• Negative Ion Mode ESI (-): This is often the most sensitive mode for this analyte. The carboxylic acid group possesses an acidic proton (pKa ~4-5) that is readily abstracted in the ESI process, forming a stable carboxylate anion, [M-H]⁻.

• Positive Ion Mode ESI (+): Protonation can occur, primarily on the indole nitrogen, to form the [M+H]⁺ ion. While generally effective, the acidity of the carboxylic proton can sometimes suppress positive ion formation, leading to lower sensitivity compared to negative mode.[4]

Atmospheric Pressure Chemical Ionization (APCI) is a viable alternative, particularly for less polar derivatives, but ESI remains the method of choice for the parent compound. Electron Ionization (EI) is less suitable as it is a high-energy technique that would likely cause extensive, and often uninformative, fragmentation of this relatively complex molecule.[1]

Experimental Workflow: A Self-Validating System

A robust analytical workflow ensures reproducibility and trustworthiness. The following diagram outlines a standard procedure from sample preparation to data interpretation.

Caption: Standard workflow for MS analysis of the target analyte.

Part 2: Detailed Experimental Protocols

The following protocols are designed for a standard high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) equipped with an ESI source.

Protocol 1: Sample Preparation

• Stock Solution: Accurately weigh ~1 mg of 4-Formyl-1H-indole-6-carboxylic acid and dissolve it in 1 mL of a 50:50 (v/v) mixture of LC-MS grade methanol and deionized water to create a 1 mg/mL stock solution.

• Solvent Choice Rationale: This solvent system is polar enough to dissolve the analyte while being volatile and compatible with the ESI process. The presence of water aids in the dissolution of the carboxylic acid, while methanol facilitates a stable electrospray.

• Working Solution: Create a working solution of 1-10 µg/mL by diluting the stock solution with the same solvent system. For negative mode analysis, adding 0.1% formic acid to the solvent can sometimes suppress ionization; conversely, adding 0.1% ammonium hydroxide can enhance deprotonation, though it is often unnecessary for carboxylic acids.

Protocol 2: Mass Spectrometer Operation (Direct Infusion)

• System Calibration: Calibrate the mass spectrometer according to the manufacturer's specifications to ensure high mass accuracy.

• Infusion Setup: Infuse the working solution directly into the ESI source at a flow rate of 5-10 µL/min using a syringe pump.

• Ion Source Parameter Optimization:

  • Mode: ESI Negative (-) and Positive (+)

  • Capillary Voltage: -2.5 to -3.5 kV (Negative); +3.0 to +4.0 kV (Positive). Rationale: This voltage is required to generate the electrospray plume and charge droplets.

  • Cone/Nozzle Voltage: -20 to -40 V (Negative); +20 to +40 V (Positive). Rationale: A gentle voltage helps in desolvation without causing premature fragmentation.

  • Desolvation Gas (N₂): Flow rate of 600-800 L/hr at a temperature of 300-400 °C. Rationale: The heated gas aids in solvent evaporation from the charged droplets, releasing the analyte ions into the gas phase.

  • Mass Range: m/z 50-500. Rationale: This range comfortably covers the molecular ion and its expected fragments.

• Data Acquisition (MS¹): Acquire full scan spectra to identify the [M-H]⁻ or [M+H]⁺ ion.

Protocol 3: Tandem Mass Spectrometry (MS/MS)

• Precursor Selection: In the mass analyzer, set the instrument to isolate the previously identified molecular ion (e.g., m/z 188.04 for [M-H]⁻).

• Collision-Induced Dissociation (CID): Introduce an inert collision gas (e.g., Argon) into the collision cell.

• Collision Energy Optimization: Apply a ramping collision energy (e.g., 10-40 eV). Rationale: A range of energies ensures that both low-energy (e.g., loss of CO₂) and high-energy (e.g., ring cleavage) fragmentations are observed, providing a complete picture.

• Data Acquisition (MS²): Scan the second mass analyzer to detect the resulting fragment ions.

Part 3: Analysis of Fragmentation Patterns

The true power of mass spectrometry lies in the structural information gleaned from fragmentation. The fragmentation of 4-Formyl-1H-indole-6-carboxylic acid is driven by the distinct chemistry of its functional groups.

Negative Ion Mode: Fragmentation of [M-H]⁻ (m/z 188.04)

Deprotonation occurs at the most acidic site, the carboxylic acid, forming a stable carboxylate anion. The subsequent fragmentation cascade is dominated by the facile loss of carbon dioxide.

Caption: Predicted fragmentation pathway in ESI negative mode.

• Primary Fragmentation (Loss of CO₂): The most characteristic fragmentation for a deprotonated carboxylic acid is the neutral loss of CO₂ (43.99 Da).[5][6] This results in a highly stable carbanion on the indole ring at m/z 144.05. This is often the base peak in the MS/MS spectrum.

• Secondary Fragmentation (Loss of CO): The resulting fragment ion at m/z 144.05 can subsequently lose the formyl group as carbon monoxide (CO, 27.99 Da), leading to a fragment at m/z 116.06.

Positive Ion Mode: Fragmentation of [M+H]⁺ (m/z 190.05)

Protonation is expected at the indole nitrogen. The fragmentation pathway is more complex, involving losses from both the carboxylic acid and formyl groups, as well as cleavages characteristic of the indole ring itself.[1][7]

Caption: Predicted fragmentation pathways in ESI positive mode.

• Pathway 1 (Loss from Carboxylic Acid): The protonated molecule can readily lose a molecule of water (18.01 Da) from the carboxylic acid group, yielding a prominent ion at m/z 172.04.[5] This acylium ion can then lose carbon monoxide (28.00 Da) to produce the ion at m/z 144.04.

• Pathway 2 (Loss from Formyl Group): An alternative pathway involves the neutral loss of the formyl radical (CHO, 29.00 Da), leading to an ion at m/z 161.05. This corresponds to the protonated indole-6-carboxylic acid. Further fragmentation of this ion can occur through the loss of carbon monoxide, yielding a fragment at m/z 133.05.

• Indole Ring Fragmentation: At higher collision energies, characteristic indole ring fragmentation, such as the loss of HCN (27.01 Da), may be observed from fragments like m/z 116 (from m/z 144.04 - CO) or m/z 133.05.[1][8]

Data Summary Table

Ionization Mode	Precursor Ion (m/z)	Proposed Formula	Key Fragment Ions (m/z)	Neutral Loss	Proposed Fragment Formula
Negative ESI	188.04	[C₁₀H₆NO₃]⁻	144.05	CO₂ (43.99 Da)	[C₉H₆NO]⁻
116.06	CO₂ + CO (71.98 Da)	[C₈H₆N]⁻
Positive ESI	190.05	[C₁₀H₈NO₃]⁺	172.04	H₂O (18.01 Da)	[C₁₀H₆NO₂]⁺
161.05	CHO (29.00 Da)	[C₉H₇NO₂]⁺
144.04	H₂O + CO (46.01 Da)	[C₉H₆NO]⁺

Conclusion

The mass spectrometric analysis of 4-Formyl-1H-indole-6-carboxylic acid is straightforward yet informative when approached systematically. By leveraging the principles of electrospray ionization and understanding the predictable fragmentation pathways of the carboxylic acid, formyl, and indole moieties, researchers can confidently identify and characterize this important synthetic intermediate. The protocols and fragmentation logic presented in this guide provide a robust framework for obtaining high-quality, trustworthy data essential for advancing research and development in medicinal chemistry.

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IR spectroscopy of 4-Formyl-1H-indole-6-carboxylic acid

An In-Depth Technical Guide to the Infrared Spectroscopy of 4-Formyl-1H-indole-6-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the infrared (IR) spectroscopic characteristics of 4-Formyl-1H-indole-6-carboxylic acid, a molecule of significant interest in medicinal chemistry and drug development. As a Senior Application Scientist, this document synthesizes fundamental spectroscopic principles with practical, field-proven insights to offer a robust framework for the structural elucidation and quality control of this compound. We will dissect the expected vibrational modes, provide detailed experimental protocols for obtaining high-quality spectra, and present a logical workflow for spectral interpretation. This guide is designed to be a self-validating system, grounding its claims in authoritative references and explaining the causality behind every experimental choice.

Introduction: The Structural Significance of 4-Formyl-1H-indole-6-carboxylic Acid and the Role of IR Spectroscopy

4-Formyl-1H-indole-6-carboxylic acid is a bifunctional heterocyclic compound that incorporates the indole scaffold, a privileged structure in numerous biologically active molecules. The presence of both an aldehyde (formyl) and a carboxylic acid group on the indole ring system offers multiple points for chemical modification, making it a versatile building block in the synthesis of potential therapeutic agents.

Infrared spectroscopy is an indispensable, non-destructive analytical technique for the characterization of such molecules.[1] It provides a unique molecular fingerprint by probing the vibrational modes of the constituent functional groups. For a molecule like 4-Formyl-1H-indole-6-carboxylic acid, IR spectroscopy is pivotal for:

• Confirming the presence of key functional groups: The indole N-H, the aldehyde C=O and C-H, and the carboxylic acid O-H and C=O moieties all have characteristic absorption bands.

• Assessing intermolecular interactions: The positions and shapes of the N-H and O-H bands are highly sensitive to hydrogen bonding, providing insights into the solid-state structure.

• Monitoring chemical reactions: It can be used to track the appearance or disappearance of functional groups during the synthesis or derivatization of the molecule.

• Quality control: Ensuring the identity and purity of synthesized batches.

This guide will provide a detailed predictive analysis of the IR spectrum of 4-Formyl-1H-indole-6-carboxylic acid, grounded in the established principles of vibrational spectroscopy.

Predicted Infrared Spectrum: A Functional Group Analysis

The infrared spectrum of 4-Formyl-1H-indole-6-carboxylic acid is a composite of the vibrational modes of its distinct functional groups. The electronic interplay between these groups and the aromatic indole ring influences the precise frequencies of their absorptions.

The Carboxylic Acid Group (-COOH)

The carboxylic acid moiety gives rise to some of the most recognizable features in the IR spectrum, largely due to strong intermolecular hydrogen bonding which typically leads to the formation of a stable dimer in the solid state.[2][3]

• O-H Stretching: A very broad and intense absorption band is expected in the region of 3300-2500 cm⁻¹ .[2][4] This extensive broadening is a hallmark of the hydrogen-bonded O-H in a carboxylic acid dimer and will likely overlap with the C-H stretching vibrations.[2]

• C=O (Carbonyl) Stretching: A strong, intense absorption band is predicted between 1710-1680 cm⁻¹ .[3] The conjugation of the carboxylic acid with the aromatic indole ring lowers the frequency from that of a saturated aliphatic acid. The participation in a hydrogen-bonded dimer also contributes to this lower frequency.

• C-O Stretching and O-H Bending: Look for a medium intensity C-O stretching band in the 1320-1210 cm⁻¹ region.[2] Additionally, in-plane and out-of-plane O-H bending vibrations can appear as broad bands around 1440-1395 cm⁻¹ and 950-910 cm⁻¹ , respectively.[2]

The Aldehyde Group (-CHO)

The formyl group attached to the aromatic ring also has distinct vibrational signatures.

• C=O (Carbonyl) Stretching: A strong, intense absorption is expected. Due to conjugation with the indole ring, this band will likely appear in the range of 1710-1685 cm⁻¹ . This peak may overlap with the carboxylic acid carbonyl stretch, potentially leading to a broadened or complex band in this region.

• Aldehydic C-H Stretching: Two weak, but characteristic, bands are anticipated for the C-H stretch of the aldehyde. These are often referred to as Fermi doublets and typically appear between 2850-2800 cm⁻¹ and 2750-2700 cm⁻¹ . The presence of these two weak bands can be a key indicator of the aldehyde functionality.

The Indole Ring

The indole nucleus contributes several characteristic bands to the spectrum.

• N-H Stretching: A medium to sharp absorption band is expected around 3400-3300 cm⁻¹ . The exact position and sharpness of this peak are highly dependent on its involvement in hydrogen bonding. It may appear as a sharper peak superimposed on the broad O-H stretch of the carboxylic acid.

• Aromatic C-H Stretching: These vibrations will give rise to multiple weak to medium sharp bands above 3000 cm⁻¹, typically in the 3100-3000 cm⁻¹ region.

• C=C Stretching: A series of medium to strong, sharp absorptions are expected in the 1600-1450 cm⁻¹ region, corresponding to the stretching vibrations of the carbon-carbon double bonds within the aromatic and pyrrole rings.

Experimental Protocols for Spectral Acquisition

The quality of an IR spectrum is critically dependent on proper sample preparation. For a solid compound like 4-Formyl-1H-indole-6-carboxylic acid, two primary methods are recommended: Attenuated Total Reflectance (ATR) and the KBr pellet method.

Method 1: Attenuated Total Reflectance (ATR-FTIR)

ATR is a modern, rapid, and popular technique that requires minimal sample preparation, making it ideal for routine analysis.

• Principle of Causality: ATR works by measuring the changes that occur in an internally reflected IR beam when the beam comes into contact with a sample. An evanescent wave penetrates a small distance into the sample, and the sample absorbs energy at specific wavelengths, attenuating the reflected beam. This provides a spectrum of the sample's surface.

• Step-by-Step Protocol:

  • Crystal Cleaning: Ensure the ATR crystal (typically diamond or germanium) is impeccably clean. Clean with a soft, lint-free wipe dampened with a volatile solvent like isopropanol or ethanol and allow it to dry completely.

  • Background Spectrum: Acquire a background spectrum of the clean, empty ATR crystal. This is crucial to correct for atmospheric CO₂, water vapor, and any intrinsic absorbance of the crystal.

  • Sample Application: Place a small amount of the powdered 4-Formyl-1H-indole-6-carboxylic acid onto the center of the ATR crystal.

  • Apply Pressure: Use the instrument's pressure clamp to apply firm, consistent pressure. This ensures good contact between the sample and the crystal, which is essential for a high-quality spectrum.

  • Data Acquisition: Collect the sample spectrum. A typical measurement consists of 16 to 32 scans at a resolution of 4 cm⁻¹.

  • Cleaning: After analysis, thoroughly clean the crystal to remove all traces of the sample.

Method 2: Potassium Bromide (KBr) Pellet

This is a traditional transmission method that can yield high-quality spectra, though it is more labor-intensive.

• Principle of Causality: The sample is finely ground and dispersed in a dry, IR-transparent matrix (KBr). This mixture is then pressed under high pressure to form a thin, transparent pellet through which the IR beam can pass. The concentration of the sample in KBr is kept low (0.2-1%) to ensure the pellet is not opaque to the IR beam.

• Step-by-Step Protocol:

  • Grinding: Add approximately 1-2 mg of the sample and 100-200 mg of spectroscopic grade, dry KBr powder to an agate mortar. Grind the mixture thoroughly with a pestle until a fine, homogeneous powder is obtained. This minimizes scattering of the IR beam.

  • Pellet Pressing: Transfer the powder to a pellet die. Place the die in a hydraulic press and apply pressure (typically 8-10 tons) for a few minutes to form a transparent or translucent pellet.

  • Background Spectrum: With the sample holder empty, run a background spectrum.

  • Data Acquisition: Place the KBr pellet in the spectrometer's sample holder and collect the spectrum.

  • Disposal: Discard the pellet after analysis.

Data Presentation and Interpretation

Summary of Predicted IR Absorptions

Wavenumber (cm⁻¹)	Functional Group & Vibrational Mode	Expected Intensity	Notes
3400-3300	Indole N-H Stretch	Medium, Sharp	Position and width are sensitive to hydrogen bonding.
3300-2500	Carboxylic Acid O-H Stretch	Strong, Very Broad	A key feature of carboxylic acid dimers. Overlaps with C-H stretches.
3100-3000	Aromatic C-H Stretch	Weak to Medium	Multiple sharp peaks are possible.
2850-2800 & 2750-2700	Aldehyde C-H Stretch	Weak	Diagnostic for the formyl group.
~1710-1680	Carboxylic Acid C=O Stretch	Strong, Intense	Conjugated and hydrogen-bonded. May overlap with aldehyde C=O.
~1710-1685	Aldehyde C=O Stretch	Strong, Intense	Conjugated. May overlap with carboxylic acid C=O.
1600-1450	Aromatic C=C Stretch	Medium to Strong	Multiple sharp bands characteristic of the indole ring.
1320-1210	Carboxylic Acid C-O Stretch	Medium
950-910	Carboxylic Acid O-H Out-of-Plane Bend	Medium, Broad

Visualizing Molecular Vibrations

The following diagram illustrates the key functional groups of 4-Formyl-1H-indole-6-carboxylic acid and their associated primary stretching vibrations that are probed by IR spectroscopy.

Caption: Key stretching vibrations in 4-Formyl-1H-indole-6-carboxylic acid.

Conclusion: A Synthesis of Prediction and Practice

The infrared spectrum of 4-Formyl-1H-indole-6-carboxylic acid is rich with information, offering a detailed confirmation of its complex molecular architecture. By understanding the characteristic absorption regions of the indole, aldehyde, and carboxylic acid functionalities, researchers can confidently identify and characterize this important synthetic intermediate. The broad O-H stretch of the carboxylic acid dimer, coupled with the two distinct C=O stretching bands (which may overlap) and the weak aldehydic C-H stretches, provides a powerful diagnostic pattern. Adherence to meticulous sample preparation protocols, whether using the rapid ATR method or the traditional KBr pellet technique, is paramount for obtaining high-quality, reproducible data. This guide provides the necessary framework for both the predictive interpretation and the practical acquisition of the IR spectrum of 4-Formyl-1H-indole-6-carboxylic acid, empowering scientists in their research and development endeavors.

References

• UCLA Chemistry & Biochemistry. (n.d.). IR Spectroscopy Tutorial: Carboxylic Acids. Retrieved from [Link]

• Journal of Heterocyclic Chemistry. (2006). A Facile Synthesis of 4-, 6- and 7-Formyl-1H-indole-2-carboxylates: The CH2SO3H Functionality as a Masked Formyl Group. Retrieved from [Link]

• PubChem. (n.d.). 1H-indole-6-carboxylic acid. Retrieved from [Link]

• AIST. (n.d.). Spectral Database for Organic Compounds, SDBS. Retrieved from [Link]

• mzCloud. (2014). 4-Indolecarbaldehyde. Retrieved from [Link]

• Wiley Science Solutions. (n.d.). IR - Sadtler Carboxylic Acids. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Table of IR Absorptions. Retrieved from [Link]

• SpectraBase. (n.d.). Online Spectral Database. Retrieved from [Link]

• Spectroscopy Online. (2018). The C=O Bond, Part III: Carboxylic Acids. Retrieved from [Link]

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• The Journal of Organic Chemistry. (1961). Synthesis and Infrared Spectra of Some Indole Compounds. Retrieved from [Link]

• Molecules. (2024). Synthesis and Characterization of 4-Indolylcyanamide: A Potential IR Probe for Local Environment. Retrieved from [Link]

• Molecules. (2020). A General and Scalable Synthesis of Polysubstituted Indoles. Retrieved from [Link]

• Semantic Scholar. (2018). Synthesis, characterization and pharmacological evaluation of novel Indole derivatives. Retrieved from [Link]

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• Edinburgh Instruments. (2023). Common Sampling Techniques of FTIR Spectroscopy. Retrieved from [Link]

• Kintek. (n.d.). What Is The Purpose Of Making Kbr Pellets For Ftir?. Retrieved from [Link]

• Mettler Toledo. (n.d.). ATR-FTIR Spectroscopy Basics. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). A spectroscopic survey of substituted indoles reveals consequences of a stabilized 1Lb transition. Retrieved from [Link]

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solubility of 4-Formyl-1H-indole-6-carboxylic acid in organic solvents

An In-depth Technical Guide to the Solubility of 4-Formyl-1H-indole-6-carboxylic Acid in Organic Solvents

Abstract

This technical guide provides a comprehensive framework for understanding and determining the . In the absence of publicly available experimental data for this specific molecule, this document serves as a practical roadmap for researchers, scientists, and drug development professionals. It begins with a detailed molecular profile, including predictions of key physicochemical properties such as pKa and logP, and a theoretical analysis of its expected solubility based on intermolecular forces. The core of this guide is a set of detailed, step-by-step experimental protocols for accurate solubility determination using the established shake-flask method with quantification by both High-Performance Liquid Chromatography (HPLC) and gravimetric analysis. This guide is designed to empower researchers to generate reliable solubility data, a critical parameter in drug discovery and development.

Introduction: The Critical Role of Solubility

4-Formyl-1H-indole-6-carboxylic acid is a heterocyclic compound with structural motifs common in pharmacologically active molecules. The indole scaffold is a well-established pharmacophore present in numerous approved drugs[1][2]. The carboxylic acid and formyl groups add further functionality, making it a valuable building block in medicinal chemistry.

In the journey of a drug candidate from discovery to a viable therapeutic, solubility is a cornerstone physicochemical property. Poor solubility can lead to a host of challenges, including low bioavailability, difficulty in formulation, and unreliable results in biological assays. Therefore, a thorough understanding of a compound's solubility in various organic solvents is paramount for process chemistry, purification, and the preparation of stock solutions for screening and analysis.

This guide addresses the current information gap regarding the solubility of 4-Formyl-1H-indole-6-carboxylic acid by providing a robust theoretical and practical framework for its determination.

Molecular Profile of 4-Formyl-1H-indole-6-carboxylic Acid

A molecule's solubility is dictated by its structure and the resulting physicochemical properties. By dissecting the components of 4-Formyl-1H-indole-6-carboxylic acid, we can predict its behavior in different solvent environments.

Chemical Structure and Functional Groups

The molecule consists of three key functional groups that govern its properties:

• Indole Ring: The bicyclic aromatic indole system is relatively nonpolar but contains a nitrogen atom in the five-membered ring. The N-H group can act as a hydrogen bond donor, a crucial interaction for solubility in certain solvents[1][2].

• Carboxylic Acid (-COOH): This is a polar, acidic group capable of acting as both a hydrogen bond donor (the -OH proton) and acceptor (the C=O oxygen)[3]. Its presence significantly influences solubility in polar solvents and its ionizable nature means that pH can be a critical factor in aqueous systems and some organic solvent systems[4][5][6].

• Formyl Group (-CHO): The aldehyde group is polar and can act as a hydrogen bond acceptor via the carbonyl oxygen.

Caption: Predicted physicochemical properties of 4-Formyl-1H-indole-6-carboxylic acid.

Predicted Physicochemical Properties

• pKa (Acid Dissociation Constant): The carboxylic acid group is the primary acidic center, and its pKa is predicted to be in the range of typical aromatic carboxylic acids (approximately 4-5). This means that in the presence of a base, it will deprotonate to form a highly polar carboxylate anion. The indole N-H is very weakly acidic (pKa around 17) and will not be a significant factor in most organic solvent systems. The ability to predict pKa values through computational methods has advanced significantly, often employing quantum mechanical calculations or QSPR models[7][8][9][10][11].

• logP and logD (Lipophilicity): LogP is the logarithm of the partition coefficient between octanol and water, a measure of a compound's lipophilicity for the neutral species[12]. Given the presence of both a lipophilic indole ring and polar functional groups, 4-Formyl-1H-indole-6-carboxylic acid is expected to be moderately lipophilic. LogD takes into account the ionization of the molecule at a given pH. Due to the acidic carboxylic acid, the logD will be significantly lower than the logP at pH values above the pKa, indicating increased aqueous solubility of the ionized form. Computational tools are widely used to estimate logP values based on fragmental or atom-based contributions[13].

• Hydrogen Bonding: The molecule has strong hydrogen bond donor capabilities from the carboxylic acid -OH and the indole N-H. It also has multiple hydrogen bond acceptor sites: the carbonyl oxygens of the carboxylic acid and formyl groups, and to a lesser extent, the indole nitrogen. This extensive hydrogen bonding potential is a key determinant of its solubility profile[1][2][14][15].

Theoretical Solubility Profile

Based on the "like dissolves like" principle, we can predict the solubility of 4-Formyl-1H-indole-6-carboxylic acid in different classes of organic solvents[16].

Solvent Class	Representative Solvents	Predicted Solubility	Rationale for Interaction
Polar Protic	Methanol, Ethanol, Isopropanol	High	These solvents can act as both hydrogen bond donors and acceptors, effectively solvating all the polar functional groups of the molecule. Similar compounds like indole-2-carboxylic acid show high solubility in these solvents[17][18].
Polar Aprotic	Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Acetonitrile (ACN)	High to Moderate	These solvents are strong hydrogen bond acceptors and can interact favorably with the indole N-H and carboxylic acid O-H. They are also polar enough to solvate the polar regions of the molecule.
Nonpolar	Hexane, Toluene, Diethyl Ether	Low	The overall polarity of the molecule, dominated by the carboxylic acid and formyl groups, is too high for significant interaction with nonpolar solvents. Van der Waals forces with the indole ring will be insufficient to overcome the strong intermolecular forces of the solid-state compound.

Experimental Protocols for Solubility Determination

The following protocols describe best practices for determining the thermodynamic (equilibrium) solubility of 4-Formyl-1H-indole-6-carboxylic acid. Thermodynamic solubility is generally preferred over kinetic solubility for lead optimization as it reflects the more stable crystalline form[19][20][21][22].

The Shake-Flask Method: A Foundational Technique

The shake-flask method is a widely accepted technique for determining equilibrium solubility[16][23]. It involves agitating an excess of the solid compound in the solvent of interest for a sufficient time to reach equilibrium.

Protocol:

• Preparation: Add an excess amount of solid 4-Formyl-1H-indole-6-carboxylic acid to a series of glass vials (e.g., 2-4 mL). An excess is visually confirmed by the presence of undissolved solid at the end of the experiment.

• Solvent Addition: Add a known volume (e.g., 1 mL) of the desired organic solvent to each vial.

• Equilibration: Seal the vials and place them on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25 °C). Agitate the samples for 24-48 hours to ensure equilibrium is reached[16].

• Phase Separation: After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle.

• Filtration/Centrifugation: Carefully withdraw a sample of the supernatant using a syringe fitted with a chemically inert filter (e.g., 0.22 µm PTFE) to remove all undissolved particles. Alternatively, centrifuge the vials at high speed and carefully sample the clear supernatant.

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using one of the methods described below.

Caption: A generalized workflow for determining equilibrium solubility using the shake-flask method.

Quantification by High-Performance Liquid Chromatography (HPLC)

HPLC is a highly accurate and widely used method for quantifying the concentration of a solute in a saturated solution[16][24][25][26][27].

Protocol:

• Standard Preparation: Prepare a stock solution of 4-Formyl-1H-indole-6-carboxylic acid of known concentration in a suitable solvent (e.g., acetonitrile or methanol). From this stock, prepare a series of calibration standards by serial dilution.

• Sample Preparation: Dilute an aliquot of the filtrate from the shake-flask experiment with the mobile phase to a concentration that falls within the range of the calibration standards.

• Chromatographic Analysis:

  • Column: A reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm) is a suitable starting point.

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid, is a common choice for this type of molecule.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a wavelength where the compound has maximum absorbance (λmax).

  • Injection Volume: 10 µL.

• Data Analysis:

  • Generate a calibration curve by plotting the peak area of the standards against their known concentrations.

  • Determine the concentration of the diluted sample from the calibration curve.

  • Calculate the original solubility in the organic solvent, accounting for the dilution factor.

Caption: Workflow for solubility quantification using HPLC.

Quantification by Gravimetric Analysis

Gravimetric analysis is a fundamental and accurate method that relies on the direct measurement of mass. It is particularly useful for non-volatile solutes and when an HPLC method is not available[3][28][29][30][31].

Protocol:

• Tare Weighing Dish: Accurately weigh a clean, dry evaporating dish (W1).

• Sample Addition: Pipette a precise volume (e.g., 1.0 mL) of the clear, saturated filtrate from the shake-flask experiment into the tared dish.

• Solvent Evaporation: Place the dish in a fume hood or a gentle stream of nitrogen to slowly evaporate the solvent. For higher boiling point solvents like DMSO, a vacuum oven at a moderate temperature may be required.

• Drying to Constant Weight: Once the solvent is evaporated, place the dish in an oven at a temperature below the compound's melting or decomposition point until a constant weight is achieved. Cool the dish in a desiccator before each weighing.

• Final Weighing: Record the final weight of the dish with the dried solute (W2).

• Calculation: The mass of the dissolved solute is (W2 - W1). The solubility is this mass divided by the volume of the filtrate added.

Caption: Workflow for solubility quantification using gravimetric analysis.

Critical Experimental Considerations

• Temperature Control: Solubility is temperature-dependent. All experiments should be conducted at a constant, recorded temperature.

• Purity of Compound: Impurities can significantly affect solubility measurements. Use the highest purity material available.

• Equilibration Time: It is crucial to allow sufficient time for the system to reach equilibrium. For some compounds, especially those with stable crystal lattices, this may take longer than 24 hours.

• Kinetic vs. Thermodynamic Solubility: Kinetic solubility is often measured in high-throughput screening and can overestimate the true solubility by measuring the concentration of a supersaturated or amorphous state. The shake-flask method described here is designed to measure thermodynamic solubility, which is more relevant for drug development[19][20][21][22][32].

Conclusion

This guide provides the necessary theoretical foundation and detailed, practical protocols for researchers to experimentally determine the solubility of this compound with high accuracy. By employing the shake-flask method coupled with either HPLC or gravimetric analysis, drug development professionals can generate the critical data needed to advance their research and formulation efforts.

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A Senior Application Scientist's Guide to the Discovery and Isolation of Indole Alkaloids

Abstract

Indole alkaloids represent one of the largest and most structurally diverse families of natural products, with over 4,100 known compounds.[1] Derived from the amino acid tryptophan, these secondary metabolites exhibit a vast range of potent pharmacological activities, forming the basis for critical medicines, from the anti-cancer agents vinblastine and vincristine to the antihypertensive drug reserpine.[2][3][4] This technical guide provides an in-depth exploration of the discovery and isolation of indole alkaloids, designed for researchers, scientists, and drug development professionals. Moving beyond a simple recitation of protocols, this document delves into the causal logic behind experimental choices, grounding modern techniques in their classical foundations. We will navigate the complete workflow—from the historical context and biosynthetic origins to advanced extraction, purification, and structural elucidation methodologies, culminating in a practical case study.

Foundational Concepts: A Historical and Biosynthetic Overview

The journey into indole alkaloids begins with understanding their origins, both in the laboratory and in nature. The history of chemistry is intertwined with the isolation of these powerful compounds.

Key Historical Milestones

The story of alkaloids began in the 19th century, with indole alkaloids playing a starring role.

• 1818: Pierre Joseph Pelletier and Joseph Bienaimé Caventou achieved the first isolation of an indole alkaloid, the potent neurotoxin strychnine , from the seeds of Strychnos nux-vomica.[1]

• 1866: The core chemical scaffold, indole , was first synthesized by Adolf von Baeyer through the reduction of oxindole, providing the fundamental structure that would define the class.[1][5]

• 1918: Arthur Stoll, working at Sandoz, isolated ergotamine , a principal active compound from the ergot fungus (Claviceps purpurea), which had been responsible for outbreaks of ergotism for centuries.[1]

These discoveries, made with rudimentary tools, laid the groundwork for a century of natural product chemistry, driven by the profound biological effects of these molecules.

Biosynthetic Origins: Nature's Blueprint

All indole alkaloids share a common biogenetic precursor: the amino acid tryptophan .[1] The biosynthesis is a multi-step, enzyme-catalyzed process that generates immense structural diversity from this single starting point.[4]

The initial and pivotal steps typically involve:

• Decarboxylation: Tryptophan is converted to tryptamine by the enzyme tryptophan decarboxylase.[4]

• Mannich-like Reaction: Tryptamine undergoes a condensation reaction with an aldehyde or keto acid. In the vast class of monoterpenoid indole alkaloids, this partner is the iridoid monoterpene secologanin .[4]

• Formation of a Common Intermediate: This condensation yields strictosidine , the universal precursor for virtually all monoterpenoid indole alkaloids, from which myriad enzymatic pathways diverge to create compounds like ajmalicine, catharanthine, and vindoline.[1][4]

Understanding this common origin is not merely academic; it explains the structural relationships between co-occurring alkaloids in a single plant and can inform isolation strategies.

Figure 1: Simplified biosynthetic pathway of monoterpenoid indole alkaloids.

The Extraction Phase: Liberating Alkaloids from the Matrix

The first practical step in isolation is the quantitative removal of the target alkaloids from the source material (e.g., plant leaves, roots, or microbial culture).[6] The choice of method depends on the stability of the compounds, the scale of the extraction, and available resources.

Classical Methodology: Acid-Base Extraction

The cornerstone of alkaloid isolation for over a century is the acid-base extraction. This technique masterfully exploits the basicity conferred by the nitrogen atom within the indole scaffold. The underlying principle is to manipulate the solubility of the alkaloids by converting them between their free base form (soluble in organic solvents) and their salt form (soluble in water).

Causality Behind the Protocol:

• Acidification: The crude, often methanolic, plant extract is partitioned between an organic solvent and an acidic aqueous solution (e.g., dil. HCl, H₂SO₄, or acetic acid).[7][8] The acid protonates the basic nitrogen of the alkaloid (R₃N), forming an ammonium salt (R₃NH⁺). This salt is ionic and therefore preferentially dissolves in the aqueous phase, leaving behind neutral, lipophilic impurities (fats, waxes, chlorophyll) in the organic phase.

• Basification: The aqueous layer, now enriched with alkaloid salts, is separated. A base (e.g., NH₄OH or NaOH) is then added to raise the pH.[8][9] This deprotonates the ammonium salt, regenerating the neutral free base (R₃N).

• Re-extraction: The free base, now having lost its charge, is no longer water-soluble and can be efficiently extracted back into a fresh water-immiscible organic solvent (e.g., chloroform, dichloromethane, or ethyl acetate).[8] This final organic phase contains the enriched crude alkaloid mixture.

Figure 2: Workflow demonstrating the principle of acid-base extraction.

Experimental Protocol: General Acid-Base Extraction

• Initial Extraction: Macerate or percolate the dried, powdered plant material with methanol or ethanol. Concentrate the resulting extract under reduced pressure to yield a crude residue.[6]

• Acidification: Dissolve the residue in a mixture of 5% aqueous HCl and ethyl acetate. Shake vigorously in a separatory funnel and allow the layers to separate.

• Separation: Collect the lower aqueous layer. Re-extract the upper ethyl acetate layer twice more with fresh 5% HCl to ensure complete transfer of alkaloids. Combine all aqueous extracts.

• Basification: Cool the combined aqueous extract in an ice bath and slowly add concentrated ammonium hydroxide until the pH reaches 9-10. A precipitate may form.

• Final Extraction: Extract this basic aqueous solution three times with an equal volume of dichloromethane or chloroform.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield the crude alkaloid fraction.

Modern Extraction Techniques

While effective, classical methods can be time-consuming and require large volumes of organic solvents. Modern techniques offer enhanced efficiency and align with green chemistry principles.[10]

Technique	Principle	Typical Solvents	Advantages	Disadvantages
Ultrasound-Assisted Extraction (UAE)	Uses high-frequency sound waves to create cavitation bubbles, which collapse and disrupt cell walls, enhancing solvent penetration.[10]	Ethanol, Methanol	Fast, reduced solvent consumption, lower temperatures.[11]	Potential for localized heating, may degrade some compounds.
Microwave-Assisted Extraction (MAE)	Uses microwave energy to rapidly heat the solvent and sample matrix, causing cell rupture due to increased internal pressure.[11]	Polar solvents (e.g., Ethanol)	Extremely fast, high efficiency, reduced solvent use.[11]	Requires specialized equipment, risk of overheating thermolabile compounds.
Supercritical Fluid Extraction (SFE)	Utilizes a fluid at a temperature and pressure above its critical point (e.g., CO₂), which has properties of both a liquid and a gas, allowing it to effuse through solids like a gas and dissolve materials like a liquid.[10]	Supercritical CO₂, often with a polar co-solvent like ethanol.[12]	No residual solvent, highly selective, ideal for thermolabile alkaloids, eco-friendly.[10]	High initial equipment cost, may have low efficiency for highly polar compounds without co-solvents.
Pressurized Liquid Extraction (PLE)	Employs conventional solvents at elevated temperatures (50-200 °C) and pressures (10-15 MPa) to increase extraction efficiency and speed.[10]	Water, Ethanol, Methanol	Fast, automated, requires significantly less solvent than classical methods.	High equipment cost, potential for thermal degradation.

The Purification Gauntlet: Isolating the Target Molecule

The crude alkaloid fraction is a complex mixture. Isolating a single compound requires high-resolution separation techniques, primarily based on chromatography.

Figure 3: General workflow for the purification of indole alkaloids.

Preparative Column Chromatography

This is the workhorse for the initial, large-scale separation of the crude mixture into simpler fractions.

• Stationary Phase: Silica gel is the most common choice due to its versatility and low cost.[13] However, its surface is covered in acidic silanol groups (Si-OH), which can strongly and sometimes irreversibly bind basic alkaloids, leading to poor recovery and significant "peak tailing".[13] Alumina, being slightly basic, is a viable alternative.[13]

• Mobile Phase: A mixture of organic solvents is used to elute the compounds. The polarity is gradually increased (gradient elution) to separate molecules based on their affinity for the stationary phase. Optimization of the solvent system is crucial and is typically performed first on an analytical scale using Thin-Layer Chromatography (TLC).[13][14]

• Expertise in Action - Overcoming Tailing: The primary challenge with basic alkaloids on silica is peak tailing. To create a self-validating system with sharp, symmetrical peaks, a small amount of a basic modifier is added to the mobile phase. Triethylamine (TEA) or ammonium hydroxide (typically 0.1-1%) neutralizes the acidic silanol sites, preventing strong ionic interactions and allowing the alkaloids to elute cleanly.[13]

Experimental Protocol: Silica Gel Column Chromatography

• TLC Optimization: Spot the crude extract on a TLC plate and develop it with various solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol). Add 0.5% TEA to each system. The ideal system shows good separation of spots, with the target compound having an Rf value between 0.2 and 0.4.[13]

• Column Packing: Prepare a slurry of silica gel in the initial, least polar mobile phase. Carefully pour it into a glass column, allowing it to pack evenly without air bubbles.

• Sample Loading: Dissolve the crude alkaloid extract in a minimal amount of solvent and adsorb it onto a small amount of silica gel. Evaporate the solvent to dryness. Carefully layer this dry powder onto the top of the packed column.

• Elution: Begin eluting with the mobile phase, starting with low polarity and gradually increasing it based on TLC analysis.

• Fraction Collection: Collect the eluate in a series of tubes. Monitor the separation by spotting every few fractions on a TLC plate, visualizing under UV light, and staining with a suitable agent (e.g., Dragendorff's reagent for alkaloids).

• Pooling: Combine the fractions that contain the pure target compound.

High-Performance Liquid Chromatography (HPLC)

For final purification or analytical quantification, HPLC is the method of choice, offering superior resolution.[7]

• Reversed-Phase HPLC: This is the most common mode, using a nonpolar stationary phase (e.g., C18) and a polar mobile phase (e.g., acetonitrile/water or methanol/water).[11] Since retention is based on hydrophobicity, acidic buffers (e.g., formic acid or trifluoroacetic acid) are often added to the mobile phase to ensure the alkaloids are consistently protonated, leading to sharp, reproducible peaks.

• Ion-Pair HPLC: This technique can be used to enhance the retention of charged alkaloids on a reversed-phase column by adding an ion-pairing reagent (e.g., a long-chain sulfonic acid) to the mobile phase.[11][15]

High-Speed Counter-Current Chromatography (HSCCC)

HSCCC is a form of liquid-liquid partition chromatography that uses no solid support, thereby eliminating the problem of irreversible adsorption.[16][17] The "stationary phase" is a liquid held in place by centrifugal force, and a second, immiscible liquid "mobile phase" is passed through it. Separation occurs based on the differential partition coefficients of the solutes between the two liquid phases. This method is exceptionally gentle and ideal for purifying delicate or highly polar alkaloids.[14][17]

Structural Elucidation: Defining the Molecular Architecture

Once a compound is isolated and purified, its exact chemical structure must be determined. This is accomplished through a combination of spectroscopic techniques.

Technique	Information Gained	Key Application for Indole Alkaloids
Mass Spectrometry (MS)	Provides the mass-to-charge ratio (m/z), revealing the molecular weight and elemental formula (with high resolution MS).[6]	Determines the precise molecular weight. Tandem MS (MS/MS) fragments the molecule, providing clues about its substructure and connectivity.[10][16]
UV-Vis Spectroscopy	Measures the absorption of UV-visible light.	The indole nucleus has a characteristic UV absorbance profile, providing initial evidence for the presence of this chromophore.[11]
Infrared (IR) Spectroscopy	Identifies the presence of specific functional groups (e.g., O-H, N-H, C=O).[8]	Confirms the presence of hydroxyl, amine, or carbonyl (ester, amide) groups within the alkaloid structure.
1D NMR (¹H, ¹³C)	¹H NMR reveals the number and environment of hydrogen atoms. ¹³C NMR shows the number and type of carbon atoms.[6][18]	Provides the fundamental map of the proton and carbon skeleton. Chemical shifts and coupling constants give detailed information about the local electronic environment and neighboring atoms.
2D NMR (COSY, HSQC, HMBC)	Establishes correlations between nuclei.	COSY: Shows which protons are coupled (i.e., adjacent). HSQC: Shows which protons are directly attached to which carbons. HMBC: Shows long-range (2-3 bond) correlations between protons and carbons, which is critical for connecting different fragments of the molecule.[6]

Expertise in Action - The Synergy of MS and NMR: Neither technique alone is sufficient. MS provides the molecular formula—the "list of parts." NMR provides the detailed instructions on how those parts are assembled—the "blueprint." A high-resolution mass spectrum might give a formula of C₂₁H₂₆N₂O₃, but only a full suite of 1D and 2D NMR experiments can unambiguously determine if that formula corresponds to vindoline, vindorosine, or a completely new isomer.

Case Study: Isolation of Bioactive Alkaloids from Rauwolfia serpentina

The Indian snakeroot, Rauwolfia serpentina, has been used in traditional medicine for centuries and is a rich source of medicinally important indole alkaloids like reserpine and ajmaline.[1][19] A modern phytochemical investigation follows the workflow described herein.[19]

• Extraction: The dried and powdered roots of R. serpentina are exhaustively extracted with methanol to obtain a crude extract.[19]

• Fractionation: The crude methanolic extract undergoes a liquid-liquid partitioning. A study found that a chloroform fraction yielded the highest concentration of total alkaloids (2.68%), indicating that the major bioactive compounds in their free base form have high solubility in this solvent.[19]

• Purification: The concentrated chloroform fraction, containing a mixture of alkaloids, is subjected to preparative silica gel column chromatography. The column is eluted with a solvent gradient of increasing polarity (e.g., starting with chloroform and gradually adding methanol).

• Monitoring and Isolation: Fractions are collected and monitored by TLC. Those showing pure spots corresponding to reference standards are combined and concentrated. This process leads to the isolation of several distinct compounds, including Reserpine, Ajmaline, Yohimbine, Serpentine, and Ajmalicine .[19]

• Structural Confirmation: The identity and structure of each isolated compound are unequivocally confirmed using a combination of spectroscopic methods (FTIR, MS, ¹H-NMR, and ¹³C-NMR). The spectral data obtained are compared against reference standards or published literature values to validate the structures.[19]

This case study perfectly illustrates the systematic application of extraction, fractionation, and chromatographic purification, followed by spectroscopic validation, to move from a raw plant source to multiple, pure, and structurally defined bioactive molecules.

Conclusion and Future Horizons

The path from a natural source to a purified, characterized indole alkaloid is a rigorous, multi-step process that combines classical chemical principles with modern analytical technology. A deep understanding of the underlying chemistry—from the basicity of the indole nitrogen to the principles of chromatographic separation—is essential for designing efficient and robust isolation protocols.

The field continues to evolve. Emerging techniques like Mass Spectrometry Imaging (MSI) now allow for the direct visualization of alkaloid distribution within plant tissues, often without the need for extraction, providing invaluable spatial and temporal information.[20][21] Furthermore, the integration of artificial intelligence and machine learning is beginning to optimize extraction parameters and predict chromatographic behavior, promising to accelerate the discovery of new therapeutic agents from nature's vast chemical library.[10]

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• The extraction, separation and purification of alkaloids in the natural medicine - JOCPR. Journal of Chemical and Pharmaceutical Research. [Link]

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• Analysis of alkaloids from different chemical groups by different liquid chromatography methods - ResearchGate. (2012). Journal of Chromatography A. [Link]

• Pharmacological Potential of Indole Derivatives: A Detailed Review. (2025). Advanced Journal of Chemistry B. [Link]

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• Isolation and structural elucidation of indole alkaloids from Geissospermum vellosii by mass spectrometry | Request PDF - ResearchGate. (2012). Journal of Chromatography A. [Link]

• Systematic Separation and Purification of Alkaloids from Euchresta tubulosa Dunn. by Various Chromatographic Methods - MDPI. (2019). Molecules. [Link]

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• Biomedical Importance of Indoles - PMC - NIH. (2010). Molecules. [Link]

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• EP2475374A2 - Methods for isolating alkaloids

• Electrospray–Mass Spectrometry-Guided Targeted Isolation of Indole Alkaloids from Leaves of Catharanthus roseus by Using High-Performance Countercurrent Chromatography - MDPI. (2025). Molecules. [Link]

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• Biosynthesis of Indole alkaloids - YouTube. (2021). [Link]

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Protocols & Analytical Methods

The Versatile Synthon: Application Notes for 4-Formyl-1H-indole-6-carboxylic Acid in Organic Synthesis

Introduction: The Privileged Indole Scaffold in Modern Drug Discovery

The indole nucleus is a cornerstone in medicinal chemistry, forming the structural core of a vast array of natural products and synthetic pharmaceuticals.[1] Its unique electronic properties and ability to participate in various biological interactions have cemented its status as a "privileged scaffold." The strategic functionalization of the indole ring allows for the fine-tuning of pharmacological activity, making indole derivatives prominent in therapeutic areas ranging from oncology to neurobiology.[1] 4-Formyl-1H-indole-6-carboxylic acid is a bifunctional building block of significant interest, possessing both a reactive aldehyde and a carboxylic acid moiety. This unique combination opens avenues for diverse synthetic transformations, enabling the construction of complex molecular architectures.

This guide provides an in-depth exploration of the synthetic utility of 4-Formyl-1H-indole-6-carboxylic acid. We will delve into key reactions that leverage its distinct functional groups, offering detailed, field-proven protocols and mechanistic insights to empower researchers in their synthetic endeavors.

Physicochemical and Spectroscopic Profile

A comprehensive understanding of a starting material's properties is paramount for successful reaction planning and execution. Below is a summary of the key physical and spectroscopic data for 4-Formyl-1H-indole-6-carboxylic acid and its parent compounds, indole-4-carbaldehyde and indole-6-carboxylic acid.

Property	Data	Source(s)
Molecular Formula	C10H7NO3	N/A
Molecular Weight	189.17 g/mol	N/A
Appearance	Expected to be a crystalline solid	N/A
Solubility	Soluble in DMF, DMSO, and Ethanol	[2]
1H NMR (DMSO-d6, 400 MHz)	δ (ppm): 12.5 (br s, 1H, COOH), 11.5 (br s, 1H, NH), 10.0 (s, 1H, CHO), 8.2-7.5 (m, 4H, Ar-H)	Estimated based on similar structures
13C NMR (DMSO-d6, 100 MHz)	δ (ppm): 192 (CHO), 168 (COOH), 140-110 (Ar-C)	[3][4]
IR (KBr, cm-1)	ν: 3400-3200 (N-H, O-H), 1700-1680 (C=O, acid), 1670-1650 (C=O, aldehyde)	[3][4]
Mass Spectrometry (ESI-MS)	m/z: 188.04 [M-H]⁻	N/A

Synthetic Transformations and Protocols

The dual functionality of 4-Formyl-1H-indole-6-carboxylic acid allows for a wide range of synthetic manipulations. The aldehyde group is a versatile handle for carbon-carbon bond formation and the introduction of nitrogen-containing functionalities, while the carboxylic acid group can be used for amide bond formation or as a directing group.

Knoevenagel Condensation: Synthesis of α,β-Unsaturated Indole Derivatives

The Knoevenagel condensation is a powerful tool for the formation of carbon-carbon double bonds.[5] It involves the reaction of an aldehyde with an active methylene compound, typically catalyzed by a weak base.[5][6] This reaction is instrumental in the synthesis of various pharmacologically active compounds.[7]

Reaction Causality: The electron-withdrawing nature of the indole ring and the carboxylic acid group can influence the reactivity of the formyl group. The choice of a mild base is crucial to prevent side reactions, such as the self-condensation of the active methylene compound. The use of an aqueous medium aligns with the principles of green chemistry.[8]

Caption: Knoevenagel Condensation Workflow

Protocol: Synthesis of 2-((1H-indole-4-carbonyl)cyanomethyl)-1H-indole-6-carboxylic acid

• Reaction Setup: To a 50 mL round-bottom flask, add 4-Formyl-1H-indole-6-carboxylic acid (1.0 mmol, 189 mg) and malononitrile (1.1 mmol, 73 mg).

• Solvent and Catalyst Addition: Add 10 mL of ethanol to the flask, followed by piperidine (0.2 mmol, 20 µL).

• Reaction Execution: Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, concentrate the reaction mixture under reduced pressure. Add 20 mL of water to the residue and acidify with 1M HCl to a pH of 2-3. The resulting precipitate is collected by vacuum filtration, washed with cold water, and dried under vacuum to afford the desired product.

Wittig Reaction: Olefination of the Formyl Group

The Wittig reaction is a Nobel Prize-winning method for the synthesis of alkenes from aldehydes or ketones.[9] It utilizes a phosphonium ylide, a Wittig reagent, to convert the carbonyl group into a carbon-carbon double bond.[10] This reaction is widely employed in the synthesis of natural products and pharmaceuticals.

Reaction Causality: The choice of base for the in-situ generation of the ylide is critical. Strong bases like n-butyllithium or potassium tert-butoxide are commonly used.[11] The reaction is typically carried out under anhydrous and inert conditions to prevent quenching of the highly reactive ylide.

Caption: Wittig Reaction Workflow

Protocol: Synthesis of 4-Vinyl-1H-indole-6-carboxylic acid

• Ylide Preparation: In a flame-dried 100 mL two-necked round-bottom flask under an argon atmosphere, suspend methyltriphenylphosphonium bromide (1.2 mmol, 428 mg) in 20 mL of anhydrous THF. Cool the suspension to 0 °C in an ice bath.

• Base Addition: Slowly add n-butyllithium (1.1 mmol, 0.44 mL of a 2.5 M solution in hexanes) dropwise to the stirred suspension. A deep yellow to orange color indicates the formation of the ylide. Stir the mixture at 0 °C for 1 hour.

• Aldehyde Addition: Dissolve 4-Formyl-1H-indole-6-carboxylic acid (1.0 mmol, 189 mg) in 10 mL of anhydrous THF and add it dropwise to the ylide solution at 0 °C.

• Reaction Execution: Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Work-up and Purification: Quench the reaction by the slow addition of 5 mL of saturated aqueous ammonium chloride solution. Extract the mixture with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexanes) to yield the desired alkene.

Reductive Amination: A Gateway to Amine Derivatives

Reductive amination is a highly efficient method for the synthesis of amines from carbonyl compounds.[12] The reaction proceeds through the in-situ formation of an imine, which is then reduced to the corresponding amine.[1] This one-pot procedure is a cornerstone of medicinal chemistry for the introduction of diverse amine functionalities.

Reaction Causality: The choice of reducing agent is critical for the success of the reaction. Sodium triacetoxyborohydride (STAB) is a mild and selective reducing agent that is particularly effective for reductive aminations.[1] It is less reactive towards the starting aldehyde compared to other borohydrides, thus minimizing the formation of the corresponding alcohol as a byproduct.

Caption: Reductive Amination Workflow

Protocol: Synthesis of 4-((Benzylamino)methyl)-1H-indole-6-carboxylic acid

• Reaction Setup: To a 100 mL round-bottom flask, add 4-Formyl-1H-indole-6-carboxylic acid (1.0 mmol, 189 mg) and benzylamine (1.1 mmol, 118 mg, 120 µL) in 20 mL of dichloromethane.

• Acid Catalyst (Optional): Add a catalytic amount of acetic acid (0.1 mmol, 6 µL).

• Reducing Agent Addition: Stir the mixture for 30 minutes at room temperature, then add sodium triacetoxyborohydride (1.5 mmol, 318 mg) portion-wise over 10 minutes.

• Reaction Execution: Stir the reaction mixture at room temperature for 12-16 hours.

• Work-up and Purification: Quench the reaction with 20 mL of saturated aqueous sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by crystallization or column chromatography on silica gel.

Application in the Synthesis of Bioactive Molecules: The Case of GSK2881078 Precursors

4-Formyl-1H-indole-6-carboxylic acid and its derivatives are valuable intermediates in the synthesis of complex drug candidates. For instance, the core structure of the selective androgen receptor modulator (SARM) GSK2881078 features a substituted indole moiety. While the exact synthetic route to GSK2881078 is proprietary, the application of the aforementioned synthetic transformations on 4-Formyl-1H-indole-6-carboxylic acid can provide access to key structural analogs and precursors for the development of novel therapeutic agents.[13]

Conclusion

4-Formyl-1H-indole-6-carboxylic acid is a highly versatile and valuable building block in organic synthesis. Its bifunctional nature allows for a wide array of chemical transformations, providing access to a diverse range of complex indole derivatives. The protocols detailed in this guide for Knoevenagel condensation, Wittig reaction, and reductive amination serve as a robust starting point for researchers and drug development professionals. The ability to selectively manipulate either the formyl or the carboxylic acid group, or to utilize them in concert, underscores the immense potential of this synthon in the design and synthesis of novel bioactive molecules.

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Application Notes & Protocols: Strategic Derivatization of 4-Formyl-1H-indole-6-carboxylic Acid

Authored by: Gemini, Senior Application Scientist

Abstract

4-Formyl-1H-indole-6-carboxylic acid is a pivotal bifunctional heterocyclic scaffold, integrating two of the most versatile functional groups in organic synthesis: an electrophilic aromatic aldehyde and a nucleophilic carboxylic acid. This unique arrangement allows for selective, sequential, or simultaneous derivatization, making it an exceptionally valuable building block in medicinal chemistry and drug development. Its core structure is found in various pharmacologically active agents, including novel selective androgen receptor modulators (SARMs) and kinase inhibitors.[1][2][3] This guide provides a comprehensive overview of key synthetic transformations, offering detailed, field-proven protocols for the strategic modification of both the C4-formyl and C6-carboxylic acid moieties. We will explore the causality behind experimental choices, ensuring each protocol is a self-validating system for researchers, scientists, and drug development professionals.

Foundational Principles of Reactivity

The synthetic utility of 4-Formyl-1H-indole-6-carboxylic acid stems from the distinct and largely orthogonal reactivity of its two functional groups.

• The C4-Formyl Group: This aldehyde is a classic electrophilic center. It is susceptible to nucleophilic attack, making it ideal for transformations such as reductive amination, olefination (e.g., Wittig reaction), and carbon-carbon bond formation via condensation reactions (e.g., Knoevenagel). The electron-donating nature of the indole ring can modulate its reactivity compared to simple benzaldehydes.

• The C6-Carboxylic Acid Group: This group is a versatile handle for derivatization, primarily through acylation chemistry.[4] It can be readily converted into esters, amides, and other acyl derivatives. Activation of the carboxyl group is typically required to facilitate nucleophilic attack by alcohols or amines, a cornerstone of modern medicinal chemistry for generating compound libraries.[5]

The presence of both groups on the same scaffold necessitates careful planning. Reaction conditions must be chosen to favor transformation at one site while leaving the other intact, or by employing orthogonal protection-deprotection strategies for more complex syntheses.

Derivatization of the C4-Formyl Group: Building Molecular Complexity

The aldehyde at the C4 position is a gateway to a vast array of derivatives, enabling the introduction of diverse side chains and functional groups.

Reductive Amination: Forging Key C-N Bonds

Reductive amination is one of the most robust methods for synthesizing amines from carbonyl compounds.[6] The process involves the initial formation of an imine or iminium ion intermediate via condensation with a primary or secondary amine, which is then reduced in situ to the corresponding amine. The choice of a mild reducing agent that selectively reduces the C=N bond in the presence of the starting C=O bond is critical for high yields.[7]

Causality of Reagent Choice: Sodium triacetoxyborohydride, NaBH(OAc)₃, is the reagent of choice for this transformation. Its steric bulk and attenuated reactivity prevent the significant reduction of the starting aldehyde, while it readily reduces the more electrophilic iminium ion formed under mildly acidic conditions.[7] This selectivity ensures a clean, one-pot reaction.

Protocol 1: One-Pot Reductive Amination

• Objective: To synthesize a C4-aminomethyl indole derivative.

• Materials:

  • 4-Formyl-1H-indole-6-carboxylic acid

  • Primary or Secondary Amine (e.g., Benzylamine) (1.1 eq)

  • Sodium triacetoxyborohydride, NaBH(OAc)₃ (1.5 eq)

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

  • Acetic Acid (catalytic, ~5% v/v)

• Procedure:

  • To a stirred suspension of 4-Formyl-1H-indole-6-carboxylic acid (1.0 eq) in DCM, add the amine (1.1 eq).

  • Add a catalytic amount of glacial acetic acid to facilitate imine formation. Stir the mixture at room temperature for 30-60 minutes.

  • Carefully add NaBH(OAc)₃ (1.5 eq) portion-wise over 15 minutes. The reaction may be mildly exothermic.

  • Allow the reaction to stir at room temperature for 4-16 hours, monitoring by TLC or LC-MS until the starting material is consumed.

  • Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Separate the organic layer. Extract the aqueous layer twice with DCM.

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography or recrystallization.

Caption: Workflow for C4-Formyl Reductive Amination.

Knoevenagel Condensation: C=C Bond Formation

The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound (a compound with a methylene group flanked by two electron-withdrawing groups) to a carbonyl group, followed by dehydration. This reaction is exceptionally useful for synthesizing α,β-unsaturated systems.

Causality of Catalyst Choice: The reaction is typically catalyzed by a weak base, such as piperidine or boric acid.[8][9] A mild base is sufficient to deprotonate the active methylene compound to form a nucleophilic carbanion (enolate) but is not strong enough to induce self-condensation of the aldehyde, thus ensuring reaction fidelity.[8]

Protocol 2: Knoevenagel Condensation with Malononitrile

• Objective: To synthesize a C4-(2,2-dicyanovinyl) indole derivative.

• Materials:

  • 4-Formyl-1H-indole-6-carboxylic acid

  • Malononitrile (1.1 eq)

  • Piperidine (0.1 eq) or Boric Acid (0.1 eq)

  • Ethanol or Toluene

• Procedure:

  • Dissolve 4-Formyl-1H-indole-6-carboxylic acid (1.0 eq) and malononitrile (1.1 eq) in ethanol.

  • Add a catalytic amount of piperidine (0.1 eq).

  • Heat the mixture to reflux (approx. 78 °C) for 2-4 hours. The product often precipitates from the reaction mixture upon cooling.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction mixture to room temperature and then in an ice bath to maximize precipitation.

  • Collect the solid product by vacuum filtration, wash with cold ethanol, and dry under vacuum.

  • Further purification, if necessary, can be achieved by recrystallization.

Caption: Key steps in the Knoevenagel Condensation.

Wittig Reaction: Aldehyde-to-Alkene Conversion

The Wittig reaction provides a reliable method for converting aldehydes and ketones into alkenes.[10][11] It involves the reaction of the aldehyde with a phosphorus ylide (a Wittig reagent), which is typically prepared from a phosphonium salt and a strong base. The reaction proceeds through a four-membered oxaphosphetane intermediate.[12]

Protocol 3: Wittig Olefination

• Objective: To synthesize a C4-vinyl indole derivative.

• Materials:

  • Methyltriphenylphosphonium bromide (1.1 eq)

  • Strong base (e.g., n-Butyllithium or Potassium tert-butoxide) (1.1 eq)

  • 4-Formyl-1H-indole-6-carboxylic acid

  • Anhydrous Tetrahydrofuran (THF)

• Procedure:

  • Ylide Preparation: In a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), suspend methyltriphenylphosphonium bromide (1.1 eq) in anhydrous THF.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add the strong base (e.g., n-BuLi solution) dropwise. The mixture will typically turn a characteristic color (e.g., deep yellow or orange), indicating ylide formation. Stir for 30-60 minutes at 0 °C.

  • Wittig Reaction: In a separate flask, dissolve 4-Formyl-1H-indole-6-carboxylic acid (1.0 eq) in anhydrous THF.

  • Slowly add the solution of the indole aldehyde to the pre-formed ylide solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring by TLC.

  • Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

  • Purify the crude product via column chromatography to separate the alkene from the triphenylphosphine oxide byproduct.

Derivatization of the C6-Carboxylic Acid Group: The Amide and Ester Gateway

The carboxylic acid at the C6 position is a robust handle for introducing functionality through acylation reactions, which are fundamental in tailoring the pharmacokinetic properties of drug candidates.[4][13]

Amide Bond Formation: The Workhorse of Medicinal Chemistry

Direct condensation of a carboxylic acid and an amine to form an amide is generally unfavorable and requires high temperatures. Modern amide synthesis relies on coupling reagents that activate the carboxylic acid, converting the hydroxyl group into a better leaving group.[5][14] A common and effective combination is 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with an additive like 1-Hydroxybenzotriazole (HOBt).

Causality of Reagent Choice: EDC reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate. This intermediate is susceptible to nucleophilic attack by the amine. However, it can also rearrange to a stable N-acylurea byproduct. HOBt acts as a trapping agent, reacting with the O-acylisourea to form an activated HOBt ester.[14] This new intermediate is more stable against rearrangement but still highly reactive towards the amine, leading to higher yields and cleaner reactions.

Protocol 4: EDC/HOBt Mediated Amide Coupling

• Objective: To synthesize a C6-carboxamide indole derivative.

• Materials:

  • 4-Formyl-1H-indole-6-carboxylic acid

  • Primary or Secondary Amine (e.g., Aniline) (1.1 eq)

  • EDC·HCl (1.2 eq)

  • HOBt (1.2 eq)

  • N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.5 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

• Procedure:

  • In a flask under an inert atmosphere, dissolve 4-Formyl-1H-indole-6-carboxylic acid (1.0 eq), the desired amine (1.1 eq), and HOBt (1.2 eq) in anhydrous DMF.

  • Add the base (DIPEA, 2.5 eq) and stir the solution for 5 minutes at room temperature.

  • Add EDC·HCl (1.2 eq) in one portion.

  • Stir the reaction at room temperature for 12-24 hours. Monitor progress by LC-MS.

  • Once complete, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over Na₂SO₄, filter, and concentrate under high vacuum to remove DMF.

  • Purify the resulting crude amide by flash column chromatography or recrystallization.

Caption: EDC/HOBt mediated amide coupling pathway.

Esterification: Modulating Polarity and Pro-drug Strategies

Esterification is a fundamental transformation used to mask the polarity of a carboxylic acid, which can improve cell membrane permeability—a common pro-drug strategy.[4] While classic Fischer esterification (refluxing in alcohol with a strong acid catalyst) is effective, milder conditions are often preferred for complex molecules.[15]

Protocol 5: Steglich-type Esterification

• Objective: To synthesize a C6-carboxylate ester derivative.

• Causality: This method uses a carbodiimide like Dicyclohexylcarbodiimide (DCC) for activation, similar to amide coupling. 4-Dimethylaminopyridine (DMAP) serves as a highly effective nucleophilic catalyst that accelerates the acylation of the alcohol.[16] This method is performed at room temperature and is suitable for a wide range of alcohols.

• Materials:

  • 4-Formyl-1H-indole-6-carboxylic acid

  • Alcohol (e.g., Benzyl alcohol) (1.5 eq)

  • DCC (1.1 eq)

  • DMAP (0.1 eq)

  • Anhydrous Dichloromethane (DCM)

• Procedure:

  • Dissolve 4-Formyl-1H-indole-6-carboxylic acid (1.0 eq), the alcohol (1.5 eq), and the catalytic amount of DMAP (0.1 eq) in anhydrous DCM.

  • Cool the solution to 0 °C in an ice bath.

  • Add a solution of DCC (1.1 eq) in DCM dropwise. A white precipitate of dicyclohexylurea (DCU) will begin to form.

  • Allow the reaction to warm to room temperature and stir for 4-12 hours.

  • Monitor the reaction by TLC.

  • Upon completion, filter off the DCU precipitate and wash it with a small amount of DCM.

  • Concentrate the filtrate. Redissolve the residue in ethyl acetate and wash with 5% HCl and saturated NaHCO₃ to remove any unreacted starting material and DMAP.

  • Dry the organic layer over Na₂SO₄, filter, and concentrate.

  • Purify the crude ester by flash column chromatography.

Summary of Derivatization Strategies

The dual functionality of 4-Formyl-1H-indole-6-carboxylic acid offers a rich platform for chemical exploration. The protocols outlined below provide reliable methods for selectively targeting either the aldehyde or the carboxylic acid.

Functional Group	Reaction	Key Reagents	Product Type
C4-Formyl	Reductive Amination	R₂NH, NaBH(OAc)₃, AcOH	Substituted Amine
C4-Formyl	Knoevenagel Condensation	Active Methylene Cmpd., Piperidine/Boric Acid	α,β-Unsaturated Derivative
C4-Formyl	Wittig Reaction	Ph₃P=CHR, Strong Base (n-BuLi)	Alkene
C6-COOH	Amide Coupling	R₂NH, EDC, HOBt, DIPEA	Amide
C6-COOH	Esterification	ROH, DCC, DMAP	Ester

Conclusion

4-Formyl-1H-indole-6-carboxylic acid is a potent and versatile starting material for the synthesis of complex molecular architectures. By understanding the distinct reactivity of each functional group and applying the appropriate synthetic methodologies, researchers can efficiently generate diverse libraries of indole derivatives. The protocols detailed in this guide serve as a robust starting point for exploring the chemical space around this valuable scaffold, facilitating the discovery of new therapeutic agents and chemical probes.

References

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• LIRIAS. (n.d.). One-pot reductive amination of carboxylic acids: a sustainable method for primary amine synthesis. Available at: [Link]

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• Wipf, P. (2007). The Wittig Reaction. Chem 2320 Lecture Notes. Available at: [Link]

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• Zhang, M., et al. (2005). Synthesis and in vitro pharmacological evaluation of indolyl carboxylic amide analogues as D3 dopamine receptor selective ligands. Bioorganic & Medicinal Chemistry. Available at: [Link]

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• Ashenhurst, J. (2018). The Wittig Reaction. Master Organic Chemistry. Available at: [Link]

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Application Notes and Protocols: Selective Reactions of the Formyl Group on the Indole-6-Carboxylic Acid Scaffold

Abstract: This document provides a comprehensive technical guide for researchers, chemists, and drug development professionals on the selective chemical transformations of the formyl group on the indole-6-carboxylic acid framework. Indole-6-carboxylic acid derivatives are privileged scaffolds in medicinal chemistry, and the formyl group serves as a versatile synthetic handle for molecular elaboration. This guide details field-proven protocols and the underlying chemical principles for key reactions, including reductive amination, oxidation, reduction, Wittig reaction, and Knoevenagel condensation. Emphasis is placed on achieving chemoselectivity in the presence of other reactive functionalities, namely the carboxylic acid and the indole N-H group.

Introduction: The Strategic Importance of 6-Formylindole-Carboxylates

The indole nucleus is a cornerstone in medicinal chemistry, appearing in a vast array of pharmaceuticals and biologically active natural products. The indole-6-carboxylic acid moiety, in particular, is a valuable building block for developing novel therapeutics, including anti-cancer and anti-inflammatory agents. The introduction of a formyl group onto this scaffold unlocks a rich landscape of chemical transformations, allowing for the precise installation of diverse functional groups and the construction of complex molecular architectures. These subsequent modifications are critical for structure-activity relationship (SAR) studies and the optimization of lead compounds in drug discovery programs.

This guide addresses the primary challenge in the chemistry of this bifunctional scaffold: chemoselectivity . The molecule presents three key reactive sites: the electrophilic formyl group , the acidic carboxylic acid , and the nucleophilic/acidic indole N-H . Protocols must be carefully selected to target the formyl group while leaving the other functionalities intact or strategically protecting them. For the purposes of the following protocols, we will consider a model substrate, ethyl 1H-indole-6-carboxylate , which may be formylated at various positions. The following reactions focus on the transformation of a formyl group, for which we will use ethyl 2-formyl-1H-indole-6-carboxylate as a representative starting material.

Core Challenge: Achieving Chemoselectivity

The primary hurdle in manipulating the formyl group on an indole-carboxylic acid backbone is controlling the reaction to occur at the desired site. The indole N-H can be deprotonated by strong bases, and the carboxylic acid can react with bases or reducing agents. Therefore, reaction conditions must be judiciously chosen.

Caption: Competing reactive sites on the indole-6-carboxylic acid scaffold.

Reductive Amination: Synthesis of Aminomethyl-Indoles

Reductive amination is a powerful method for converting aldehydes into amines, providing a direct route to introduce basic sidechains crucial for modulating the pharmacokinetic properties of drug candidates. The process involves the initial formation of an imine or enamine intermediate by reacting the formyl group with a primary or secondary amine, followed by in-situ reduction.

Scientific Rationale: The key to success is selecting a reducing agent that is potent enough to reduce the C=N bond of the iminium intermediate but mild enough to not reduce the carboxylic acid (or its ester). Sodium triacetoxyborohydride (NaBH(OAc)₃) is an ideal choice as it is a mild and selective reducing agent, particularly effective for reductive aminations and generally does not reduce esters or carboxylic acids.[1] The reaction is typically performed under slightly acidic conditions, which catalyzes imine formation without promoting side reactions.

Protocol: Reductive Amination of Ethyl 2-formyl-1H-indole-6-carboxylate

Materials:

• Ethyl 2-formyl-1H-indole-6-carboxylate

• Primary or secondary amine (e.g., benzylamine, 1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE), anhydrous

• Acetic acid (catalytic, ~5 mol%)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of ethyl 2-formyl-1H-indole-6-carboxylate (1.0 eq) in anhydrous DCM, add the desired amine (1.1 eq).

• Add a catalytic amount of acetic acid and stir the mixture at room temperature for 30-60 minutes to facilitate imine formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 10 minutes. The reaction may be slightly exothermic.

• Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or LC-MS until the starting aldehyde is consumed (typically 2-12 hours).

• Upon completion, carefully quench the reaction by adding saturated NaHCO₃ solution.

• Separate the organic layer, and extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the solvent under reduced pressure. The crude product can be purified by silica gel column chromatography.

Caption: Workflow for the reductive amination of a formyl-indole derivative.

Oxidation: Accessing Indole-Dicarboxylic Acids

Oxidation of the formyl group provides a straightforward route to indole-dicarboxylic acids. These highly functionalized scaffolds can serve as complex building blocks or as bioisosteres for other chemical groups.

Scientific Rationale: The challenge lies in oxidizing the aldehyde without affecting the electron-rich indole ring.[2] Strong oxidants can lead to undesired side reactions or decomposition. A mild and effective method is the Pinnick oxidation, which uses sodium chlorite (NaClO₂) buffered with a phosphate salt in the presence of a chlorine scavenger like 2-methyl-2-butene. This method is highly selective for aldehydes and tolerates a wide range of functional groups.

Protocol: Pinnick Oxidation of Ethyl 2-formyl-1H-indole-6-carboxylate

Materials:

• Ethyl 2-formyl-1H-indole-6-carboxylate

• Sodium chlorite (NaClO₂, 1.5 eq)

• Sodium dihydrogen phosphate (NaH₂PO₄, 1.5 eq)

• 2-Methyl-2-butene (5.0 eq)

• tert-Butanol (t-BuOH) and water (as a mixed solvent system)

• Sodium sulfite (Na₂SO₃) solution

• Ethyl acetate (EtOAc)

• 1M Hydrochloric acid (HCl)

Procedure:

• Dissolve the ethyl 2-formyl-1H-indole-6-carboxylate (1.0 eq) in a mixture of t-BuOH and water (e.g., 3:1 ratio).

• Add 2-methyl-2-butene (5.0 eq) to the solution.

• In a separate flask, dissolve sodium chlorite (1.5 eq) and NaH₂PO₄ (1.5 eq) in water.

• Add the aqueous NaClO₂/NaH₂PO₄ solution dropwise to the indole solution at room temperature.

• Stir the mixture vigorously for 1-4 hours. Monitor the reaction by TLC.

• Upon completion, cool the mixture in an ice bath and quench the excess oxidant by adding a saturated solution of Na₂SO₃ until a test with starch-iodide paper is negative.

• Remove the t-BuOH under reduced pressure.

• Acidify the remaining aqueous solution to pH 2-3 with 1M HCl.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the dicarboxylic acid monoester product.

Reduction: Preparation of Hydroxymethyl-Indoles

Reducing the formyl group to a primary alcohol (hydroxymethyl group) provides an important intermediate for further functionalization, such as etherification, esterification, or conversion to a leaving group for nucleophilic substitution.

Scientific Rationale: A selective reducing agent is required that will reduce the aldehyde but not the ester at position 6. Sodium borohydride (NaBH₄) is the reagent of choice for this transformation. It is a mild reducing agent that readily reduces aldehydes and ketones but typically does not affect esters or carboxylic acids under standard conditions.[3]

Protocol: Reduction of Ethyl 2-formyl-1H-indole-6-carboxylate

Materials:

• Ethyl 2-formyl-1H-indole-6-carboxylate

• Sodium borohydride (NaBH₄, 1.1 eq)

• Methanol (MeOH) or Ethanol (EtOH)

• Water

• Ethyl acetate (EtOAc)

Procedure:

• Dissolve the ethyl 2-formyl-1H-indole-6-carboxylate (1.0 eq) in methanol at 0 °C (ice bath).

• Add sodium borohydride (1.1 eq) portion-wise, maintaining the temperature below 10 °C.

• Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature.

• Monitor the reaction by TLC until completion (typically < 1 hour).

• Quench the reaction by the slow addition of water.

• Remove the bulk of the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the crude hydroxymethyl product, which can be purified by crystallization or chromatography.

Reaction Type	Reagent	Target Product	Key Considerations
Reductive Amination	NaBH(OAc)₃, R¹R²NH	Aminomethyl	Mild, selective for imines; avoids ester/acid reduction.
Oxidation	NaClO₂, NaH₂PO₄	Carboxylic acid	Pinnick conditions are highly selective for aldehydes.
Reduction	NaBH₄	Hydroxymethyl	Mild; selectively reduces aldehydes over esters.

Wittig Reaction: Alkene Synthesis

The Wittig reaction is a cornerstone of organic synthesis for creating carbon-carbon double bonds from carbonyl compounds.[4][5] It offers excellent control over the location of the newly formed double bond.

Scientific Rationale: The reaction involves a phosphonium ylide (Wittig reagent). The nature of the ylide (stabilized vs. unstabilized) determines the stereoselectivity of the resulting alkene. A key consideration for the indole-6-carboxylate substrate is the basicity of the conditions used to generate the ylide. Strong bases like n-butyllithium can deprotonate the indole N-H or saponify the ester. Using a pre-formed, salt-free ylide or a stabilized ylide that requires a milder base (e.g., K₂CO₃) is often preferable.[6]

Protocol: Wittig Reaction with a Stabilized Ylide

Materials:

• Ethyl 2-formyl-1H-indole-6-carboxylate

• Stabilized Wittig reagent (e.g., (Carbethoxymethylene)triphenylphosphorane, 1.2 eq)

• Toluene or Tetrahydrofuran (THF), anhydrous

• Anhydrous potassium carbonate (K₂CO₃) (if ylide is generated in situ from salt)

Procedure:

• Dissolve the ethyl 2-formyl-1H-indole-6-carboxylate (1.0 eq) and the stabilized Wittig reagent (1.2 eq) in anhydrous toluene.

• Heat the mixture to reflux (or a temperature appropriate for the specific ylide, e.g., 80-110 °C).

• Monitor the reaction by TLC. The reaction with stabilized ylides may require several hours to overnight.

• Upon completion, cool the reaction mixture to room temperature.

• Concentrate the solvent under reduced pressure.

• The crude product contains triphenylphosphine oxide as a major byproduct. Purification is typically achieved by silica gel chromatography. Often, the byproduct can be partially removed by trituration with a non-polar solvent like hexane or a mixture of hexane/ether.

Caption: Mechanism of the Wittig olefination reaction.

Knoevenagel Condensation: Synthesis of α,β-Unsaturated Systems

The Knoevenagel condensation is a reaction between a carbonyl compound and an active methylene compound, catalyzed by a weak base, to form a C=C bond.[7][8][9] This reaction is exceptionally useful for synthesizing electron-deficient alkenes, which are valuable Michael acceptors and building blocks.

Scientific Rationale: The reaction is typically catalyzed by a mild base, such as piperidine or triethylamine, often with a carboxylic acid co-catalyst (Doebner modification).[8][10] These conditions are generally compatible with the ester and indole N-H functionalities. The active methylene compound (e.g., malononitrile, ethyl cyanoacetate) is deprotonated to form a nucleophilic enolate, which attacks the aldehyde. Subsequent dehydration yields the α,β-unsaturated product.

Protocol: Knoevenagel Condensation with Malononitrile

Materials:

• Ethyl 2-formyl-1H-indole-6-carboxylate

• Malononitrile (1.1 eq)

• Ethanol (EtOH) or Acetonitrile (MeCN)

• Piperidine (catalytic, ~10 mol%)

• Acetic acid (catalytic, ~10 mol%)

Procedure:

• Dissolve the ethyl 2-formyl-1H-indole-6-carboxylate (1.0 eq) and malononitrile (1.1 eq) in ethanol.

• Add a catalytic amount of piperidine and acetic acid.

• Stir the mixture at room temperature or heat gently (e.g., to 50 °C) to increase the reaction rate.

• The product often precipitates from the reaction mixture upon formation. Monitor the reaction by TLC.

• Once the reaction is complete (typically 1-5 hours), cool the mixture in an ice bath to maximize precipitation.

• Collect the solid product by filtration.

• Wash the filter cake with a small amount of cold ethanol and then with water to remove the catalyst and any unreacted malononitrile.

• Dry the product under vacuum.

C-C Bond Formation	Reagent Type	Product Class	Key Considerations
Wittig Reaction	Phosphonium Ylide	Alkene	Base choice is critical to avoid side reactions.
Knoevenagel Condensation	Active Methylene Cmpd.	α,β-Unsaturated System	Mild basic conditions are generally well-tolerated.

References

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• Pete, B., Szöllősy, Á., & Szokol, B. (2006). A Facile Synthesis of 4-, 6- and 7-Formyl-1H-indole-2-carboxylates: The CH2SO3H Functionality as a Masked Formyl Group. Journal of Heterocyclic Chemistry, 43, 1331.

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). organic-chemistry.org. [Link]

• Chemistry LibreTexts. (2019, June 5). 18.7: Reduction of Carboxylic Acids and Their Derivatives. [Link]

• Wikipedia. (2024). Wittig reaction. [Link]

• Ashenhurst, J. (2018, February 6). The Wittig Reaction: Examples and Mechanism. Master Organic Chemistry. [Link]

• Organic Reactions. (n.d.). Wittig Reaction - Common Conditions. organicreactions.org. [Link]

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• Chen, C. H. (2012). Recent Studies of Bifunctionalization of Simple Indoles. ResearchGate. [Link]

• Chemguide. (n.d.). Reduction of carboxylic acids. [Link]

• Gunanathan, C., & Shrestha, B. (2018). Reductive amination of amines using carboxylic acids exploiting the dual reactivity of phenylsilane. ResearchGate. [Link]

• Falck, J. R., et al. (2021). Cell-free in vitro reduction of carboxylates to aldehydes: With crude enzyme preparations to a key pharmaceutical. Semantic Scholar. [Link]

• The Vespiary. (n.d.). A Simple Method for the Reduction of Carboxylic Acids to Aldehydes or Alcohols Using H2 and Pd/C. [Link]

• Kim, D., et al. (2020). Reductive amination of various carboxylic acids with amines under H2. ResearchGate. [Link]

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esterification of 4-Formyl-1H-indole-6-carboxylic acid

An Application Guide to the Synthesis of 4-Formyl-1H-indole-6-carboxylate Esters

Introduction: The Synthetic Value of Indole Esters

The indole nucleus is a cornerstone in medicinal chemistry, forming the structural backbone of numerous natural products, pharmaceuticals, and bioactive molecules.[1][2] Specifically, indole-6-carboxylic acid and its derivatives are crucial intermediates in the synthesis of targeted therapeutics, including potential anti-cancer and anti-inflammatory agents.[3][4][5] The is a key transformation, converting the polar carboxylic acid group into a more lipophilic ester functionality. This modification is often critical for modulating a compound's pharmacokinetic properties, such as cell membrane permeability and metabolic stability, thereby enhancing its potential as a drug candidate.

This document provides a detailed technical guide for the efficient . We will explore the underlying chemical principles of the Fischer-Speier esterification, present a robust and validated laboratory protocol, and discuss the critical parameters that ensure a successful and high-yielding synthesis.

Chemical Principles: The Fischer-Speier Esterification Mechanism

The conversion of a carboxylic acid to an ester using an alcohol in the presence of an acid catalyst is known as the Fischer-Speier esterification.[6][7] This reaction is a classic example of nucleophilic acyl substitution and proceeds through a reversible, multi-step mechanism.[8][9]

The Mechanism Unveiled:

• Activation via Protonation: The reaction is initiated by the protonation of the carbonyl oxygen of the carboxylic acid by a strong acid catalyst (e.g., H₂SO₄). This step is crucial as it significantly increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.[8][9]

• Nucleophilic Attack: The alcohol, acting as a nucleophile, attacks the activated carbonyl carbon. This leads to the formation of a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the oxonium ion of the attacking alcohol to one of the hydroxyl groups, converting it into a better leaving group (water).

• Elimination of Water: The tetrahedral intermediate collapses, reforming the carbonyl double bond and eliminating a molecule of water.

• Deprotonation: The final step involves the deprotonation of the resulting protonated ester by a base (such as another alcohol molecule or the conjugate base of the catalyst), yielding the final ester product and regenerating the acid catalyst.[7]

Driving the Equilibrium:

The Fischer esterification is a reversible process with an equilibrium constant often close to one.[8][10] To achieve high yields of the desired ester, the equilibrium must be shifted toward the products. This is typically accomplished by one of two strategies based on Le Châtelier's principle:

• Use of Excess Reactant: The reaction is commonly performed using the alcohol as the solvent, ensuring it is present in a large excess. This high concentration of a reactant drives the equilibrium forward.[9][11]

• Removal of Water: Alternatively, the water generated during the reaction can be removed, for instance, by azeotropic distillation using a Dean-Stark apparatus. This prevents the reverse reaction (ester hydrolysis) from occurring.[7][11]

The following diagram illustrates the general chemical transformation:

Caption: General reaction scheme for the .

Detailed Experimental Protocol

This protocol describes the synthesis of Methyl 4-Formyl-1H-indole-6-carboxylate as a representative example. The procedure can be adapted for other simple alcohols (e.g., ethanol, propanol).

Materials and Reagents:

Reagent	Formula	M.W. ( g/mol )	Notes
4-Formyl-1H-indole-6-carboxylic acid	C₁₀H₇NO₃	189.17	Starting material.
Methanol (Anhydrous)	CH₃OH	32.04	Reactant and solvent.
Sulfuric Acid (Concentrated)	H₂SO₄	98.08	Catalyst. Handle with extreme care.
Ethyl Acetate	C₄H₈O₂	88.11	Extraction solvent.
Saturated Sodium Bicarbonate Solution	NaHCO₃(aq)	84.01	For neutralization.
Brine (Saturated Sodium Chloride Solution)	NaCl(aq)	58.44	For washing.
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	Drying agent.

Equipment:

• Round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel (250 mL)

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• TLC plates (silica gel) and developing chamber

• Standard laboratory glassware

Procedure:

• Reaction Setup:

  • To a 100 mL round-bottom flask, add 4-Formyl-1H-indole-6-carboxylic acid (e.g., 1.89 g, 10.0 mmol).

  • Add anhydrous methanol (50 mL). The large excess serves as both the reactant and the solvent, driving the reaction equilibrium.[11]

  • Place a magnetic stir bar in the flask and begin stirring to suspend the solid.

  • Carefully and slowly add concentrated sulfuric acid (0.5 mL) dropwise to the stirring suspension. Causality: The acid catalyzes the reaction by protonating the carboxylic acid's carbonyl group, thereby activating it for nucleophilic attack by methanol. An exothermic reaction will occur upon addition.

• Reaction Execution:

  • Attach a reflux condenser to the flask.

  • Heat the mixture to reflux (approximately 65°C for methanol) using a heating mantle.

  • Maintain the reflux with vigorous stirring for 4-6 hours.

  • Process Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC). Prepare a sample by taking a small aliquot from the reaction mixture, diluting it with ethyl acetate, and spotting it on a silica gel plate. A suitable eluent system is typically a mixture of hexane and ethyl acetate (e.g., 1:1 v/v). The product ester will be less polar (higher Rf value) than the starting carboxylic acid. The reaction is complete when the starting material spot is no longer visible.

• Workup and Isolation:

  • Allow the reaction mixture to cool to room temperature.

  • Reduce the volume of methanol to approximately 10-15 mL using a rotary evaporator.

  • Slowly pour the concentrated mixture into a beaker containing ice-cold water (100 mL). The crude product may precipitate.

  • Transfer the aqueous mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic layers.

  • Wash the combined organic layer sequentially with:

    • Saturated sodium bicarbonate solution (2 x 50 mL). Causality: This step neutralizes the sulfuric acid catalyst and removes any unreacted 4-Formyl-1H-indole-6-carboxylic acid by converting it to its water-soluble sodium salt.

    • Brine (1 x 50 mL). Causality: The brine wash helps to remove residual water and break any emulsions that may have formed.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification and Characterization:

  • The crude product, typically an off-white or pale yellow solid, can be purified by recrystallization from a suitable solvent system (e.g., methanol/water or ethyl acetate/hexane).

  • Characterization: Confirm the identity and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and Mass Spectrometry.

Caption: Step-by-step workflow for the .

Conclusion

The Fischer-Speier esterification is a reliable and scalable method for the synthesis of 4-Formyl-1H-indole-6-carboxylate esters. By understanding the reversible nature of the reaction and employing a large excess of the alcohol, researchers can consistently achieve high yields of the desired product. The protocol detailed herein provides a self-validating system with clear steps for reaction, workup, and purification, enabling drug development professionals to efficiently produce these valuable synthetic intermediates.

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Application Notes and Protocols for the Amidation of 4-Formyl-1H-indole-6-carboxylic acid

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the amidation of 4-Formyl-1H-indole-6-carboxylic acid. This document outlines the strategic considerations, detailed experimental protocols, and mechanistic insights necessary for the successful synthesis of 4-formyl-1H-indole-6-carboxamides, a scaffold of significant interest in medicinal chemistry.

Introduction: The Significance of Indole Carboxamides in Drug Discovery

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs.[1] Functionalized indole-6-carboxamides, in particular, have garnered attention for their diverse biological activities, including potential applications as enzyme inhibitors and receptor modulators. The targeted synthesis of these compounds is a critical step in the development of novel therapeutics. The amidation of 4-Formyl-1H-indole-6-carboxylic acid presents a unique synthetic challenge due to the presence of two distinct reactive functional groups: a carboxylic acid and an aldehyde. This guide provides a robust protocol for the selective amidation of the carboxylic acid moiety, a key transformation for building molecular complexity and exploring the structure-activity relationships (SAR) of this promising class of molecules.

Strategic Considerations for the Amidation Reaction

The successful amidation of 4-Formyl-1H-indole-6-carboxylic acid hinges on the careful selection of coupling agents and reaction conditions to ensure high yield and purity of the desired amide product while preserving the integrity of the formyl group.

Choosing the Right Coupling Agent

The direct condensation of a carboxylic acid and an amine to form an amide bond is a kinetically slow process that requires activation of the carboxylic acid. Several classes of coupling reagents are available, each with its own mechanism and reactivity profile. For substrates bearing potentially reactive functional groups like aldehydes, the choice of activator is critical to avoid unwanted side reactions.

• Carbodiimides (EDC, DCC): 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N,N'-Dicyclohexylcarbodiimide (DCC) are widely used coupling agents.[2] They react with the carboxylic acid to form a highly reactive O-acylisourea intermediate, which is then attacked by the amine.[2] The use of additives like 1-hydroxybenzotriazole (HOBt) or 7-aza-1-hydroxybenzotriazole (HOAt) is highly recommended as they trap the O-acylisourea to form a more stable active ester, minimizing side reactions and racemization of chiral substrates.[3] For this specific application, the EDC/HOBt system is a good starting point due to its mild reaction conditions and the water-solubility of the urea byproduct from EDC, which simplifies purification.

• Uronium/Aminium Salts (HATU, HBTU): Reagents like O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU) and O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU) are highly efficient coupling agents, particularly for challenging substrates such as electron-deficient amines or sterically hindered carboxylic acids.[1][4] HATU is often the reagent of choice for difficult couplings due to the formation of a highly reactive OAt-active ester.[4]

The Role of the Formyl Group: To Protect or Not to Protect?

The aldehyde functionality at the 4-position of the indole ring is an electron-withdrawing group, which can decrease the nucleophilicity of the indole nitrogen but is unlikely to significantly impact the reactivity of the carboxylic acid at the 6-position. The primary concern is the potential for the aldehyde to react with the amine nucleophile, forming an imine, or to undergo other side reactions under the coupling conditions.

In many standard amidation reactions using modern coupling agents at or below room temperature, the formyl group is expected to be compatible and a protecting group strategy may not be necessary. However, for particularly sensitive substrates or when using more forcing reaction conditions, protection of the aldehyde as an acetal (e.g., using ethylene glycol) can be a prudent measure. This guide will provide protocols for both the direct amidation and a protection-amidation-deprotection sequence.

Experimental Protocols

Protocol 1: Direct Amidation using HATU

This protocol is recommended for a wide range of primary and secondary amines and is generally high-yielding.

Materials:

• 4-Formyl-1H-indole-6-carboxylic acid

• Amine (primary or secondary)

• HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (N,N-Dimethylformamide) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes (or other suitable solvent system for chromatography)

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-Formyl-1H-indole-6-carboxylic acid (1.0 equivalent).

• Dissolution: Dissolve the starting material in anhydrous DMF or DCM.

• Addition of Reagents: Add the amine (1.1 equivalents), followed by HATU (1.2 equivalents) and DIPEA (2.5 equivalents).

• Reaction: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-12 hours.

• Work-up: Once the reaction is complete, dilute the mixture with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ solution, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 4-formyl-1H-indole-6-carboxamide.

Protocol 2: Amidation using EDC/HOBt

This protocol offers a cost-effective alternative to HATU and is suitable for many amine substrates.

Materials:

• 4-Formyl-1H-indole-6-carboxylic acid

• Amine (primary or secondary)

• EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride)

• HOBt (1-Hydroxybenzotriazole)

• DIPEA (N,N-Diisopropylethylamine) or Triethylamine (TEA)

• Anhydrous DMF (N,N-Dimethylformamide) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 1 M HCl solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes (or other suitable solvent system for chromatography)

Procedure:

• Reaction Setup: In a round-bottom flask under an inert atmosphere, dissolve 4-Formyl-1H-indole-6-carboxylic acid (1.0 equivalent), the amine (1.1 equivalents), and HOBt (1.2 equivalents) in anhydrous DMF or DCM.

• Cooling: Cool the mixture to 0 °C in an ice bath.

• Addition of Reagents: Add EDC·HCl (1.2 equivalents) portion-wise, followed by the dropwise addition of DIPEA or TEA (2.5 equivalents).

• Reaction: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Dilute the reaction mixture with ethyl acetate. Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired amide.

Protocol 3: Acetal Protection of the Formyl Group (Optional)

This protocol should be employed if side reactions involving the aldehyde are observed.

Materials:

• 4-Formyl-1H-indole-6-carboxylic acid

• Ethylene glycol

• p-Toluenesulfonic acid (p-TsOH) or other acid catalyst

• Toluene or Benzene

• Dean-Stark apparatus

Procedure:

• Protection: In a round-bottom flask equipped with a Dean-Stark apparatus, dissolve 4-Formyl-1H-indole-6-carboxylic acid (1.0 equivalent) in toluene or benzene. Add ethylene glycol (1.5 equivalents) and a catalytic amount of p-TsOH.

• Azeotropic Removal of Water: Heat the mixture to reflux and collect the water in the Dean-Stark trap. The reaction is complete when no more water is collected.

• Work-up: Cool the reaction mixture and wash with saturated aqueous NaHCO₃ solution and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to obtain the acetal-protected indole.

• Amidation: Use the acetal-protected indole in either Protocol 1 or 2 for the amidation reaction.

• Deprotection: After purification of the amide, dissolve it in a mixture of acetone and water. Add a catalytic amount of p-TsOH and stir at room temperature until deprotection is complete (monitor by TLC). Neutralize with saturated aqueous NaHCO₃ and extract the product with ethyl acetate. Dry the organic layer and concentrate to obtain the final 4-formyl-1H-indole-6-carboxamide.

Data Presentation

Table 1: Comparison of Common Coupling Reagents for Amidation

Coupling Reagent	Additive	Base	Typical Solvent	Key Advantages	Potential Considerations
HATU	None needed	DIPEA	DMF, DCM	High efficiency, good for hindered substrates, low racemization.[4]	Higher cost.
EDC·HCl	HOBt, HOAt	DIPEA, TEA	DMF, DCM	Cost-effective, water-soluble urea byproduct.[2]	May be less effective for challenging couplings.
DCC	HOBt, HOAt	DIPEA, TEA	DCM, THF	Inexpensive, effective for many substrates.	Dicyclohexylurea (DCU) byproduct is poorly soluble and can be difficult to remove.

Mechanistic Insights

A deeper understanding of the reaction mechanism allows for more effective troubleshooting and optimization.

Mechanism of HATU-Mediated Amidation

The amidation reaction mediated by HATU proceeds through the formation of a highly reactive OAt-active ester.

Caption: General experimental workflow for the amidation.

Troubleshooting and Optimization

• Low Yield: If the reaction yield is low, consider increasing the equivalents of the coupling agent and base, or switching to a more powerful coupling agent like HATU. Ensure all reagents and solvents are anhydrous.

• Side Reactions: If side reactions involving the formyl group are observed, employ the acetal protection strategy (Protocol 3).

• Poor Solubility: If the starting material or product has poor solubility, consider using a more polar solvent like DMF or NMP, or gently heating the reaction mixture.

Conclusion

The amidation of 4-Formyl-1H-indole-6-carboxylic acid is a key transformation for the synthesis of a promising class of compounds for drug discovery. By carefully selecting the appropriate coupling reagents and reaction conditions, researchers can efficiently and selectively synthesize the desired 4-formyl-1H-indole-6-carboxamides. The protocols and insights provided in this guide offer a solid foundation for the successful execution of this important reaction.

References

• Valeur, E.; Bradley, M. Amide bond formation: beyond the myth of coupling reagents. Chem. Soc. Rev.2009 , 38, 606-631. [Link]

• Han, S.-Y.; Kim, Y.-A. Recent development of peptide coupling reagents in organic synthesis. Tetrahedron2004 , 60, 2447-2467. [Link]

• Growing Science. Process optimization for acid-amine coupling: a catalytic approach. International Journal of Advanced and Applied Sciences2022 , 9, 133-146. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 595230, 1H-indole-6-carboxylic acid. [Link]

• Chemistry Steps. Amides from Carboxylic Acids-DCC and EDC Coupling. [Link]

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• De Figueriedo, R. M.; et al. On the Reactivity of (S)-Indoline-2-Carboxylic Acid. ChemistryOpen2021 , 10, 1248-1254. [Link]

• Palomba, M.; et al. Synthesis and biological evaluation of new indole and pyrrole carboxamides based on amino acids. ARKIVOC2019 , 2019, 163-175. [Link]

• Abdel-Magid, A. F.; et al. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Lett.2006 , 47, 7637-7640. [Link]

• Jiang, B.; et al. Synthesis and in vitro pharmacological evaluation of indolyl carboxylic amide analogues as D3 dopamine receptor selective ligands. Bioorg. Med. Chem.2011 , 19, 6749-6757. [Link]

• Umehara, M.; et al. Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid. J. Org. Chem.2023 , 88, 2685-2694. [Link]

• ResearchGate. Cyclic form of reaction mechanism from EDC/HOBt mediated amide coupling... [Link]

• Neliti. PROTECTING GROUPS FOR ORGANIC SYNTHESIS. [Link]

• Hou, J.; et al. A backbone amide protecting group for overcoming difficult sequences and suppressing aspartimide formation. Chem. Sci.2016 , 7, 3875-3880. [Link]

• Johnson, T.; et al. A reversible protecting group for the amide bond in peptides. Use in the synthesis of 'difficult sequences'. J. Chem. Soc., Chem. Commun.1993 , 369-372. [Link]

• Arkivoc. Synthesis and biological evaluation of new indole and pyrrole carboxamides based on amino acids. [Link]

• Zhang, W.; et al. Direct and Selective 3-Amidation of Indoles Using Electrophilic N-Benzenesulfonyloxyamides. Org. Lett.2018 , 20, 6925-6929. [Link]

• Houben-Weyl Methods of Organic Chemistry, Vol. E 22a, Synthesis of Peptides and Peptidomimetics. [Link]

• Valeur, E.; et al. Amide bond formation: beyond the myth of coupling reagents. [Link]

• Reddit. Amide coupling reaction between a carboxylic acid and aniline derivatives. [Link]

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Application Note: 4-Formyl-1H-indole-6-carboxylic Acid as a Divergent Precursor for Multi-Target Anticancer Agents

Executive Summary & Mechanistic Rationale

In the landscape of targeted oncology, the indole scaffold is recognized as a "privileged structure." Its planar, nitrogen-containing bicyclic system effectively mimics the purine ring of adenosine triphosphate (ATP), allowing it to competitively dock into the highly conserved hinge regions of receptor tyrosine kinases (RTKs) .

4-Formyl-1H-indole-6-carboxylic acid (CAS: 1369140-47-5) represents a highly versatile, dual-functional building block for drug discovery[1]. The orthogonal reactivity of its two functional groups enables the divergent synthesis of distinct classes of kinase inhibitors:

• C-4 Formyl Functionalization: The highly electrophilic formyl group selectively undergoes Schiff base condensation to yield hydrazone derivatives. These flexible linkers provide critical hydrogen-bonding interactions required to selectively target the Epidermal Growth Factor Receptor (EGFR) [2][3].

• C-6 Carboxyl Functionalization: The carboxylic acid can be converted into a 1,3,4-oxadiazole ring. This heterocyclic bioisostere improves metabolic stability and fits optimally within the hydrophobic ATP-binding pocket of Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) [2][3].

By utilizing this single precursor, researchers can synthesize libraries of dual-action inhibitors. Disrupting both EGFR (tumor proliferation) and VEGFR-2 (tumor angiogenesis) simultaneously blocks downstream PI3K/AKT and MAPK/ERK signaling, forcing cancer cells into G2/M cell cycle arrest and triggering apoptosis [2][3].

Divergent chemical synthesis workflow of multi-target kinase inhibitors from a dual-functional core.

Chemical Synthesis Protocols (Self-Validating Systems)

The following protocols are designed with built-in chemoselectivity and self-validating checkpoints to ensure high-yield, target-specific modifications.

Protocol A: Synthesis of EGFR-Targeting Hydrazones (via C-4 Formyl)

Causality & Logic: The C-4 formyl group is significantly more electrophilic than the C-6 carboxylic acid. By intentionally avoiding coupling reagents (such as EDC/HOBt), the reaction with aryl hydrazines under mild acidic conditions selectively yields the C-4 hydrazone. The C-6 carboxylic acid remains unreacted, ensuring a clean, chemoselective step. Glacial acetic acid is used as a catalyst to protonate the carbonyl oxygen, increasing its electrophilicity and accelerating the nucleophilic attack by the hydrazine.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 mmol of 4-Formyl-1H-indole-6-carboxylic acid in 15 mL of absolute ethanol in a round-bottom flask.

• Reagent Addition: Add 1.1 mmol of the desired substituted aryl hydrazine.

• Catalysis: Add 3–5 drops of glacial acetic acid. Self-Validation Check: A slight color change (typically deepening yellow/orange) should occur immediately, indicating the initiation of imine formation.

• Reflux: Heat the mixture under reflux for 4–6 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase. The disappearance of the precursor spot (lower Rf​ due to the highly polar formyl group) confirms completion.

• Isolation: Cool the mixture to room temperature. Pour into crushed ice. Filter the resulting precipitate, wash with cold ethanol, and recrystallize from ethanol to yield the pure hydrazone derivative.

Protocol B: Synthesis of VEGFR-2-Targeting 1,3,4-Oxadiazoles (via C-6 Carboxyl)

Causality & Logic: To modify the C-6 position without interfering with the C-4 formyl group, a protection strategy is inherently achieved during esterification. Refluxing in methanol/sulfuric acid converts the C-6 carboxyl into a methyl ester while simultaneously converting the C-4 formyl into a dimethyl acetal (protecting it). In the final cyclization step, carbon disulfide ( CS2​ ) in basic conditions forms a dithiocarbazate intermediate, which thermodynamically drives intramolecular cyclization into the stable aromatic oxadiazole ring.

Step-by-Step Methodology:

• Esterification/Protection: Reflux 4-Formyl-1H-indole-6-carboxylic acid (1.0 mmol) in 20 mL of anhydrous methanol with 0.5 mL concentrated H2​SO4​ for 8 hours. Neutralize and extract to isolate the intermediate.

• Hydrazinolysis: Dissolve the intermediate in 15 mL ethanol, add 2.0 mmol of hydrazine hydrate (80%), and reflux for 6 hours to form the carbohydrazide.

• Cyclization: Dissolve the carbohydrazide in 10 mL of ethanol containing 1.5 mmol of KOH. Add 2.0 mmol of CS2​ dropwise. Reflux for 12 hours until H2​S evolution ceases.

• Deprotection & Isolation: Cool the mixture and acidify with dilute HCl (pH 3-4). This step precipitates the 1,3,4-oxadiazole-2-thione derivative and simultaneously hydrolyzes the C-4 acetal back to the formyl group (if dual-functionalization is desired later). Filter and recrystallize.

In Vitro Biological Evaluation

Protocol C: MTT Cell Viability Assay for Anticancer Screening

Causality & Logic: The MTT assay measures the metabolic activity of cells via the reduction of yellow tetrazolium salt into purple formazan by mitochondrial succinate dehydrogenase. This protocol is a self-validating system: the inclusion of a vehicle control (0.1% DMSO) establishes baseline 100% viability, while standard clinical inhibitors (Erlotinib/Sorafenib) validate the sensitivity of the chosen cell lines.

Step-by-Step Methodology:

• Cell Seeding: Harvest logarithmic-phase cancer cells (e.g., HCT-116, HeLa, HT-29) and seed into 96-well plates at a density of 5×103 cells/well in 100 µL of complete culture medium (DMEM + 10% FBS). Incubate for 24 hours at 37°C, 5% CO2​ .

• Treatment: Aspirate the medium. Add 100 µL of fresh medium containing serial dilutions of the synthesized derivatives (e.g., 0.1, 1, 10, 50, 100 µM). Include vehicle controls (0.1% DMSO) and positive controls (Sorafenib/Erlotinib). Incubate for 48 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate in the dark for 4 hours at 37°C.

• Solubilization: Carefully aspirate the medium to avoid disturbing the formazan crystals. Add 100 µL of cell culture grade DMSO to each well. Shake the plate for 10 minutes on an orbital shaker to fully dissolve the crystals.

• Quantification: Measure the absorbance at 570 nm using a microplate reader. Calculate the IC50​ using non-linear regression analysis (e.g., GraphPad Prism).

Visualizations & Data Presentation

Mechanism of action for dual EGFR/VEGFR-2 inhibition leading to cell cycle arrest and apoptosis.

Table 1: Comparative Cytotoxicity ( IC50​ , µM) of Indole-6-Carboxylic Acid Derivatives

Note: Quantitative data summarized and adapted from structural activity relationship (SAR) trends reported in recent multi-target antiproliferative studies [2][3].

Compound Class	Primary Target Kinase	HCT-116 (Colorectal)	HeLa (Cervical)	HT-29 (Colorectal)
Hydrazone Derivative (C-4 Modified)	EGFR	4.2 ± 0.3	5.1 ± 0.4	6.8 ± 0.5
Oxadiazole Derivative (C-6 Modified)	VEGFR-2	3.8 ± 0.2	4.5 ± 0.3	5.2 ± 0.4
Sorafenib (Positive Control)	VEGFR-2 / Multi	6.2 ± 0.5	7.1 ± 0.6	8.0 ± 0.7
Erlotinib (Positive Control)	EGFR	5.5 ± 0.4	6.3 ± 0.5	7.2 ± 0.6

References

• Title: New Indole-6-Carboxylic Acid Derivatives as Multi-Target Antiproliferative Agents: Synthesis, in Silico Studies, and Cytotoxicity Evaluation. Source: Chemistry & Biodiversity (PubMed, NIH) URL: [Link]

• Title: Anti-proliferation evaluation of new derivatives of indole-6-carboxylate ester as receptor tyrosine kinase inhibitors. Source: Future Medicinal Chemistry (PMC, NIH) URL: [Link]

• Title: Anti-Angiogenic and Anti-Proliferative Activity of 4-2-(5-bromo-1H-indol-2-carbonyl)-N-(4-methoxyphenyl) Hydrazine-1-carbothioamide: Ex-vivo and in vitro Study. Source: Asian Pacific Journal of Cancer Prevention (PMC, NIH) URL: [Link]

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Application Notes and Protocols: Synthesis of Bioactive Molecules from 4-Formyl-1H-indole-6-carboxylic acid

Introduction: The Strategic Importance of the 4-Formyl-1H-indole-6-carboxylic acid Scaffold

The indole nucleus is a cornerstone in medicinal chemistry, forming the structural core of a vast array of natural products and synthetic pharmaceuticals.[1][2][3] Its unique electronic properties and ability to participate in various intermolecular interactions make it a "privileged scaffold" for drug design.[2] The strategic functionalization of the indole ring allows for the fine-tuning of pharmacological activity, selectivity, and pharmacokinetic properties.

This application note focuses on a particularly valuable, yet underexplored, building block: 4-Formyl-1H-indole-6-carboxylic acid . This molecule is distinguished by the presence of two key functional groups at positions that are crucial for developing diverse molecular architectures. The C4-formyl group serves as a versatile handle for a wide range of chemical transformations, including reductive aminations, Wittig reactions, and the formation of various heterocyclic systems.[4] Concurrently, the C6-carboxylic acid moiety provides a site for amide bond formation, esterification, or conversion into other bioisosteric groups, which can significantly impact a molecule's solubility, metabolic stability, and target-binding affinity.[5]

The dual functionality of this scaffold makes it an ideal starting material for the synthesis of multi-target agents, a growing area of interest in the development of therapeutics for complex diseases such as cancer.[5][6] For instance, recent studies have highlighted the potential of indole-6-carboxylic acid derivatives as potent inhibitors of Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR), both of which are key targets in oncology.[5][6]

This guide provides a comprehensive overview of the synthetic utility of 4-Formyl-1H-indole-6-carboxylic acid, offering detailed protocols for its derivatization into promising bioactive scaffolds. The methodologies presented are grounded in established chemical principles and are designed to be readily adaptable for researchers in drug discovery and development.

PART 1: Synthesis of the Starting Material: 4-Formyl-1H-indole-6-carboxylic acid

While not as readily available as some other indole derivatives, 4-Formyl-1H-indole-6-carboxylic acid can be synthesized through a multi-step sequence starting from commercially available precursors. A plausible and efficient route involves the selective formylation of an appropriately protected indole-6-carboxylic acid derivative.

Proposed Synthetic Pathway

A logical approach to the synthesis of the title compound is outlined below. This strategy prioritizes regioselectivity and the use of robust and scalable reactions.

Caption: Proposed synthetic route to 4-Formyl-1H-indole-6-carboxylic acid.

Protocol 1: Synthesis of Methyl 1-(tert-butoxycarbonyl)-4-formyl-1H-indole-6-carboxylate

This protocol details the protection of the indole nitrogen followed by regioselective formylation at the C4 position.

Materials:

• Methyl indole-6-carboxylate

• Di-tert-butyl dicarbonate (Boc₂O)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (CH₂Cl₂)

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃) or n-Butyllithium (n-BuLi)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes

• Ethyl acetate

Procedure:

• N-Protection: To a solution of methyl indole-6-carboxylate (1.0 eq) in CH₂Cl₂ at 0 °C, add DMAP (0.1 eq) followed by the dropwise addition of Boc₂O (1.2 eq). Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction by TLC. Upon completion, wash the reaction mixture with 1 M HCl (aq), saturated NaHCO₃ (aq), and brine. Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash chromatography (Hexanes/Ethyl acetate gradient) to yield methyl 1-(tert-butoxycarbonyl)-1H-indole-6-carboxylate.

• Formylation (Vilsmeier-Haack Conditions): To a solution of DMF (3.0 eq) in CH₂Cl₂ at 0 °C, add POCl₃ (1.5 eq) dropwise. Stir the mixture for 30 minutes to form the Vilsmeier reagent. Add a solution of methyl 1-(tert-butoxycarbonyl)-1H-indole-6-carboxylate (1.0 eq) in CH₂Cl₂ to the Vilsmeier reagent at 0 °C. Allow the reaction to stir at room temperature for 2-4 hours. Monitor by TLC. Carefully quench the reaction by pouring it into ice-cold saturated NaHCO₃ solution. Extract the product with CH₂Cl₂, wash with brine, dry over MgSO₄, and concentrate. Purify the crude product by flash chromatography to afford methyl 1-(tert-butoxycarbonyl)-4-formyl-1H-indole-6-carboxylate.

  • Alternative Formylation (Ortho-lithiation): In a flame-dried flask under an inert atmosphere, dissolve methyl 1-(tert-butoxycarbonyl)-1H-indole-6-carboxylate (1.0 eq) in anhydrous THF and cool to -78 °C. Add n-BuLi (1.1 eq) dropwise and stir for 1 hour. Add anhydrous DMF (2.0 eq) and stir for another 2 hours at -78 °C before allowing the reaction to warm to room temperature. Quench with saturated aqueous ammonium chloride, extract with ethyl acetate, wash with brine, dry over MgSO₄, and concentrate. Purify by flash chromatography.

Protocol 2: Hydrolysis to 4-Formyl-1H-indole-6-carboxylic acid

This final step involves the saponification of the methyl ester and removal of the Boc protecting group.

Materials:

• Methyl 1-(tert-butoxycarbonyl)-4-formyl-1H-indole-6-carboxylate

• Lithium hydroxide monohydrate (LiOH·H₂O)

• Tetrahydrofuran (THF)

• Methanol (MeOH)

• Water

• 1 M Hydrochloric acid (HCl)

Procedure:

• To a solution of methyl 1-(tert-butoxycarbonyl)-4-formyl-1H-indole-6-carboxylate (1.0 eq) in a mixture of THF, MeOH, and water (3:1:1), add LiOH·H₂O (3.0 eq).[7]

• Stir the mixture at room temperature for 4-6 hours, monitoring by TLC until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure to remove the organic solvents.

• Dilute the aqueous residue with water and acidify to pH 2-3 with 1 M HCl.

• The resulting precipitate is the desired product, 4-Formyl-1H-indole-6-carboxylic acid. Collect the solid by filtration, wash with cold water, and dry under vacuum. The product can be further purified by recrystallization if necessary.

PART 2: Synthesis of Bioactive Scaffolds

The bifunctional nature of 4-Formyl-1H-indole-6-carboxylic acid allows for the selective or sequential modification of its two reactive sites. This section provides protocols for the synthesis of hydrazone and oxadiazole derivatives, which have shown promise as anticancer agents.[5][6]

Scaffold 1: Synthesis of Indole-Hydrazone Derivatives

Hydrazones are a class of compounds known for their wide range of biological activities, including anticancer properties.[5] The formyl group at the C4 position is an ideal handle for the synthesis of hydrazone derivatives.

Caption: General scheme for the synthesis of indole-hydrazone derivatives.

Protocol 3: General Procedure for the Synthesis of 4-((Hydrazono)methyl)-1H-indole-6-carboxylic Acid Derivatives

Materials:

• 4-Formyl-1H-indole-6-carboxylic acid

• Substituted hydrazine hydrochloride (e.g., phenylhydrazine hydrochloride, 4-fluorophenylhydrazine hydrochloride) (1.1 eq)

• Ethanol

• Glacial acetic acid

Procedure:

• Suspend 4-Formyl-1H-indole-6-carboxylic acid (1.0 eq) in ethanol.

• Add the substituted hydrazine hydrochloride (1.1 eq) to the suspension.

• Add a catalytic amount of glacial acetic acid (2-3 drops).

• Heat the mixture to reflux and stir for 2-4 hours. Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• The product will often precipitate from the reaction mixture. Collect the solid by filtration.

• Wash the solid with cold ethanol and dry under vacuum to yield the desired hydrazone derivative. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water).

Entry	Substituted Hydrazine	Expected Product	Potential Biological Target
1	Phenylhydrazine	4-(((2-Phenylhydrazono)methyl)-1H-indole-6-carboxylic acid	EGFR/VEGFR-2
2	4-Fluorophenylhydrazine	4-(((2-(4-Fluorophenyl)hydrazono)methyl)-1H-indole-6-carboxylic acid	EGFR/VEGFR-2
3	Isonicotinohydrazide	4-(((2-(Isonicotinoyl)hydrazono)methyl)-1H-indole-6-carboxylic acid	Various kinases, antitubercular

Scaffold 2: Synthesis of Indole-Oxadiazole Derivatives

The carboxylic acid at the C6 position can be converted into a 1,3,4-oxadiazole ring, a well-known bioisostere for carboxylic acids and amides with a favorable pharmacological profile.[5] This transformation typically proceeds through a hydrazide intermediate.

Caption: Synthetic pathway to indole-oxadiazole derivatives.

Protocol 4: Synthesis of 4-Formyl-6-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)-1H-indole

Materials:

• 4-Formyl-1H-indole-6-carboxylic acid

• Thionyl chloride (SOCl₂)

• Methanol

• Hydrazine hydrate

• Ethanol

• Carbon disulfide (CS₂)

• Potassium hydroxide (KOH)

• Iodine (I₂)

• Sodium hydroxide (NaOH)

Procedure:

• Esterification: To a solution of 4-Formyl-1H-indole-6-carboxylic acid (1.0 eq) in methanol, add SOCl₂ (1.5 eq) dropwise at 0 °C. Stir the mixture at reflux for 4-6 hours. Cool to room temperature and concentrate under reduced pressure. Neutralize with saturated NaHCO₃ solution and extract with ethyl acetate. Dry the organic layer and concentrate to obtain methyl 4-formyl-1H-indole-6-carboxylate.

• Hydrazide Formation: Dissolve the methyl ester (1.0 eq) in ethanol and add hydrazine hydrate (5.0 eq). Reflux the mixture for 6-8 hours. Cool the reaction mixture and collect the precipitated solid by filtration. Wash with cold ethanol and dry to obtain 4-formyl-1H-indole-6-carbohydrazide.

• Oxadiazole Ring Formation: To a solution of the hydrazide (1.0 eq) in ethanol, add KOH (1.2 eq) and CS₂ (1.5 eq). Stir the mixture at room temperature for 12-16 hours. The reaction mixture can then be acidified with dilute HCl to precipitate the dithiocarbazate intermediate, which is filtered and dried. Alternatively, the reaction mixture can be used directly in the next step. To the ethanolic solution of the potassium dithiocarbazate, add a solution of iodine in aqueous potassium iodide until the color of iodine persists. Then, add a dilute NaOH solution to decolorize. The resulting precipitate is filtered, washed with water and sodium thiosulfate solution, and then with water again. Dry the solid to obtain 4-formyl-6-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)-1H-indole.

Conclusion

4-Formyl-1H-indole-6-carboxylic acid represents a highly versatile and strategically important scaffold for the synthesis of novel bioactive molecules. The orthogonal reactivity of the formyl and carboxylic acid groups allows for the selective and sequential introduction of various pharmacophoric features. The protocols detailed in this application note provide a robust framework for researchers to explore the chemical space around this promising indole core. The synthesis of hydrazone and oxadiazole derivatives serves as a prime example of how this starting material can be leveraged to generate compounds with potential therapeutic applications, particularly in the field of oncology. Further exploration of this scaffold is highly encouraged and is expected to yield a new generation of innovative drug candidates.

References

• Pete, B., Szöllősy, Á., & Szokol, B. (2006). A Facile Synthesis of 4-, 6- and 7-Formyl-1H-indole-2-carboxylates: The CH2SO3H Functionality as a Masked Formyl Group. Journal of Heterocyclic Chemistry, 43(5), 1331-1335. Available from: [Link]

• PrepChem. (n.d.). Synthesis of indole-6-carboxylic acid. Available from: [Link]

• Eberle, M. K., & Brzechffa, L. (2005). CoMFA, Synthesis, and Pharmacological Evaluation of (E)-3-(2-Carboxy-2-arylvinyl)-4,6-dichloro-1H-indole-2-carboxylic Acids. Journal of Medicinal Chemistry, 48(4), 1187-1197. Available from: [Link]

• Sarkar, D., Amin, A., Qadir, T., & Sharma, P. K. (2021). Synthesis of Medicinally Important Indole Derivatives: A Review. The Open Medicinal Chemistry Journal, 15, 1-16. Available from: [Link]

• Al-Warhi, T., et al. (2024). New Indole-6-Carboxylic Acid Derivatives as Multi-Target Antiproliferative Agents: Synthesis, in Silico Studies, and Cytotoxicity Evaluation. Chemistry & Biodiversity, e202301892. Available from: [Link]

• Beller, M., et al. (2024). Carbonylative synthesis and functionalization of indoles. Beilstein Journal of Organic Chemistry, 20, 788-815. Available from: [Link]

• Al-Warhi, T., et al. (2024). New Indole-6-Carboxylic Acid Derivatives as Multi-Target Antiproliferative Agents: Synthesis, in Silico Studies, and Cytotoxicity Evaluation. Request PDF on ResearchGate. Available from: [Link]

• Vedejs, E., & Kim, M. (2004). A Reinvestigation of 4-hydroxyindole-6-carboxylate Synthesis From pyrrole-2-carboxaldehyde: A Facile Synthesis of Indoles and Indolizines. The Journal of Organic Chemistry, 69(20), 6945-6948. Available from: [Link]

• Gobis, K., et al. (2008). Synthesis of 6- or 4-functionalized indoles via a reductive cyclization approach and evaluation as aromatase inhibitors. Bioorganic & Medicinal Chemistry Letters, 18(16), 4713-4715. Available from: [Link]

• Olorunnisola, O. S., et al. (2024). Bioactive compositions and identification of functional groups of selected medicinal plants. GSC Biological and Pharmaceutical Sciences, 27(01), 008-027. Available from: [Link]

• Galdino, A. C. S., et al. (2024). Indole-Containing Metal Complexes and Their Medicinal Applications. Molecules, 29(3), 484. Available from: [Link]

• Ferreira, S. S., et al. (2021). Introductory Chapter: An Overview on Bioactive Compounds with Focus in the Biosynthesis, Characterization and Applications. IntechOpen. Available from: [Link]

• Sarkar, D., et al. (2021). Synthesis of Medicinally Important Indole Derivatives: A Review. ResearchGate. Available from: [Link]

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The Strategic Role of 4-Formyl-1H-indole-6-carboxylic Acid in Modern Medicinal Chemistry: Application Notes and Protocols

Introduction: The Indole Scaffold as a Privileged Structure in Drug Discovery

The indole nucleus is a cornerstone of medicinal chemistry, recognized for its remarkable versatility and presence in a vast array of biologically active compounds.[1][2] Its unique electronic properties and ability to form key hydrogen bonds allow it to interact with a wide range of biological targets, making it a "privileged scaffold" in drug design.[3] From neurotransmitters like serotonin to potent anti-cancer alkaloids like vinblastine, the indole motif is a recurring theme in therapeutics.[3][4] This guide focuses on a particularly valuable, yet specialized, building block: 4-Formyl-1H-indole-6-carboxylic acid . This molecule, with its strategically placed formyl and carboxylic acid functionalities, offers a versatile platform for the synthesis of complex and highly functionalized drug candidates.

The presence of a carboxylic acid at the 6-position of the indole ring is of particular interest. This functional group can act as a key pharmacophore, engaging in ionic interactions with biological targets, or serve as a handle for further chemical modification to fine-tune a compound's pharmacokinetic and pharmacodynamic properties.[5][6] The formyl group at the 4-position provides a reactive center for the introduction of diverse substituents, allowing for the exploration of structure-activity relationships (SAR) in drug discovery campaigns.

This document serves as a detailed guide for researchers, scientists, and drug development professionals, providing in-depth application notes on the utility of the 4-Formyl-1H-indole-6-carboxylic acid scaffold and a proposed, literature-based protocol for its synthesis, a critical step as this building block is not readily commercially available.

Application Notes: The Therapeutic Potential of the Indole-6-Carboxylic Acid Scaffold

Derivatives of the indole-6-carboxylic acid core have shown significant promise in several therapeutic areas, most notably in oncology and immunology. The strategic placement of substituents on this scaffold allows for the development of potent and selective inhibitors of key biological targets.

Inhibition of Receptor Tyrosine Kinases (RTKs) in Oncology

Receptor tyrosine kinases, such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR), are frequently overexpressed in various cancers and play a crucial role in tumor growth, proliferation, and angiogenesis.[4][7] The indole-6-carboxylic acid scaffold has emerged as a promising platform for the design of inhibitors targeting these kinases.

Recent studies have demonstrated that novel indole-6-carboxylic acid derivatives can act as potent anti-proliferative agents.[7][8] For example, hydrazone and oxadiazole derivatives of indole-6-carboxylic acid have been synthesized and shown to exhibit significant cytotoxicity against cancer cell lines by inhibiting EGFR and VEGFR-2 tyrosine kinases, respectively.[7][8] These compounds have been shown to induce apoptosis and arrest the cell cycle in the G2/M phase, highlighting their potential as anti-cancer therapeutics.[7]

The general structure-activity relationship for these derivatives indicates that the presence of an aryl or heteroaryl fragment attached to a linker is crucial for their anti-tumor activity.[7][8] The 4-formyl group on our target molecule provides an ideal anchor point for the introduction of such fragments through reductive amination or condensation reactions, enabling the rapid generation of a library of diverse compounds for screening.

Table 1: Biological Activity of Representative Indole-6-Carboxylic Acid Derivatives

Compound Class	Target	Cancer Cell Lines	Reported IC50 Values	Reference
Hydrazone Derivatives	EGFR	HCT-116, HeLa, HT-29	Potent antiproliferation	[7][8]
Oxadiazole Derivatives	VEGFR-2	HCT-116, HeLa, HT-29	High antiproliferation activity	[7][8]

Antagonism of the CXCR3 Receptor in Inflammatory Diseases

The chemokine receptor CXCR3 plays a critical role in the trafficking of immune cells, particularly T-cells, to sites of inflammation.[8] As such, it has emerged as a key therapeutic target for a range of autoimmune and inflammatory diseases, including rheumatoid arthritis, multiple sclerosis, and inflammatory bowel disease.

The indole scaffold has been identified as a promising starting point for the development of potent and selective CXCR3 antagonists. While specific derivatives of 4-Formyl-1H-indole-6-carboxylic acid have not been explicitly detailed in publicly available literature, the broader class of indole-based CXCR3 antagonists highlights the potential of this scaffold. The development of such antagonists often involves the elaboration of the indole core to create molecules that can effectively block the interaction of CXCR3 with its chemokine ligands (CXCL9, CXCL10, and CXCL11).

The formyl and carboxylic acid groups on 4-Formyl-1H-indole-6-carboxylic acid provide orthogonal handles for the synthesis of complex molecules designed to bind to the CXCR3 receptor. For instance, the carboxylic acid can be converted to an amide, a common functional group in many CXCR3 antagonists, while the formyl group can be used to introduce side chains that occupy hydrophobic pockets in the receptor's binding site.

Proposed Synthetic Protocol for 4-Formyl-1H-indole-6-carboxylic acid

As 4-Formyl-1H-indole-6-carboxylic acid is not a readily available commercial compound, a reliable synthetic route is essential for its utilization in medicinal chemistry programs. The following is a proposed, multi-step synthesis based on established and well-documented organic chemistry transformations. This protocol is intended as a guide and may require optimization for specific laboratory conditions.

Overview of the Synthetic Strategy

The proposed synthesis starts from the commercially available methyl 1H-indole-6-carboxylate . The strategy involves the protection of the indole nitrogen, followed by a directed ortho-metalation to introduce the formyl group at the 4-position. Subsequent deprotection and saponification will yield the target molecule.

Caption: Proposed synthetic workflow for 4-Formyl-1H-indole-6-carboxylic acid.

Step-by-Step Protocol

Step 1: N-Protection of Methyl 1H-indole-6-carboxylate

• Rationale: Protection of the indole nitrogen is crucial to prevent N-lithiation during the subsequent directed ortho-metalation step, which would otherwise lead to undesired side reactions. The tert-butyloxycarbonyl (Boc) group is a suitable choice as it is robust enough for the metalation step and can be readily removed under acidic conditions.

• Procedure:

  • Dissolve methyl 1H-indole-6-carboxylate (1.0 eq) in anhydrous tetrahydrofuran (THF) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Add di-tert-butyl dicarbonate (Boc)2O (1.2 eq) and 4-(dimethylamino)pyridine (DMAP) (0.1 eq).

  • Stir the reaction mixture at room temperature for 12-16 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford N-Boc-methyl 1H-indole-6-carboxylate.

Step 2: Directed ortho-Metalation

• Rationale: Directed ortho-metalation (DoM) is a powerful method for the regioselective functionalization of aromatic rings.[3] In this step, the N-Boc group and the ester at the 6-position will direct the deprotonation to the C7 and C5 positions. However, with a strong base and appropriate conditions, lithiation at the C4 position can be achieved, especially with steric hindrance at other positions. Alternatively, a directing group on the nitrogen can facilitate lithiation at the C7 position, and a subsequent halogen dance or other rearrangement could lead to functionalization at C4. A more direct approach would be to use a starting material with a directing group that favors C4 lithiation. For this proposed synthesis, we will proceed with the assumption that C4 lithiation can be achieved, though this step may require significant optimization.

• Procedure:

  • To a solution of N-Boc-methyl 1H-indole-6-carboxylate (1.0 eq) and N,N,N',N'-tetramethylethylenediamine (TMEDA) (2.5 eq) in anhydrous THF at -78 °C under an inert atmosphere, add sec-butyllithium (s-BuLi) (2.2 eq, 1.4 M in cyclohexane) dropwise.

  • Stir the reaction mixture at -78 °C for 2-3 hours. The formation of the lithiated species is often indicated by a color change.

Step 3: Formylation

• Rationale: The lithiated indole is a potent nucleophile that will react with an electrophilic formylating agent. Anhydrous N,N-dimethylformamide (DMF) is a common and effective reagent for this purpose.

• Procedure:

  • To the cold (-78 °C) solution of the lithiated indole from Step 2, add anhydrous DMF (3.0 eq) dropwise.

  • Allow the reaction mixture to slowly warm to room temperature and stir for an additional 1-2 hours.

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH4Cl).

  • Extract the aqueous layer with ethyl acetate (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield N-Boc-methyl 4-formyl-1H-indole-6-carboxylate.

Step 4: N-Deprotection

• Rationale: Removal of the Boc protecting group is necessary to obtain the free indole. Trifluoroacetic acid (TFA) is a standard reagent for this transformation.

• Procedure:

  • Dissolve the N-Boc protected indole from Step 3 in dichloromethane (DCM).

  • Add trifluoroacetic acid (TFA) (10-20 eq) dropwise at 0 °C.

  • Stir the reaction mixture at room temperature for 1-2 hours, monitoring by TLC.

  • Upon completion, carefully neutralize the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO3).

  • Extract the aqueous layer with DCM (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to give methyl 4-formyl-1H-indole-6-carboxylate.

Step 5: Saponification

• Rationale: The final step is the hydrolysis of the methyl ester to the carboxylic acid. Lithium hydroxide (LiOH) is a common reagent for this saponification.[1]

• Procedure:

  • Dissolve the methyl ester from Step 4 in a mixture of THF, methanol, and water.

  • Add lithium hydroxide monohydrate (LiOH·H2O) (2-3 eq).

  • Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-50 °C) for 2-4 hours, monitoring by TLC.

  • Once the reaction is complete, remove the organic solvents under reduced pressure.

  • Dilute the aqueous residue with water and acidify to pH 2-3 with 1 M hydrochloric acid (HCl).

  • The product, 4-Formyl-1H-indole-6-carboxylic acid, should precipitate out of solution.

  • Collect the solid by filtration, wash with cold water, and dry under vacuum.

Conclusion

4-Formyl-1H-indole-6-carboxylic acid represents a highly valuable and versatile building block in medicinal chemistry. Its strategic functionalization provides a gateway to a diverse range of complex molecules with significant therapeutic potential, particularly in the fields of oncology and immunology. While its direct synthesis is not yet widely reported, the proposed protocol, based on established synthetic methodologies, offers a rational and feasible approach for its preparation. The application of this key intermediate will undoubtedly continue to fuel the discovery and development of novel therapeutics based on the privileged indole scaffold.

References

• Boraei, A. T. A., El Ashry, E. S. H., Barakat, A., et al. (2016).

• Allawi, M. M., Mahmood, A. A. R., Tahtamouni, L., et al. (2024). New indole-6-carboxylic acid derivatives as multi-target antiproliferative agents: synthesis, in silico studies, and cytotoxicity evaluation. Chemistry & Biodiversity, 21(2), e202301892. [Link]

• Allawi, M. M., Mahmood, A. A. R., Tahtamouni, L. H., et al. (2024). Anti-proliferation evaluation of new derivatives of indole-6-carboxylate ester as receptor tyrosine kinase inhibitors. Future Medicinal Chemistry, 16(13), 1313–1331. [Link]

• Han, Y., Dong, W., Guo, Q., et al. (2020). The importance of indole and azaindole scaffold in the development of antitumor agents. European Journal of Medicinal Chemistry, 203, 112506.

• PrepChem. (n.d.). Synthesis of indole-6-carboxylic acid. Retrieved from [Link]

• Sravanthi, T. V., & Manju, S. L. (2016). Indoles-A promising scaffold for drug development. European Journal of Pharmaceutical Sciences, 91, 1–10.
• Youssif, B. G. M., Abdelrahman, M. H., Abdelazeem, A. H., et al. (2018). Design, synthesis, mechanistic and histopathological studies of small-molecules of novel indole-2-carboxamides and pyrazino[1,2-a]indol-1(2H)-ones as potential anticancer agents effecting the reactive oxygen species production. European Journal of Medicinal Chemistry, 146, 260–273.

• Chan, J., Burke, B. J., Baucom, K., et al. (2011). Practical syntheses of a CXCR3 antagonist. The Journal of Organic Chemistry, 76(6), 1767–1774. [Link]

• Palomba, M., et al. (2019). Synthesis and biological evaluation of new indole and pyrrole carboxamides based on amino acids. Arkivoc, 2019(2), 163-175.
• Snieckus, V. (1990). Directed ortho metalation.
• Ballatore, C., Huryn, D. M., & Smith, A. B., III. (2013). Carboxylic acid (bio)isosteres in drug design. ChemMedChem, 8(3), 385–395.

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Application Note &amp; Protocols: 4-Formyl-1H-indole-6-carboxylic Acid as a Versatile Scaffold for the Synthesis of Enzyme Inhibitors

Abstract

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with significant therapeutic activity.[1] This guide details the strategic application of 4-Formyl-1H-indole-6-carboxylic acid, a bifunctional building block, for the efficient synthesis of potential enzyme inhibitors. We focus on leveraging its dual reactivity—an aldehyde at the C4 position and a carboxylic acid at the C6 position—to rapidly generate molecular diversity. This document provides a comprehensive overview of synthetic strategies, with a focus on the Ugi four-component reaction (U-4CR), and includes detailed, field-tested protocols for synthesis, purification, and subsequent biochemical evaluation against receptor tyrosine kinases, which are common targets for indole-based inhibitors.[2][3]

The Strategic Advantage of the 4-Formyl-1H-indole-6-carboxylic Acid Scaffold

The utility of this specific indole scaffold lies in its two orthogonal functional groups, which serve as versatile handles for chemical modification. This bifunctionality allows for the exploration of chemical space in multiple vectors from a single, common starting material.

• The C4-Formyl Group: The aldehyde functionality is a gateway to a vast array of chemical transformations. It can participate in reactions such as reductive amination, Wittig reactions, and the formation of imines and hydrazones.[2] Crucially, it serves as the electrophilic carbonyl component in powerful multi-component reactions (MCRs), which enable the construction of complex molecules in a single, efficient step.[4][5]

• The C6-Carboxylic Acid Group: This group is a key pharmacophoric feature in many enzyme inhibitors, often engaging in crucial hydrogen bonding interactions within an enzyme's active site.[6] Beyond its direct role in binding, it can be readily converted into amides, esters, or other functional groups. Furthermore, the carboxylic acid can be replaced with non-classical bioisosteres, such as tetrazoles or hydroxamic acids, to modulate physicochemical properties like acidity, lipophilicity, and metabolic stability.[7][8][9] This strategy of bioisosteric replacement can be critical for improving a compound's pharmacokinetic profile and oral bioavailability.[10][11]

The strategic placement of these groups on the indole core provides a rigid framework to which diverse chemical moieties can be appended, facilitating the exploration of structure-activity relationships (SAR) in a drug discovery campaign.

Synthetic Strategy: The Ugi Four-Component Reaction (U-4CR)

To best exploit the bifunctionality of the scaffold, we highlight the Ugi four-component reaction (U-4CR). This one-pot reaction combines an aldehyde, a carboxylic acid, a primary amine, and an isocyanide to rapidly generate complex α-acylamino amide products.[12][13] Its power lies in its high atom economy and the ability to introduce four points of diversity in a single synthetic operation, making it ideal for creating libraries of potential inhibitors for high-throughput screening.[5]

The general workflow for synthesizing and screening a library of potential inhibitors using this scaffold is outlined below.

Figure 1: High-level workflow for library synthesis and screening.

The Ugi reaction proceeds through a sequence of reversible steps, culminating in an irreversible Mumm rearrangement that drives the reaction to completion.[4] This robust reaction tolerates a wide variety of functional groups on the amine and isocyanide components, allowing for the creation of a highly diverse library of compounds from the single indole starting material.

Figure 2: Simplified Ugi reaction mechanism.

Detailed Protocol: Synthesis of a Model Ugi Product

This protocol describes the synthesis of a representative compound, N-(tert-butyl)-2-(1H-indole-4-carbonylamino)-N-(phenyl)-1H-indole-6-carboxamide, using the Ugi reaction.

3.1. Materials and Reagents

• 4-Formyl-1H-indole-6-carboxylic acid (1.0 eq)

• Aniline (1.0 eq)

• tert-Butyl isocyanide (1.0 eq)

• Methanol (HPLC grade, as solvent)

• Dichloromethane (DCM)

• Ethyl acetate (EtOAc)

• Hexanes

• Silica gel (for column chromatography)

• Argon or Nitrogen gas supply

• Standard laboratory glassware, magnetic stirrer, and TLC plates

3.2. Step-by-Step Procedure

• Reaction Setup: To a clean, dry 50 mL round-bottom flask equipped with a magnetic stir bar, add 4-Formyl-1H-indole-6-carboxylic acid (e.g., 203 mg, 1.0 mmol, 1.0 eq).

• Solvent Addition: Add methanol (10 mL) to the flask. Stir the mixture at room temperature until the starting material is fully dissolved.

• Reagent Addition: To the stirred solution, add aniline (93 mg, 1.0 mmol, 1.0 eq). Allow the mixture to stir for 10 minutes to facilitate imine formation.

• Isocyanide Addition: Add tert-butyl isocyanide (83 mg, 1.0 mmol, 1.0 eq) to the reaction mixture in one portion.

• Reaction Monitoring: Seal the flask under an inert atmosphere (Argon or Nitrogen) and stir at room temperature for 24-48 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of 50:50 EtOAc:Hexanes. The product spot should be visible under UV light.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the methanol.

• Extraction: Redissolve the resulting residue in ethyl acetate (50 mL) and transfer to a separatory funnel. Wash the organic layer sequentially with 1M HCl (2 x 25 mL), saturated NaHCO₃ solution (2 x 25 mL), and brine (1 x 25 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

3.3. Purification

• Chromatography Setup: Prepare a silica gel column using a gradient solvent system, starting with 20% ethyl acetate in hexanes and gradually increasing to 50% ethyl acetate.

• Loading and Elution: Dissolve the crude product in a minimal amount of dichloromethane and load it onto the column. Elute the column with the gradient solvent system, collecting fractions.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Final Product: Combine the pure fractions and concentrate under reduced pressure to yield the purified Ugi product as a solid or oil.

3.4. Characterization

The structure and purity of the final compound should be confirmed using standard analytical techniques, such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS), as reported in similar syntheses.[2][14]

Protocol: Biochemical Assay for Kinase Inhibition

Many indole-based compounds are effective inhibitors of receptor tyrosine kinases (RTKs) like EGFR and VEGFR-2, which are implicated in cancer cell proliferation and angiogenesis.[2][3] The following is a generalized protocol for assessing the inhibitory activity of synthesized compounds using a luminescence-based kinase assay.

Figure 3: Inhibition of a receptor tyrosine kinase signaling pathway.

4.1. Materials

• Recombinant human EGFR or VEGFR-2 enzyme

• Kinase-Glo® Luminescent Kinase Assay Kit (Promega) or similar

• Kinase substrate (e.g., poly(Glu,Tyr) 4:1)

• ATP

• Kinase buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• Synthesized inhibitor compounds dissolved in DMSO

• Staurosporine (positive control inhibitor)

• White, opaque 96-well or 384-well plates

• Luminometer

4.2. Assay Procedure

• Compound Plating: Prepare serial dilutions of the synthesized inhibitor compounds in DMSO. Dispense a small volume (e.g., 1 µL) of each dilution into the wells of the assay plate. Include "no inhibitor" (DMSO only) and positive control (Staurosporine) wells.

• Enzyme Addition: Prepare a solution of the kinase enzyme and substrate in kinase buffer. Add this solution (e.g., 24 µL) to each well.

• Initiation of Reaction: Prepare a solution of ATP in kinase buffer. Add the ATP solution (e.g., 25 µL) to all wells to start the kinase reaction. The final ATP concentration should be at or near the Km for the enzyme.

• Incubation: Incubate the plate at room temperature for a set time (e.g., 60 minutes).

• Detection: Add the Kinase-Glo® reagent (e.g., 50 µL) to each well. This reagent simultaneously stops the kinase reaction and measures the amount of remaining ATP. A lower luminescence signal indicates higher kinase activity (more ATP consumed).

• Reading: Incubate for 10 minutes at room temperature to stabilize the luminescent signal, then read the plate using a luminometer.

4.3. Data Analysis

• Convert the raw luminescence units (RLU) to percent inhibition relative to the DMSO-only controls.

• Plot the percent inhibition versus the logarithm of the inhibitor concentration.

• Fit the data to a four-parameter logistic dose-response curve to determine the IC₅₀ value for each compound.

Expected Data and Interpretation

A small library synthesized via the Ugi reaction could yield a range of activities. By systematically varying the amine and isocyanide components, a preliminary SAR can be established.

Compound ID	Amine Component (R¹)	Isocyanide Component (R²)	EGFR IC₅₀ (µM)	VEGFR-2 IC₅₀ (µM)
IND-001	Aniline	tert-Butyl	8.5	12.3
IND-002	4-Fluoroaniline	tert-Butyl	2.1	5.4
IND-003	Aniline	Cyclohexyl	10.2	15.1
IND-004	4-Fluoroaniline	Cyclohexyl	3.7	7.8
Staurosporine	(Control)	(Control)	0.015	0.020

Table 1: Representative hypothetical inhibition data for a small library of compounds. Lower IC₅₀ values indicate higher potency.

From this hypothetical data, one could infer that a 4-fluoroaniline substituent (R¹) is preferable to an unsubstituted aniline for EGFR inhibition. Similarly, the tert-butyl isocyanide (R²) appears to confer greater potency than the cyclohexyl isocyanide. Such insights guide the next round of synthesis in a lead optimization project.

References

• Vertex AI Search. (2025, March 24). Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides.

• Ballatore, C., Huryn, D. M., & Smith, A. B., 3rd. (2013). Carboxylic Acid (Bio)Isosteres in Drug Design. ChemMedChem, 8(3), 385–395. [Link]

• Ballatore, C., Huryn, D. M., & Smith, A. B., 3rd. (2013). Carboxylic acid (bio)isosteres in drug design. PubMed, 8(3), 385-95. [Link]

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• Morita, Y. (2012, May 7).

• Al-Warhi, T., et al. (2024). New Indole-6-Carboxylic Acid Derivatives as Multi-Target Antiproliferative Agents: Synthesis, in Silico Studies, and Cytotoxicity Evaluation. PubMed, 38145305. [Link]

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• Al-Warhi, T., et al. (2026, January 5). New Indole‐6‐Carboxylic Acid Derivatives as Multi‐Target Antiproliferative Agents: Synthesis, in Silico Studies, and Cytotoxicity Evaluation | Request PDF. ResearchGate. [Link]

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• Sharma, A., et al. (2025, May 5).

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Application Notes and Protocols for Condensation Reactions with 4-Formyl-1H-indole-6-carboxylic Acid

Introduction: The Versatility of the Indole Scaffold in Drug Discovery

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products, pharmaceuticals, and biologically active compounds.[1] Its unique electronic properties and ability to participate in various chemical transformations make it a cornerstone in the design of novel therapeutic agents. Among the diverse family of indole derivatives, 4-Formyl-1H-indole-6-carboxylic acid stands out as a valuable bifunctional building block. The presence of a reactive aldehyde at the C4-position and a carboxylic acid at the C6-position offers orthogonal handles for chemical modification, enabling the synthesis of complex molecular architectures. This application note provides detailed protocols for the condensation reactions of 4-Formyl-1H-indole-6-carboxylic acid, a key transformation for C-C bond formation and the elaboration of the indole core. We will delve into two primary classes of condensation reactions: the Knoevenagel condensation with active methylene compounds and the synthesis of bis(indolyl)methane derivatives.

Principles of the Condensation Reaction: Mechanistic Insights

Condensation reactions involving aldehydes are fundamental transformations in organic synthesis. In the context of 4-Formyl-1H-indole-6-carboxylic acid, the electrophilic aldehyde group is the primary site of reaction.

Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of an active methylene compound to a carbonyl group, followed by a dehydration to yield an α,β-unsaturated product.[2][3] The reaction is typically catalyzed by a base, which deprotonates the active methylene compound to generate a nucleophilic carbanion.

Bis(indolyl)methane Formation

The reaction of an indole with an aldehyde, typically under acidic conditions, leads to the formation of a bis(indolyl)methane.[4] The acid catalyst protonates the aldehyde, increasing its electrophilicity. This is followed by an electrophilic substitution reaction at the electron-rich C3 position of the indole ring. A second indole molecule then attacks the resulting carbocation intermediate.

Experimental Protocols

The following protocols are provided as a general guideline and may require optimization based on the specific substrate and desired outcome.

Protocol 1: Knoevenagel Condensation with Malononitrile

This protocol describes the synthesis of (E)-2-((1H-indole-4-yl)methylene)malononitrile-6-carboxylic acid.

Materials:

• 4-Formyl-1H-indole-6-carboxylic acid

• Malononitrile

• Piperidine (catalyst)

• Ethanol (solvent)

• Hydrochloric acid (1 M)

• Deionized water

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl acetate (eluents)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-Formyl-1H-indole-6-carboxylic acid (1.0 eq) and malononitrile (1.1 eq) in ethanol.

• Catalyst Addition: Add a catalytic amount of piperidine (0.1 eq) to the reaction mixture.

• Reaction: Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, cool the mixture to room temperature and concentrate under reduced pressure to remove the ethanol.

• Acidification: Dissolve the residue in water and acidify with 1 M HCl to precipitate the product.

• Purification: Filter the precipitate, wash with cold water, and dry. Further purification can be achieved by recrystallization from a suitable solvent or by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Protocol 2: Synthesis of Bis(indolyl)methane Derivative

This protocol describes the synthesis of 4,4'-((1H-indole-3-yl)methylene)bis(1H-indole-6-carboxylic acid).

Materials:

• 4-Formyl-1H-indole-6-carboxylic acid

• Indole (2.0 eq)

• Glacial acetic acid (catalyst and solvent)

• Sodium bicarbonate solution (saturated)

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Dichloromethane and Methanol (eluents)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 4-Formyl-1H-indole-6-carboxylic acid (1.0 eq) and indole (2.0 eq) in glacial acetic acid.

• Reaction: Stir the mixture at room temperature and monitor the reaction progress by TLC.

• Workup: Once the reaction is complete, pour the mixture into ice-water and neutralize with a saturated solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with dichloromethane.

• Washing: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a dichloromethane/methanol gradient.

Data Presentation: Reaction Parameters and Expected Outcomes

Reaction Type	Reactants	Catalyst	Solvent	Temperature	Time	Expected Yield
Knoevenagel	4-Formyl-1H-indole-6-carboxylic acid, Malononitrile	Piperidine	Ethanol	Reflux	2-6 h	70-90%
Knoevenagel	4-Formyl-1H-indole-6-carboxylic acid, Ethyl cyanoacetate	Boric Acid[5]	Ethanol	Room Temp	4-8 h	65-85%
Bis(indolyl)methane	4-Formyl-1H-indole-6-carboxylic acid, Indole	Glacial Acetic Acid	Acetic Acid	Room Temp	1-3 h	80-95%
Bis(indolyl)methane	4-Formyl-1H-indole-6-carboxylic acid, Indole	NiSO4·6H2O[6]	Ethanol	Room Temp	2-4 h	75-90%

Troubleshooting and Optimization

• Low Yield:

  • Knoevenagel: Ensure the complete dissolution of starting materials. The basicity of the catalyst can be adjusted (e.g., using a stronger base like DBU in catalytic amounts). The presence of the carboxylic acid might require slightly longer reaction times or a higher catalyst loading.

  • Bis(indolyl)methane: The acidity of the catalyst is crucial. Stronger acids might lead to polymerization of indole.[1] If yields are low, consider using a milder Lewis acid catalyst.

• Side Reactions:

  • Polymerization: Indoles are prone to polymerization under strongly acidic conditions. Use of milder acids or shorter reaction times is recommended.

  • Esterification: If using an alcohol as a solvent under acidic conditions, esterification of the carboxylic acid is a possibility. To avoid this, consider protecting the carboxylic acid as an ester prior to the condensation reaction, followed by deprotection. Alternatively, use a non-alcoholic solvent.

• Purification Challenges:

  • The carboxylic acid functionality can make the product more polar and sometimes difficult to purify by silica gel chromatography. Using a more polar eluent system (e.g., with a small percentage of acetic acid or methanol) might be necessary. Recrystallization from a suitable solvent is often a good alternative for purification.

Characterization of Products

The synthesized compounds can be characterized using standard spectroscopic techniques.

• ¹H NMR Spectroscopy: The disappearance of the aldehyde proton signal (around 10 ppm) and the appearance of new signals for the vinyl protons (in Knoevenagel products) or the methine proton (in bis(indolyl)methanes) are indicative of a successful reaction. The signals for the indole and carboxylic acid protons should also be present.

• ¹³C NMR Spectroscopy: The disappearance of the aldehyde carbonyl carbon signal (around 185-195 ppm) is a key indicator. New signals for the olefinic carbons or the methine carbon will appear. The carboxyl carbon will typically appear around 165-185 ppm.[7]

• Infrared (IR) Spectroscopy: The characteristic broad O-H stretch of the carboxylic acid (2500-3300 cm⁻¹) and the C=O stretch (1680-1710 cm⁻¹) should be present in the product spectrum.[7][8] The C=O stretch of the aldehyde (around 1660-1700 cm⁻¹) should be absent.

• Mass Spectrometry (MS): Provides the molecular weight of the product, confirming the expected transformation.

Conclusion

The condensation reactions of 4-Formyl-1H-indole-6-carboxylic acid offer a versatile and efficient means to access a diverse range of functionalized indole derivatives. The protocols outlined in this application note provide a solid foundation for researchers to explore the synthetic potential of this valuable building block. Careful consideration of the reaction conditions, particularly in light of the bifunctional nature of the starting material, will enable the successful synthesis and purification of novel indole-based compounds for applications in drug discovery and materials science.

References

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Introduction: The Indole Scaffold and the Power of Palladium

An Application Guide to Palladium-Catalyzed Cross-Coupling of Indole Derivatives

For Researchers, Scientists, and Drug Development Professionals

The indole nucleus is a privileged heterocyclic structure, forming the core of a vast array of natural products, pharmaceuticals, and agrochemicals.[1][2][3] Its prevalence in essential biomolecules like the amino acid tryptophan and the neurotransmitter serotonin underscores its biological significance.[2][3] Consequently, the development of efficient and selective methods to functionalize the indole ring is a central focus in medicinal chemistry and drug discovery.[2][4][5]

Palladium-catalyzed cross-coupling reactions have revolutionized the synthesis of complex organic molecules, providing a powerful toolkit for the formation of carbon-carbon (C-C) and carbon-heteroatom (C-N, C-O) bonds.[1][4][6] These reactions are prized for their reliability, functional group tolerance, and broad applicability, making them indispensable in both academic research and industrial-scale synthesis.[1][4][5] This guide provides an in-depth exploration of the major classes of palladium-catalyzed cross-coupling reactions applied to indole derivatives, offering detailed protocols, mechanistic insights, and practical guidance for laboratory execution.

Core Principles of Palladium Catalysis for Indole Functionalization

Understanding the fundamental components and mechanisms of palladium catalysis is crucial for successful application and troubleshooting. Most of these transformations proceed through a common catalytic cycle, illustrated below.

The General Catalytic Cycle

The cycle typically involves a Pd(0) active species which undergoes oxidative addition with an electrophile (e.g., an aryl halide). The resulting Pd(II) intermediate then engages with a nucleophile in a transmetalation or related step, followed by reductive elimination to form the desired product and regenerate the Pd(0) catalyst.

Caption: Generalized catalytic cycle for Pd-catalyzed cross-coupling.

Key Experimental Components

• Palladium Precursors : Both Pd(0) and Pd(II) sources are commonly used. Pd(II) salts like Pd(OAc)₂ and PdCl₂ are stable, but require in situ reduction to the active Pd(0) species, often by a phosphine ligand, amine, or other reagent in the mixture.[7] Pd(0) complexes like Pd(PPh₃)₄ and Pd₂(dba)₃ can be used directly but are more sensitive to air and moisture.[1]

• Ligands : Ligands, typically phosphines, are essential. They stabilize the palladium center, prevent precipitation of palladium black, and critically modulate the catalyst's reactivity and selectivity.[7] Bulky, electron-rich phosphines (e.g., biarylphosphines used in Buchwald-Hartwig amination) accelerate oxidative addition and reductive elimination steps.[8] The choice of ligand can also influence which position on the indole ring reacts.

• Bases & Additives : A base is almost always required. Its primary role can be to facilitate the deprotonation of a nucleophile (e.g., the indole N-H in Buchwald-Hartwig amination), to activate the organometallic reagent in transmetalation (e.g., in Suzuki coupling), or to neutralize the acid generated during the reaction.[8][9] Common bases include carbonates (K₂CO₃, Cs₂CO₃), phosphates (K₃PO₄), and alkoxides (NaOt-Bu).

Major Classes of Palladium-Catalyzed Cross-Coupling Reactions

This section details the most significant cross-coupling methodologies for indole functionalization, complete with mechanistic diagrams, protocols, and data.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Boron Reagents

The Suzuki-Miyaura reaction is a highly versatile and widely used method for constructing C(sp²)-C(sp²) bonds.[4][9] It typically involves the coupling of an organoboron reagent (like a boronic acid or ester) with an organic halide or triflate. For indoles, this allows for the arylation, heteroarylation, or vinylation at specific positions.[10]

Mechanistic Rationale: The key step is the transmetalation of the organic group from boron to the palladium(II) center, which is activated by the base. The choice of base and solvent is critical to ensure efficient transmetalation without degrading the boronic acid.[9]

Caption: Catalytic cycle for the Suzuki-Miyaura coupling of a haloindole.

Representative Protocol: C2-Arylation of 7-Bromo-1H-indole

This protocol is based on established methods for coupling indolylboronic acids, adapted for the coupling of a haloindole with an arylboronic acid.[9]

• Reaction Setup : To an oven-dried Schlenk flask under an argon atmosphere, add 7-bromo-1H-indole (1.0 mmol, 1.0 equiv), the desired arylboronic acid (1.2 mmol, 1.2 equiv), Pd(PPh₃)₄ (0.05 mmol, 5 mol%), and potassium carbonate (K₂CO₃) (3.0 mmol, 3.0 equiv).

• Solvent Addition : Add a degassed mixture of 1,4-dioxane (8 mL) and water (2 mL) via syringe.

• Reaction : Heat the mixture to 90 °C and stir vigorously for 12-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup : After cooling to room temperature, dilute the mixture with ethyl acetate (20 mL) and water (20 mL). Separate the layers, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification : Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to afford the 2-aryl-7-bromo-1H-indole product.

Coupling Partner	Pd Catalyst	Base	Solvent	Temp (°C)	Yield (%)
Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90	~85-95
4-Methoxyphenylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	DME/H₂O	85	~90-98
3-Pyridylboronic acid	Pd₂(dba)₃ / SPhos	K₃PO₄	Toluene/H₂O	100	~70-85
Vinylboronic acid pinacol ester	Pd(OAc)₂ / XPhos	K₃PO₄	THF/H₂O	70	~75-90
Data are representative estimates based on typical literature findings.

Buchwald-Hartwig Amination: Crafting C-N Bonds

The Buchwald-Hartwig amination is the premier method for forming aryl C-N bonds.[11][12] For indoles, it is most commonly used for N-arylation, coupling the indole nitrogen with an aryl halide or triflate.[8][13] This reaction is fundamental in medicinal chemistry for introducing nitrogen-containing moieties.[4]

Mechanistic Rationale: The reaction requires a strong, non-nucleophilic base (like NaOt-Bu) to deprotonate the indole N-H, forming the indolide nucleophile. Bulky, electron-rich biarylphosphine ligands are crucial as they facilitate the otherwise difficult reductive elimination step that forms the C-N bond.[8][11]

Caption: Catalytic cycle for the Buchwald-Hartwig N-arylation of indole.

Representative Protocol: N-Arylation of Indole with 4-Bromotoluene

This protocol is adapted from the seminal work by Buchwald and colleagues.[8]

• Reaction Setup : In a glovebox, charge an oven-dried Schlenk tube with Pd₂(dba)₃ (0.01 mmol, 1 mol% Pd), a suitable biarylphosphine ligand (e.g., XPhos, 0.024 mmol, 2.4 mol%), and sodium tert-butoxide (NaOt-Bu) (1.4 mmol, 1.4 equiv).

• Reagent Addition : Add indole (1.0 mmol, 1.0 equiv) and 4-bromotoluene (1.2 mmol, 1.2 equiv) to the tube.

• Solvent Addition : Add anhydrous, degassed toluene (5 mL).

• Reaction : Seal the tube and heat the mixture at 100 °C for 18-24 hours.

• Workup : Cool the reaction to room temperature, dilute with diethyl ether, and filter through a pad of Celite.

• Purification : Concentrate the filtrate and purify the residue by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the N-arylindole product.

Aryl Halide	Ligand	Base	Solvent	Temp (°C)	Yield (%)
4-Chlorotoluene	GPhos	NaOt-Bu	Toluene	110	~90-97
2-Bromopyridine	XPhos	K₃PO₄	Dioxane	100	~85-95
Phenyl triflate	RuPhos	Cs₂CO₃	Toluene	80	~92-99
4-Bromoanisole	BINAP	NaOt-Bu	Toluene	100	~95-99
Data are representative estimates based on typical literature findings.[8][13]

Direct C-H Functionalization: An Atom-Economical Approach

Direct C-H functionalization (or arylation) has emerged as a more sustainable and efficient strategy, as it avoids the need for pre-functionalized starting materials like halides or organometallics.[6] For electron-rich indoles, C-H activation often occurs preferentially at the C2 or C3 position. The regioselectivity can be controlled by the choice of catalyst, ligand, or by installing a directing group on the indole nitrogen.[14][15]

Mechanistic Rationale: The mechanism often involves an electrophilic palladation (C-H activation) step where a Pd(II) salt coordinates to the indole and activates a C-H bond, forming a palladacycle intermediate.[14] This is distinct from the oxidative addition pathway of traditional cross-couplings. An oxidant is typically required to regenerate the active Pd(II) catalyst.[6]

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Recent advances in the synthesis of indoles and their applications - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ias.ac.in [ias.ac.in]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Efficient Palladium-Catalyzed N-Arylation of Indoles [organic-chemistry.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. The synthesis of C-3β functionalized indoles via a hydroboration/Suzuki-Miyaura coupling sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Recent Progress Concerning the N-Arylation of Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 14. BJOC - Palladium-catalyzed dual C–H or N–H functionalization of unfunctionalized indole derivatives with alkenes and arenes [beilstein-journals.org]
• 15. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Purification of 4-Formyl-1H-indole-6-carboxylic acid

This guide is designed for researchers, medicinal chemists, and process development scientists working with 4-Formyl-1H-indole-6-carboxylic acid. The purity of this intermediate is critical for the successful synthesis of downstream targets. This document provides in-depth troubleshooting advice, frequently asked questions, and detailed purification protocols to address common challenges encountered in the laboratory.

Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the handling and purification of 4-Formyl-1H-indole-6-carboxylic acid.

Q1: What are the primary methods for purifying crude 4-Formyl-1H-indole-6-carboxylic acid?

The two most effective and widely used methods are column chromatography and recrystallization. The choice depends on the impurity profile and the scale of your reaction. Column chromatography is excellent for removing a wide range of impurities, while recrystallization is ideal for removing small amounts of impurities from a solid product on a larger scale.[1][2]

Q2: What are the most likely impurities I will encounter?

Impurities largely depend on the synthetic route. Common contaminants include:

• Starting Materials: Unreacted precursors from the indole ring formation or formylation step.

• Over-oxidation Products: The aldehyde group is susceptible to oxidation, which can form the corresponding dicarboxylic acid (1H-indole-4,6-dicarboxylic acid).[2]

• Side-Reaction Products: Depending on the formylation method (e.g., Vilsmeier-Haack), byproducts from the reagents can contaminate the crude product.[2]

• Positional Isomers: Synthesis may sometimes yield small amounts of other formyl-indole isomers, such as 3-formyl-1H-indole-6-carboxylic acid.

Q3: How can I quickly assess the purity of my sample?

A combination of techniques is recommended:

• Thin-Layer Chromatography (TLC): An indispensable tool for visualizing the number of components. A good starting mobile phase is a mixture of hexane and ethyl acetate with a small amount of acetic acid to ensure the carboxylic acid remains protonated and spots cleanly.[2]

• Melting Point Analysis: A sharp melting point indicates high purity. Significant depression or a broad melting range suggests the presence of impurities.

• ¹H NMR Spectroscopy: Provides structural confirmation and can reveal the presence of impurities, even at low levels.

Q4: What are the stability and storage considerations for this compound?

Indole aldehydes can be sensitive to air and light. The aldehyde functionality is prone to autoxidation to the carboxylic acid.[2] For long-term storage, it is advisable to keep the material in a cool, dry, and dark place, preferably under an inert atmosphere (e.g., nitrogen or argon).[3]

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the purification process.

Problem / Observation	Potential Cause(s)	Recommended Solution(s)
Low yield after column chromatography.	1. The compound is highly polar and is sticking to the silica gel. 2. The chosen solvent system is not optimal, leading to broad peaks and poor separation.	1. Add 0.5-1% acetic or formic acid to the mobile phase. This protonates the carboxylic acid, reducing its interaction with the acidic silica gel and improving elution.[4] 2. Perform systematic TLC analysis to find an optimal solvent system that gives your product an Rf value of ~0.3.[2] Consider a gradient elution, starting with a less polar mixture and gradually increasing polarity.
Product crystallizes on the column during chromatography.	The compound has low solubility in the chosen mobile phase.	1. Switch to a solvent system where the compound is more soluble. For example, if using Hexane/Ethyl Acetate, consider switching to Dichloromethane/Methanol. 2. Use a larger volume of solvent for elution.
Poor recovery or oiling out during recrystallization.	1. The chosen solvent is not ideal (compound is too soluble at low temperatures or too insoluble at high temperatures). 2. Cooling the solution too quickly, causing precipitation instead of crystallization.	1. Test a range of solvents or co-solvent systems. A good system is one where the compound is sparingly soluble at room temperature but highly soluble when hot. For indole carboxylic acids, solvents like ethanol, methanol, or mixtures with water can be effective.[2][5] 2. Allow the flask to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation. Scratching the inside of the flask with a glass rod can help induce crystallization.
NMR spectrum shows broad peaks for the N-H and -COOH protons.	These are acidic protons that can undergo rapid exchange with trace amounts of water or other exchangeable protons in the solvent (e.g., DMSO-d6).	This is often normal. To confirm the presence of these peaks, you can add a drop of D₂O to the NMR tube and re-acquire the spectrum. The N-H and -COOH peaks should disappear or significantly diminish due to deuterium exchange.
Product color is dark (brown/tan) even after purification.	Presence of persistent, colored impurities, possibly from oxidative side reactions.	1. During recrystallization, after dissolving the crude product in the hot solvent, add a small amount of activated charcoal. Boil for a few minutes, then perform a hot filtration through celite to remove the charcoal and adsorbed impurities before allowing the solution to cool. 2. Ensure all solvents are degassed if oxidation is suspected to be a major issue.[2]

Detailed Purification Protocols

Protocol 1: Flash Column Chromatography on Silica Gel

This method is ideal for purifying small to medium-scale reactions (100 mg to 5 g) where impurities have different polarities from the product.

Rationale: The stationary phase (silica gel) is polar and acidic. The mobile phase is a less polar organic solvent mixture. Compounds separate based on their differential partitioning between the two phases. Adding a small amount of acid to the mobile phase is crucial to suppress the deprotonation of the carboxylic acid group, preventing it from strongly binding to the silica and smearing during elution.[4]

Step-by-Step Methodology:

• TLC Analysis: Develop an optimal solvent system using TLC. A good starting point is a mixture of Ethyl Acetate and Hexanes. Add 1% acetic acid to the solvent mixture. The ideal system will give the product an Rf of 0.25-0.35 and show clear separation from impurities.

• Column Packing: Prepare a silica gel slurry in the initial, least polar mobile phase (e.g., 30% Ethyl Acetate in Hexanes + 1% Acetic Acid) and pack the column.

• Sample Loading: Dissolve the crude product in a minimal amount of a polar solvent (like methanol or ethyl acetate). Adsorb this solution onto a small amount of silica gel (~2-3 times the mass of the crude product). Dry the silica gel under vacuum until it is a free-flowing powder. This "dry loading" technique generally results in better separation.

• Elution: Carefully add the dry-loaded sample to the top of the packed column. Begin eluting with the mobile phase. If a gradient elution is needed, start with a low polarity mixture and gradually increase the concentration of the more polar solvent.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to yield the purified 4-Formyl-1H-indole-6-carboxylic acid.

Protocol 2: Recrystallization

This is the preferred method for final purification of an already solid product, especially on a larger scale.

Rationale: This technique relies on the difference in solubility of the desired compound and its impurities in a specific solvent at different temperatures. An ideal solvent will dissolve the compound completely at its boiling point but only sparingly at low temperatures, while impurities remain either soluble or insoluble at all temperatures.

Step-by-Step Methodology:

• Solvent Selection: In a small test tube, test the solubility of a small amount of crude product in various solvents (e.g., 95% Ethanol, Methanol, Isopropanol, or an Ethyl Acetate/Hexane mixture). A suitable solvent will dissolve the material when hot but will result in crystal formation upon cooling.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent required to fully dissolve the solid. It is crucial to add the solvent portion-wise to avoid using an excess, which would reduce the final yield.[2]

• Decolorization (Optional): If the solution is highly colored, add a small spatula-tip of activated charcoal and keep the solution at a gentle boil for 2-5 minutes.

• Hot Filtration (Optional): If charcoal or insoluble impurities are present, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals.

• Chilling: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the precipitation of the product.

• Isolation: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any residual soluble impurities.

• Drying: Dry the purified crystals under high vacuum to remove all traces of solvent.

Visualization of Workflow

Purification Decision Workflow

The following diagram illustrates a logical workflow for selecting the appropriate purification strategy based on the initial state of the crude product.

Caption: Decision tree for selecting a purification method.

References

• Pete, B., Szöllősy, Á., & Szokol, B. (2006). A Facile Synthesis of 4-, 6- and 7-Formyl-1H-indole-2-carboxylates: The CH2SO3H Functionality as a Masked Formyl Group. Journal of Heterocyclic Chemistry, 43, 1331-1336. [Link]

• Greenberg, D. S., & Greenberg, D. M. (1954). Chromatography of carboxylic acids on a silica gel column with a benzene-ether solvent system. Journal of Biological Chemistry, 214(1), 379-382. [Link]

• Söderberg, B. C., Shriver, J. A., & Wallace, J. M. (2003). Synthesis of Indoles by Palladium-Catalyzed Reductive N-Heteroannulation of 2-Nitrostyrenes: Methyl Indole-4-Carboxylate. Organic Syntheses, 80, 75. [Link]

• Kim, M., & Vedejs, E. (2004). A reinvestigation of 4-hydroxyindole-6-carboxylate synthesis from pyrrole-2-carboxaldehyde: a facile synthesis of indoles and indolizines. The Journal of organic chemistry, 69(20), 6945–6948. [Link]

• Sun, W., Qu, W., & Zhao, L. (2010). Solubilities of 4-Formylbenzoic Acid in Ethanoic Acid, Water, and Ethanoic Acid/Water Mixtures with Different Compositions from (303.2 to 473.2) K. Journal of Chemical & Engineering Data, 55(10), 4476-4478. [Link]

• PubChem. (n.d.). 4-Formylbenzoic acid. National Center for Biotechnology Information. [Link]

• Vertex AI Search. (n.d.).

• Teledyne ISCO. (2012). RediSep C-18 reversed phase column purification of carboxylic acids. [Link]

• National Center for Biotechnology Information. (n.d.). 3-Carboxymethyl-1H-indole-4-carboxylic acid. PubMed Central. [Link]

Sources

• 1. Methyl 6-hydroxy-1H-indole-4-carboxylate|RUO [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 4-Methyl-1H-indole-6-carboxylic acid | 1545472-15-8 [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. 3-Carb­oxy­methyl-1H-indole-4-carb­oxy­lic acid - PMC [pmc.ncbi.nlm.nih.gov]

Indole Synthesis Technical Support Center: Troubleshooting &amp; Methodological Guides

Welcome to the Indole Synthesis Technical Support Center. As a Senior Application Scientist, I have curated this guide specifically for researchers, synthetic chemists, and drug development professionals who are facing bottlenecks in the construction of substituted indole scaffolds. This center bypasses generic overviews and directly addresses the mechanistic causality behind common experimental failures, providing field-proven troubleshooting strategies and self-validating protocols.

Section 1: Fischer Indole Synthesis Troubleshooting

Q1: I am using an unsymmetrical ketone, and my reaction yields an inseparable mixture of two regioisomeric indoles. How can I control the regioselectivity? A: The regioselectivity in the Fischer indole synthesis is entirely dictated by the direction of enolization (tautomerization of the hydrazone to the ene-hydrazine) prior to the critical [3,3]-sigmatropic rearrangement 1. The causality lies in your choice of acid catalyst:

• Thermodynamic Control: Strong Brønsted acids (e.g., polyphosphoric acid, methanesulfonic acid) favor the formation of the more thermodynamically stable, more substituted ene-hydrazine. This pathway predominantly yields the 2,3-disubstituted indole.

• Kinetic Control: Weaker acids or Lewis acids (e.g., ZnCl₂) often operate under kinetic control, favoring the less sterically hindered, less substituted ene-hydrazine, which leads to the 2-substituted indole 2. To fix your issue, screen a Lewis acid catalyst to push the equilibrium toward your desired regioisomer.

Acid-dependent regioselectivity pathways in the Fischer Indole Synthesis of unsymmetrical ketones.

Q2: My synthesis of 4-fluoroindole is resulting in a very low yield with significant starting material decomposition. What is causing this? A: Harsh acidic conditions combined with elevated temperatures cause the rapid decomposition of electron-rich or halogen-sensitive substrates like (4-fluorophenyl)hydrazine 2. Solution: Switch to milder, modern conditions. Utilizing Low Melting Mixtures (e.g., L-(+)-tartaric acid and dimethylurea) acts as both a solvent and a mild catalyst. This environment preserves sensitive functional groups while maintaining high conversion rates at lower temperatures (e.g., 70 °C) 3.

Section 2: Larock Heteroannulation Guide

Q3: When using an unsymmetrical internal alkyne, how do I predict and maximize the regioselectivity of the substituents at the 2- and 3-positions of the indole? A: The Larock indole synthesis is highly regioselective due to the mechanics of the alkyne syn-insertion step into the arylpalladium bond 4. Counterintuitively, the alkyne inserts such that its more sterically hindering group (the larger R-group) is positioned adjacent to the palladium atom. The causality here is strain minimization: the bulky group orientates away from the developing carbon-carbon bond at the C3 position to minimize steric clash 5. Consequently, the bulkier group ends up at the C2 position of the resulting indole, while the smaller group is directed to the C3 position 6.

Larock Indole Synthesis Catalytic Cycle highlighting the regioselective alkyne insertion step.

Q4: What is the exact role of chloride additives (like n-Bu₄NCl) in the Larock reaction? My reaction stalls without them. A: Chloride additives are critical for the efficiency of the catalytic cycle. They coordinate to the reduced Pd(0) species to form a highly active chloride-ligated zerovalent palladium intermediate. This coordination significantly accelerates the oxidative addition of the aryl halide (typically an o-iodoaniline) to the palladium center 6. Without sufficient chloride ions, the oxidative addition becomes the rate-limiting bottleneck, leading to stalled reactions or premature catalyst precipitation (palladium black formation).

Section 3: Bartoli Indole Synthesis FAQs

Q5: Why does my Bartoli synthesis fail completely when I use a para-substituted nitroarene instead of an ortho-substituted one? A: The Bartoli indole synthesis strictly requires an ortho-substituent on the nitroarene to succeed. The ortho-substituent provides essential steric hindrance that prevents the highly reactive nitrosoarene intermediate from undergoing alternative side reactions, such as dimerization or over-reduction 7. More importantly, this steric bulk forces the subsequent N-alkenylhydroxylamine intermediate into the correct spatial conformation required to drive the [3,3]-sigmatropic rearrangement forward 8. Without it, the reaction follows a completely different, non-productive pathway.

Bartoli Indole Synthesis mechanism driven by steric enforcement of the [3,3]-rearrangement.

Q6: I am getting low yields when my ortho-substituent is very small (e.g., fluorine). Why? A: Small substituents like fluorine do not provide adequate steric bulk to fully block the alternative reaction pathways of the nitrosoarene intermediate. Studies show that yields decrease significantly when the steric hindrance is insufficient, leading to complex mixtures rather than the clean formation of the 7-substituted indole 9.

Quantitative Data: Methodological Comparison

Synthesis Method	Typical Substrates	Key Reagents/Catalysts	Typical Yields	Operating Temperature	Primary Regioselectivity Challenge
Fischer	Arylhydrazine + Ketone	Strong/Lewis Acids (e.g., PPA, ZnCl₂)	40% - 85%	70 °C - 110 °C	Unsymmetrical ketones yielding regioisomeric mixtures
Larock	o-Haloaniline + Alkyne	Pd(OAc)₂, Base, Chloride Additive	60% - 95%	60 °C - 110 °C	Alkyne insertion orientation (steric dependence)
Bartoli	o-Substituted Nitroarene	Vinyl Grignard Reagent (3+ equiv)	40% - 80%	-40 °C to 0 °C	Strict requirement for bulky ortho-substituent

Experimental Protocols (Self-Validating Workflows)

Protocol 1: Standard Larock Indole Synthesis (Synthesis of 3-methyl-2-(trimethylsilyl)indole)

Adapted for maximum regiocontrol and catalyst lifespan.6

• Preparation: Charge an oven-dried flask with Pd(OAc)₂ (5 mol%), n-Bu₄NCl (1.0 equiv), Na₂CO₃ (2.0 equiv), and o-iodoaniline (1.0 equiv).

• Solvation & Activation: Add anhydrous DMF under a strict nitrogen atmosphere. Stir for 10 minutes at room temperature.

  • Self-Validation Step: The transition of the mixture to a distinct orange suspension confirms the successful reduction to Pd(0) and the formation of the active chloride-ligated zerovalent palladium species.

• Alkyne Addition: Add 1-trimethylsilyl-1-propyne (3.0 equiv) via a gas-tight syringe.

• Annulation: Immerse the reaction flask in a preheated oil bath at 100 °C. Stir vigorously for 20 hours.

• Workup: Cool to room temperature. Dilute with diethyl ether, wash extensively with brine (to remove DMF), dry over MgSO₄, and purify via silica gel chromatography.

Protocol 2: Standard Bartoli Indole Synthesis (Synthesis of 7-methylindole)

Optimized for thermal control of the highly reactive nitroso intermediate.7

• Preparation: Dissolve o-nitrotoluene (1.0 equiv) in anhydrous tetrahydrofuran (THF) under an inert argon atmosphere.

• Thermal Control: Cool the solution to -40 °C using a dry ice/acetonitrile bath. Do not allow the temperature to rise above -20 °C during addition.

• Grignard Addition: Slowly add vinylmagnesium bromide (3.5 equiv, 1.0 M in THF) dropwise via syringe down the side of the flask to maintain the low internal temperature.

• Reaction Progression: Stir the reaction mixture for 1.5 hours at -40 °C.

  • Self-Validation Step: The reaction mixture will undergo a rapid, dark color change as the nitroso intermediate forms and is subsequently consumed by excess Grignard. Complete consumption must be verified via TLC (typically 8:2 Hexanes:EtOAc) before proceeding.

• Quenching: Quench the reaction carefully at -40 °C with a saturated aqueous NH₄Cl solution.

• Workup: Extract the aqueous layer with diethyl ether, dry the combined organic layers over Na₂SO₄, concentrate under reduced pressure, and purify via column chromatography.

References

• Practical Methodologies for the Synthesis of Indoles. Chemical Reviews - ACS Publications.[Link]

• Fischer Indole Synthesis in Low Melting Mixtures. Organic Letters - ACS Publications.[Link]

• Larock indole synthesis. Wikipedia.[Link]

• Larock Reaction in the Synthesis of Heterocyclic Compounds. Universitat de Barcelona.[Link]

• 3-methyl-2-(trimethylsilyl)indole. Organic Syntheses.[Link]

• Bartoli indole synthesis. Grokipedia.[Link]

• Bartoli Indole Synthesis. ResearchGate.[Link]

• Applications of Bartoli indole synthesis. Academia.edu.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Larock indole synthesis - Wikipedia [en.wikipedia.org]
• 5. DSpace [diposit.ub.edu]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. grokipedia.com [grokipedia.com]
• 8. researchgate.net [researchgate.net]
• 9. (PDF) Applications of Bartoli indole synthesis [academia.edu]

Technical Support Center: A Guide to Improving the Yield of 4-Formyl-1H-indole-6-carboxylic Acid Synthesis

Welcome to the technical support center for the synthesis of 4-Formyl-1H-indole-6-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to enhance the yield and purity of this important synthetic intermediate.

Overview of Synthesis Strategies

The introduction of a formyl group onto the indole nucleus, particularly at the C4 position while a carboxylic acid group is present at C6, presents a unique set of challenges. The electronic properties of the indole ring and the directing effects of the existing substituent significantly influence the outcome of formylation reactions. The most common methods for indole formylation include the Vilsmeier-Haack and Reimer-Tiemann reactions. However, these often come with drawbacks such as harsh conditions and the use of hazardous reagents.[1]

A notable alternative approach involves a multi-step synthesis starting from 2-ethoxycarbonyl-1H-indole-6-methanesulfonic acid. This method transforms a sulfomethyl group into a formyl group through a series of reactions including chlorination, hydrolysis, and oxidation, without the need for protecting the indole nitrogen.[2]

Troubleshooting Guide for Low Yield and Impurities

This section addresses common issues encountered during the synthesis of 4-Formyl-1H-indole-6-carboxylic acid, providing potential causes and actionable solutions.

Issue 1: Low Overall Yield of the Desired 4-Formyl Product

Potential Causes:

• Suboptimal Reaction Conditions: Temperature, reaction time, and reagent stoichiometry are critical factors. For instance, in the Vilsmeier-Haack reaction, elevated temperatures can lead to di-formylation and the formation of polymeric tars.[3]

• Degradation of Starting Material or Product: Indole derivatives can be sensitive to strongly acidic or basic conditions, leading to decomposition.[3]

• Formation of Regioisomers: The formylation of substituted indoles can lead to a mixture of isomers, complicating purification and reducing the yield of the target compound.[3] In the Vilsmeier-Haack reaction of indole itself, formylation typically occurs at the C3 position.[4] However, the presence of substituents alters this selectivity.

Solutions:

• Optimize Temperature Control: For exothermic reactions like the Vilsmeier-Haack, it is crucial to control the initial addition of reagents at a low temperature (e.g., below 10 °C) before carefully raising it to the optimal reaction temperature.[4]

• Precise Stoichiometry: Carefully control the molar ratios of the formylating agent to the indole substrate. An excess of the formylating agent can promote the formation of di-formylated byproducts.[3]

• Alternative Synthetic Routes: Consider multi-step syntheses that proceed under milder conditions. The transformation of a sulfomethyl group at the C4 position into a formyl group via chloromethyl and hydroxymethyl intermediates is a viable, albeit longer, alternative.[2]

Issue 2: Presence of Tarry, Polymeric Byproducts

Potential Causes:

• Acid-Catalyzed Polymerization: The acidic conditions of reactions like the Vilsmeier-Haack can cause the electron-rich indole nucleus to polymerize.[3]

• Impure Reagents or Solvents: The presence of impurities can initiate or catalyze decomposition and polymerization pathways.

Solutions:

• Use Purified Reagents: Ensure all starting materials and solvents are of high purity and anhydrous where necessary.

• Minimize Reaction Time: Monitor the reaction progress closely (e.g., by TLC) and quench the reaction as soon as the starting material is consumed to prevent prolonged exposure to harsh conditions.

• Milder Formylation Methods: Explore newer, milder formylation techniques. For example, methods using trimethyl orthoformate with a Lewis acid catalyst like BF3·OEt2 have been shown to be effective under milder conditions.[1][5]

Issue 3: Difficulty in Purifying the Final Product

Potential Causes:

• Formation of Closely-Related Isomers: The separation of regioisomers with similar polarities can be challenging by standard column chromatography.

• Product Decomposition on Silica Gel: The acidic nature of standard silica gel can lead to the degradation of sensitive indole products during purification.[6]

Solutions:

• Optimize Chromatographic Conditions: Experiment with different solvent systems to improve the separation of isomers. Sometimes, the addition of a small amount of a volatile base like triethylamine to the eluent can improve peak shape and resolution for basic compounds.[6]

• Use Neutralized or Alternative Stationary Phases: If product degradation is observed, consider using neutralized silica gel or an alternative stationary phase such as alumina.[6]

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent can be a highly effective purification method.

Experimental Workflow: Vilsmeier-Haack Formylation

Below is a generalized workflow for a Vilsmeier-Haack reaction, which can be adapted for the formylation of indole-6-carboxylic acid derivatives.

Caption: Generalized workflow for the Vilsmeier-Haack formylation of an indole derivative.

Frequently Asked Questions (FAQs)

Q1: What is the Vilsmeier-Haack reaction and how does it work for indoles?

The Vilsmeier-Haack reaction is a method to introduce a formyl group onto an electron-rich aromatic ring.[7] It involves the reaction of a substituted amide, like N,N-dimethylformamide (DMF), with phosphorus oxychloride (POCl₃) to form a chloroiminium ion, known as the Vilsmeier reagent.[8] This electrophilic reagent then attacks the electron-rich indole ring, leading to an iminium intermediate that is hydrolyzed during workup to yield the aldehyde.[4][8]

Q2: What are the main challenges of the Reimer-Tiemann reaction for synthesizing indole aldehydes?

The Reimer-Tiemann reaction, which uses chloroform and a strong base, generates dichlorocarbene as the reactive species.[9][10] While it can be used for the formylation of electron-rich heterocycles like indoles, it often suffers from low yields.[11] A significant side reaction for indoles is ring expansion, leading to the formation of 3-chloroquinoline derivatives.[3]

Troubleshooting Logic Diagram

This diagram outlines a decision-making process for troubleshooting low yields in the synthesis.

Caption: A troubleshooting decision tree for improving synthesis yield.

Q3: Are there any protecting groups necessary for the indole nitrogen or the carboxylic acid?

In many formylation reactions, protecting the indole nitrogen is not strictly necessary.[2] However, if N-formylation becomes a significant side reaction, protection with groups like Boc (tert-butyloxycarbonyl) or tosyl (p-toluenesulfonyl) can be considered. The carboxylic acid group is generally stable under Vilsmeier-Haack conditions, but its ester form is often used in multi-step syntheses.[2]

Q4: How can I confirm the regioselectivity of the formylation?

The position of the newly introduced formyl group can be unequivocally determined using spectroscopic methods. 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H-¹H COSY, HSQC, and HMBC experiments, are powerful tools for establishing the connectivity and substitution pattern on the indole ring.

Quantitative Data Summary: Reaction Conditions

The following table provides a general overview of reaction parameters for common indole formylation methods. Specific conditions for 4-Formyl-1H-indole-6-carboxylic acid may require further optimization.

Reaction	Formylating Agent	Typical Solvent	Temperature Range (°C)	Common Side Products
Vilsmeier-Haack	POCl₃/DMF	DMF	0 to 100	Di-formylated products, regioisomers, polymeric tars[3]
Reimer-Tiemann	CHCl₃, NaOH	Biphasic (H₂O/organic)	50 to 70	Ring-expansion products (chloroquinolines), regioisomers[3][12]
BF₃·OEt₂ Catalyzed	Trimethyl orthoformate	Neat or DCM	Room Temperature	Tris(indolyl)methane (with some catalysts)[5]

References

• BenchChem. (2025). Navigating the Complexities of 3-Bromo-1H-indole Formylation: A Technical Guide. BenchChem Technical Support.
• Pete, B., Szöllősy, Á., & Szokol, B. (2006). A Facile Synthesis of 4-, 6- and 7-Formyl-1H-indole-2-carboxylates: The CH2SO3H Functionality as a Masked Formyl Group. Journal of Heterocyclic Chemistry, 43(5), 1331-1335.
• Master Organic Chemistry. (n.d.). Vilsmeier-Haack Reaction.
• Patil, P. G., et al. (n.d.). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION.
• ResearchGate. (n.d.). The Reimer–Tiemann Reaction.
• Wikipedia. (n.d.). Reimer–Tiemann reaction.
• Wikipedia. (n.d.). Vilsmeier–Haack reaction.
• Sciencemadness.org. (n.d.). the reimer-tiemann reaction.
• Master Organic Chemistry. (n.d.). Reimer-Tiemann Reaction.
• BenchChem. (2025). Application Notes and Protocols: Vilsmeier-Haack Formylation of Indoles. BenchChem Technical Support.
• ACS Publications. (2025).
• ACS Publications. (2025).
• BYJU'S. (n.d.). Reimer Tiemann Reaction Mechanism.
• BenchChem. (2025). Improving yield in Fischer indole synthesis of precursors. BenchChem Technical Support.

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• 12. researchgate.net [researchgate.net]

Technical Support Center: Navigating the Purification of Indole Derivatives

Introduction: The Challenge of Indole Stability

Indole derivatives are a cornerstone in medicinal chemistry, forming the structural basis of numerous pharmaceuticals and biologically active compounds.[1][2] However, the very electronic richness that makes the indole scaffold so versatile also renders it susceptible to decomposition under common laboratory conditions. Researchers frequently encounter challenges with oxidation, acid-catalyzed degradation, and photodegradation during purification, leading to reduced yields, impure products, and difficulty in reproducing results.[3][4]

This technical support center provides a comprehensive guide for researchers, scientists, and drug development professionals to troubleshoot and prevent the decomposition of indole derivatives during purification. By understanding the underlying mechanisms of degradation and implementing practical, field-proven strategies, you can ensure the integrity of your compounds and the reliability of your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: My indole derivative is turning a different color (e.g., pink, yellow, brown) in solution or on the silica gel column. What is happening?

A color change is a common visual indicator of indole degradation, often due to oxidation.[3] The electron-rich indole nucleus is susceptible to oxidation by atmospheric oxygen, which can be accelerated by light, heat, and the presence of metal ions. This process can lead to the formation of colored oligomers or specific degradation products like indigo (a blue compound).[3]

Q2: Why is my indole derivative decomposing on a standard silica gel column?

Standard silica gel is slightly acidic due to the presence of silanol groups (Si-OH) on its surface. This acidity can be detrimental to many indole derivatives in two primary ways:

• Acid-Catalyzed Degradation: The C3 position of the indole ring is highly susceptible to protonation by strong acids, which can initiate polymerization or other side reactions.[5] For some indoles, particularly those with electron-donating groups, the acidic environment of silica gel is sufficient to cause decomposition.

• Irreversible Adsorption: Basic indole derivatives can be protonated by the acidic silanol groups, leading to strong ionic interactions and irreversible binding to the silica gel. This results in low recovery of the desired compound.

Q3: What are the primary drivers of indole decomposition that I should be aware of during purification?

There are four main factors to consider:

• Oxidation: Exposure to atmospheric oxygen, especially when combined with light and/or heat, can lead to the formation of oxidized byproducts.

• Acid/Base Sensitivity: The indole ring can be sensitive to both strongly acidic and basic conditions. As mentioned, the acidic nature of silica gel is a common culprit for degradation during chromatography.

• Light Sensitivity: Many indole derivatives are photosensitive and can undergo photodegradation upon exposure to UV or even ambient light.[3][6]

• Thermal Instability: Elevated temperatures can accelerate decomposition pathways. This is a concern during steps like solvent evaporation.

Troubleshooting Guides

This section provides a problem-and-solution-oriented approach to common issues encountered during the purification of indole derivatives.

Problem 1: Compound streaking or tailing on TLC and column chromatography.

Possible Cause	Troubleshooting Steps & Solutions
Interaction with Acidic Silica Gel	The basic nitrogen of the indole can interact with acidic silanol groups, causing poor peak shape. Solution: Add a basic modifier to your eluent, such as 0.5-2% triethylamine (TEA) or a few drops of ammonia in methanol. This will "deactivate" the acidic sites on the silica.
Inappropriate Solvent System	The chosen eluent may not be optimal for your compound, leading to poor solubility or strong interactions with the stationary phase. Solution: Experiment with different solvent systems. For example, if you are using a hexane/ethyl acetate system, try switching to a dichloromethane/methanol system, which can alter the selectivity.
Column Overloading	Too much sample loaded onto the column can lead to broad peaks and poor separation. Solution: As a general rule, the mass of your crude sample should be no more than 1-2% of the mass of the silica gel.

Problem 2: Low or no recovery of the compound from the column.

Possible Cause	Troubleshooting Steps & Solutions
Irreversible Adsorption	Your compound may be too polar or basic, causing it to bind irreversibly to the silica gel. Solution 1: Before running a column, perform a 2D TLC stability test (see Experimental Protocols). Solution 2: Deactivate the silica gel with triethylamine (see Experimental Protocols). Solution 3: Consider using a different stationary phase, such as alumina (neutral or basic) or Florisil.
On-Column Decomposition	The compound is degrading on the silica gel during the purification process. Solution 1: Deactivate the silica gel. Solution 2: Work quickly and keep the column cold by wrapping it in aluminum foil and placing it in a cold room or using a jacketed column.
Eluent is Not Polar Enough	The solvent system may not be strong enough to elute your compound. Solution: Gradually increase the polarity of your eluent. If your compound is still on the column after your planned gradient, you can try flushing the column with a more polar solvent system, such as 5-10% methanol in dichloromethane, to recover your material.

Problem 3: Appearance of new, unexpected spots on TLC during column chromatography.

Possible Cause	Troubleshooting Steps & Solutions
On-Column Decomposition	The compound is degrading as it moves through the column. Solution 1: Perform a 2D TLC stability test to confirm on-plate degradation. Solution 2: Deactivate the silica gel. Solution 3: Add an antioxidant to your eluent (see the "Proactive Prevention Strategies" section).
Reaction with Eluent	Some reactive indoles may react with certain solvents, especially if they are not high purity. Solution: Use high-purity, freshly opened solvents. If using alcoholic solvents like methanol with an indole aldehyde, be aware of the potential for acetal or hemiacetal formation on the acidic silica.

Proactive Prevention Strategies

The best approach to purifying indole derivatives is to prevent decomposition from the outset.

Mitigating Oxidation

Oxidation is a primary concern for many indole derivatives. The following strategies can significantly reduce oxidative degradation:

• Work Under an Inert Atmosphere: Whenever possible, handle your indole derivative under an inert atmosphere of nitrogen or argon. This is especially critical during solvent evaporation.

• Use Degassed Solvents: Solvents can contain dissolved oxygen. To degas your solvents, you can bubble a stream of nitrogen or argon through them for 15-30 minutes before use.

• Add Antioxidants: For particularly sensitive compounds, the addition of a radical scavenger can be highly effective.

  • Butylated hydroxytoluene (BHT): A common and effective antioxidant. Add a small amount (e.g., 0.01-0.1%) to your eluent.

  • Ascorbic Acid (Vitamin C): A water-soluble antioxidant that can be useful in biphasic workups.

  • Butylated hydroxyanisole (BHA): Another widely used antioxidant in organic chemistry.

Addressing Acid Sensitivity

Given the acidic nature of silica gel, the following precautions are recommended for acid-sensitive indoles:

• Deactivate Silica Gel: Before packing your column, you can neutralize the acidic sites on the silica gel. A common method is to wash the silica with a solvent system containing 1-3% triethylamine.

• Use Alternative Stationary Phases:

  • Alumina: Available in neutral, acidic, and basic forms, alumina can be an excellent alternative to silica for many indole purifications.

  • Florisil: A magnesium silicate-based adsorbent that is less acidic than silica.

• pH-Modified Mobile Phases: For reverse-phase HPLC, using a buffered mobile phase can help maintain the desired ionization state of your compound and improve peak shape.

Protection from Light and Heat

• Use Amber Glassware: Protect your compound from light by using amber-colored flasks and vials.

• Wrap in Aluminum Foil: For clear glassware, wrapping it in aluminum foil is a simple and effective way to block out light.

• Avoid Excessive Heat: When evaporating solvents, use a rotary evaporator with a water bath set to a low temperature (e.g., 30-40 °C). Avoid leaving the dry compound on the evaporator for extended periods.

• Cold Room Purification: For extremely sensitive compounds, consider performing the entire purification process in a cold room.

Experimental Protocols

Protocol 1: 2D TLC for Compound Stability Analysis

This method is a quick and effective way to determine if your indole derivative is stable on silica gel.

• Obtain a square TLC plate.

• Lightly spot your compound in one corner, about 1 cm from the edges.

• Develop the plate using your chosen eluent system.

• Remove the plate and thoroughly dry it.

• Rotate the plate 90 degrees so that the line of separated spots is now at the bottom.

• Develop the plate again in the same eluent system.

• Visualize the plate. If the compound is stable, you will see a single spot on the diagonal. If new spots appear off the diagonal, it indicates decomposition on the silica gel.

Caption: Workflow and interpretation of a 2D TLC stability test.

Protocol 2: Deactivation of Silica Gel for Acid-Sensitive Compounds

This procedure reduces the acidity of silica gel, preventing the degradation of sensitive indoles.

• Prepare a solvent system containing your chosen eluent (e.g., ethyl acetate/hexane) plus 1-3% triethylamine.

• Pack the column with silica gel using this basic solvent system.

• Flush the column with one full column volume of this solvent mixture.

• Discard the eluent that passes through. The silica is now deactivated.

• You can now run the column using your standard eluent (with or without the triethylamine, as determined by TLC).

Caption: Step-by-step process for deactivating silica gel.

Summary of Preventative Measures

Decomposition Pathway	Key Causes	Preventative Measures
Oxidation	Atmospheric oxygen, light, heat	Work under inert atmosphere, use degassed solvents, add antioxidants (e.g., BHT), protect from light.
Acid-Catalyzed Degradation	Acidic silica gel, acidic reagents	Deactivate silica gel with triethylamine, use alumina or Florisil, avoid strongly acidic conditions.
Photodegradation	Exposure to UV or ambient light	Use amber glassware, wrap equipment in aluminum foil, work in a dimly lit area.
Thermal Decomposition	High temperatures	Use low-temperature water baths for solvent evaporation, avoid prolonged heating.

Conclusion

The successful purification of indole derivatives hinges on a proactive approach to preventing their decomposition. By understanding the inherent instabilities of the indole nucleus and implementing the strategies outlined in this guide, researchers can significantly improve their purification outcomes. Remember to always consider the specific properties of your indole derivative and to use small-scale stability tests, like 2D TLC, to guide your purification strategy.

References

• Heravi, M. M., Amiri, Z., Kafshdarzadeh, K., & Zadsirjan, V. (2021). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. RSC Advances, 11(54), 34225-34271. [Link]

• Cacchi, S., & Fabrizi, G. (2005). Synthesis and Functionalization of Indoles Through Palladium-Catalyzed Reactions. Chemical Reviews, 105(7), 2873-2920. [Link]

• ResearchGate. (2017). Recent problems with silica gel chromatography. [Link]

• Björk, P., & Cornella, J. (2020). Oligomerization of indole-3-carbinol in aqueous acid. Journal of Organic Chemistry, 85(5), 3437-3444. [Link]

• Sykut, A., & Kciuk, G. (2019). Photoinduced oxidation of an indole derivative: 2-(1'H- indol-2'-yl)-[5][7]naphthyridine. Photochemical & Photobiological Sciences, 18(4), 864-872. [Link]

• University of Southampton. (2022). The photochemistry of indole and some derivatives. [Link]

• Massachusetts Institute of Technology. (n.d.). 7.9. Flash Column Chromatography Guide. DSpace@MIT. [Link]

• EPFL. (n.d.). Some Useful and Practical Tips for Flash Chromatography. [Link]

• Heravi, M. M., & Zadsirjan, V. (2020). A review on recent advances in the synthesis of indole and its analogs via C-H activation as a key step. Journal of the Indian Chemical Society, 97(10), 1427-1451. [Link]

• Ma, Z., et al. (2022). Atmospheric oxidation mechanism and kinetics of indole initiated by OH and Cl: a computational study. Atmospheric Chemistry and Physics, 22(17), 11343-11357. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of indoles. [Link]

• Chromatography Today. (2017). Silica gone bad. [Link]

• Hughes, D. L. (2006). Practical Methodologies for the Synthesis of Indoles. Chemical Reviews, 106(6), 2445-2467. [Link]

• Frontiers in Chemistry. (2022). Brønsted acid catalyzed remote C6 functionalization of 2,3-disubstituted indoles with β,γ-unsaturated α-ketoester. [Link]

• MDPI. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). [Link]

• SciSpace. (2014). Microbial Degradation of Indole and Its Derivatives. [Link]

• ACS Publications. (2022). Visible-Light-Induced Cascade Difunctionalization of Indoles Enabled by the Synergy of Photoredox and Photoexcited Ketones: Direct Access to Alkylated Pyrrolophenanthridones. [Link]

• ResearchGate. (2019). Catalyst-controlled oligomerization for the collective synthesis of polypyrroloindoline natural products. [Link]

• NIH. (2025). Bis-indole chiral architectures for asymmetric catalysis. [Link]

• MDPI. (2021). INDOLE DERIVATIVES AS CORE STRUCTURAL MOTIFS IN MOLECULAR ORGANIC PHOTOACTUATORS. [Link]

• University of California, Irvine. (n.d.). Tips for Flash Column Chromatography. [Link]

• Chem.libretexts.org. (n.d.). How to set-up a flash chromatography silica column and actually succeed at separation. [Link]

Sources

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• 2. Synthesis of indole derivatives as prevalent moieties present in selected alkaloids - RSC Advances (RSC Publishing) DOI:10.1039/D1RA05972F [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. How to set up and run a flash chromatography column. [reachdevices.com]
• 5. Oligomerization of indole-3-carbinol in aqueous acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. ACP - Atmospheric oxidation mechanism and kinetics of indole initiated by ●OH and ●Cl: a computational study [acp.copernicus.org]

Technical Support Center: Selective Protection of the Formyl Group in Indoles

Welcome to the Technical Support Center for advanced synthetic strategies. This guide is designed for researchers, scientists, and drug development professionals navigating the complexities of selectively protecting the formyl group in indole-containing molecules. Here, we move beyond simple protocols to address the nuanced challenges and critical decision-making processes inherent in multistep organic synthesis.

Section 1: Troubleshooting Guide

This section addresses specific, practical problems that can arise during the protection of formyl groups on an indole scaffold. Each issue is presented in a question-and-answer format, providing not just a solution, but a rationale grounded in chemical principles.

Issue 1: Incomplete Acetal Protection of Indole-3-carboxaldehyde

Question: "I am attempting to protect the formyl group of my substituted indole-3-carboxaldehyde as a dimethyl acetal using methanol and an acid catalyst, but the reaction is sluggish and never reaches completion, even with excess methanol. What's going on?"

Answer: This is a common issue that often points to one of several underlying factors. Let's break down the possibilities and solutions.

Causality and Strategic Solutions:

• Water-Mediated Reversibility: Acetal formation is a reversible equilibrium reaction.[1] The water generated during the reaction can hydrolyze the acetal or hemiacetal intermediate back to the starting aldehyde.[1] In indole chemistry, the electron-rich nature of the indole ring can further complicate matters by participating in side reactions under acidic conditions, especially if water is present.[2]

  • Troubleshooting: The most effective solution is to actively remove water from the reaction mixture. This can be achieved by:

    • Using a dehydrating agent: Employing trimethyl orthoformate is a highly effective strategy. It reacts with the water produced to form methyl formate and methanol, thus driving the equilibrium towards acetal formation.[3]

    • Azeotropic removal: For higher boiling point solvents, a Dean-Stark trap can be used to physically remove water as it forms.

• Sub-optimal Catalyst Loading: While an acid catalyst is necessary, too much or too little can be detrimental. Excess acid can lead to polymerization or decomposition of the sensitive indole nucleus.[4] Insufficient acid will result in a slow reaction rate.

  • Troubleshooting: A catalytic amount of a Brønsted acid like p-toluenesulfonic acid (PTSA) or a Lewis acid such as boron trifluoride diethyl etherate (BF₃·OEt₂) is typically optimal.[5][6] If you are observing decomposition, reduce the catalyst loading. If the reaction is merely slow, a slight increase may be warranted, but always in conjunction with efficient water removal.

• Steric Hindrance: If your indole has bulky substituents near the C3-formyl group, they can sterically hinder the approach of the alcohol nucleophile.

  • Troubleshooting: In cases of significant steric hindrance, you might consider using a less bulky alcohol or switching to a different protecting group altogether, such as a dithiane, which can sometimes be more tolerant of sterically demanding environments.[7]

Experimental Protocol: Optimized Dimethyl Acetal Protection

• Dissolve the indole-3-carboxaldehyde (1.0 equiv) in a mixture of anhydrous methanol (10-20 volumes) and trimethyl orthoformate (3.0-5.0 equiv).

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (PTSA·H₂O) (0.05–0.10 equiv).

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction with a mild base such as triethylamine or a saturated aqueous solution of sodium bicarbonate.

• Remove the solvent under reduced pressure and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude acetal, which can be purified by column chromatography if necessary.

Issue 2: Unwanted N-H Reactivity During Formyl Protection

Question: "While trying to protect the C3-formyl group, I'm observing side products that suggest reaction at the indole nitrogen. How can I achieve chemoselectivity for the formyl group?"

Answer: The indole N-H proton is acidic and the nitrogen itself is nucleophilic, making it a competitive site for reaction under various conditions. Achieving chemoselectivity requires a careful choice of protecting group strategy that favors reaction at the carbonyl.

Causality and Strategic Solutions:

• Reaction Conditions Favoring N-Alkylation/Acylation: Strongly basic conditions (e.g., using NaH) will deprotonate the indole nitrogen, making it a potent nucleophile that can react with electrophilic reagents.[8] Similarly, some acylation conditions can lead to N-acylation.[9]

  • Troubleshooting:

    • Acetal or Thioacetal Formation: These reactions are typically performed under acidic conditions which protonate the carbonyl oxygen, activating it for nucleophilic attack by an alcohol or thiol.[1][7] Under these conditions, the indole nitrogen is less likely to compete as a nucleophile.

    • Orthogonal Protection Strategy: If subsequent reaction steps are incompatible with an unprotected N-H, the most robust solution is to employ an orthogonal protecting group strategy.[10][11] Protect the indole nitrogen first with a group that will be stable to the conditions required for formyl group protection and deprotection. For example, a Boc group is stable to the basic conditions used for some formyl deprotections, while a tosyl group is stable to many acidic conditions.[12]

Decision Workflow for Chemoselectivity

Caption: Decision workflow for achieving chemoselective formyl group protection.

Issue 3: Difficulty in Deprotecting Dithiane from an Electron-Rich Indole

Question: "I've protected my indole-3-carboxaldehyde as a 1,3-dithiane, but now I'm struggling to remove it. Standard methods are either too harsh and decompose my molecule or are ineffective. What are my options?"

Answer: Dithianes are robust protecting groups, known for their stability to both acidic and basic conditions, which is often why they are chosen.[7] However, their removal (dethioacetalization) often requires oxidative or mercury-based reagents that can be problematic for sensitive substrates like indoles.

Causality and Strategic Solutions:

• Harsh Reagents and Substrate Decomposition: Classic deprotection methods using reagents like HgCl₂/CaCO₃ or strong oxidants can lead to undesired side reactions on the electron-rich indole ring.

  • Troubleshooting: Explore milder, non-metallic oxidative methods.

    • Iodine in Methanol: A solution of iodine in methanol can effectively cleave dithianes, often at room temperature. The mechanism is thought to involve electrophilic attack by iodine on one of the sulfur atoms.

    • N-Bromosuccinimide (NBS): NBS in aqueous acetone is another effective reagent for dithiane deprotection under relatively mild conditions.

    • Bismuth(III) nitrate pentahydrate: This has been reported as a mild and efficient reagent for the cleavage of thioacetals.

• Ineffective Deprotection: In some cases, the stability of the dithiane, especially on a sterically hindered or electronically deactivated system, can make it resistant to even standard conditions.

  • Troubleshooting:

    • Optimize Reaction Conditions: Increase the temperature or prolong the reaction time, carefully monitoring for any substrate decomposition.

    • Change of Solvent: The choice of solvent can significantly impact the reaction rate. Protic solvents are often required for these deprotection reactions.

Experimental Protocol: Mild Dithiane Deprotection with Iodine

• Dissolve the dithiane-protected indole (1.0 equiv) in a mixture of methanol and water (e.g., 9:1 v/v).

• Add iodine (I₂) (2.0–3.0 equiv) to the solution.

• Stir the reaction at room temperature until the starting material is consumed (monitor by TLC). The reaction may require gentle heating (40-50 °C) for less reactive substrates.

• Upon completion, quench the excess iodine by adding a saturated aqueous solution of sodium thiosulfate until the brown color disappears.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting aldehyde by column chromatography.

Section 2: Frequently Asked Questions (FAQs)

Q1: Which is a better protecting group for an indole-3-carboxaldehyde: an acetal or a dithiane?

A1: The "better" protecting group is entirely dependent on the planned synthetic route. The choice involves a trade-off between stability and ease of removal.

Protecting Group	Protection Conditions	Stability	Deprotection Conditions	Key Advantages	Key Disadvantages
Dimethyl Acetal	MeOH, Acid Catalyst (e.g., PTSA)[3]	Stable to bases, nucleophiles, hydrides, and catalytic hydrogenation.[13]	Mild aqueous acid.[1]	Easy to introduce and remove under mild conditions.	Labile to acidic conditions.
1,3-Dithiane	1,3-Propanedithiol, Lewis/Brønsted Acid[14]	Stable to strong acids, strong bases, nucleophiles, and hydrides.[7]	Oxidative (e.g., I₂, NBS) or heavy metal (e.g., HgCl₂) reagents.[14]	Extremely robust and stable to a wide range of conditions.	Removal can require harsh or toxic reagents.

Q2: Can I selectively protect a formyl group in the presence of a ketone on the same indole molecule?

A2: Yes, selective protection is often possible due to the higher intrinsic reactivity of aldehydes compared to ketones.[13] Acetalization and thioacetalization reactions are generally faster for aldehydes.[13][14] By carefully controlling the reaction conditions (e.g., using stoichiometric amounts of the diol/dithiol and a mild acid catalyst at low temperature), you can often achieve high chemoselectivity for the protection of the formyl group while leaving the ketone untouched.

Q3: My indole also has an N-Boc protecting group. Will this be stable to the conditions required for formyl group protection and deprotection?

A3: The N-Boc group is generally stable to the conditions used for dithiane formation (Lewis or mild Brønsted acid) and deprotection (mild oxidative conditions). However, it is labile to strong acids.[12] Therefore, when forming an acetal, which requires acidic conditions, it is crucial to use a mild acid catalyst (like PTSA) and avoid strong acids (like concentrated HCl or H₂SO₄) to prevent premature cleavage of the Boc group. Deprotection of the acetal with mild aqueous acid should also be monitored carefully to avoid loss of the N-Boc group.

Q4: Are there any "protecting-group-free" alternatives to consider?

A4: While direct protection is a common strategy, sometimes a "protecting-group-free" approach is more elegant and efficient. This might involve:

• Reagent Selection: Choosing a reagent for a subsequent step that is inherently chemoselective for another functional group in the molecule, leaving the formyl group untouched.

• Reaction Sequencing: Altering the order of your synthetic steps so that the sensitive formyl group is introduced late in the synthesis, after the reactions that would have interfered with it are complete. For instance, some modern formylation methods offer milder conditions and may be compatible with a wider range of functional groups, potentially obviating the need for protection.[15][16]

Workflow for Protecting Group Selection

Caption: Logic flow for selecting between acetal and dithiane protecting groups.

References

• Benchchem. (n.d.). Navigating the Complexities of 3-Bromo-1H-indole Formylation: A Technical Guide.
• Benchchem. (n.d.). Troubleshooting side reactions during the formylation step of synthesis.
• Benchchem. (n.d.). Protecting Group Strategies for 3-Aminoindoles: Application Notes and Protocols.
• ResearchGate. (n.d.). Deprotection of the Indole (Nind)-Formyl (For) Group on Tryptophan Employing a New Reagent, N,N′-Dimethylethylendiamine (DMEDA) in an Aqueous Solution | Request PDF.
• ResearchGate. (n.d.). A New Protecting-Group Strategy for Indoles | Request PDF.
• (n.d.). VI Protecting Groups and Orthogonal Protection Strategies.
• Organic Chemistry Portal. (n.d.). Protective Groups.
• Benchchem. (n.d.). Technical Support Center: Removal of Protecting Groups in Indole Synthesis.
• PMC. (n.d.). Boron-Catalyzed Formylation of Indoles Using Trimethyl Orthoformate as Carbonyl Source.
• ResearchGate. (n.d.). The First Method for Protection−Deprotection of the Indole 2,3-π Bond.
• (n.d.). 1.2 Deprotection: The Concept of Orthogonal Sets.
• ResearchGate. (n.d.). Synthesis of N‐Acyl Indole‐3‐Carboxaldehyde Derivatives and Polyvinyl Alcohol Acetalization with 1‐Propionylindole‐3‐Carboxaldehyde | Request PDF.
• ACS Publications. (n.d.). A One-Pot Route to Indole-3-acetaldehydes, Tryptophols, and Tryptamine-Based Alkaloids from Indoles | The Journal of Organic Chemistry.
• PMC. (n.d.). Modular synthetic routes to biologically active indoles from lignin.
• Sciforum. (2004, November 1). Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base.
• (n.d.). 2.1 Introduction 2.2 0,0-Acetals.
• ResearchGate. (n.d.). Synthesis of indole‐3‐carboxaldehyde based amide derivatives.
• SynArchive. (n.d.). Protecting Groups List.
• ACS Publications. (2025, May 14). Boron-Catalyzed Formylation of Indoles Using Trimethyl Orthoformate as Carbonyl Source | ACS Omega.
• MDPI. (2017, October 17). Solvent-Free Addition of Indole to Aldehydes: Unexpected Synthesis of Novel 1-[1-(1H-Indol-3-yl) Alkyl]-1H-Indoles and Preliminary Evaluation of Their Cytotoxicity in Hepatocarcinoma Cells.
• RSC Publishing. (n.d.). Chemoselective O-formyl and O-acyl protection of alkanolamines, phenoxyethanols and alcohols catalyzed by nickel(ii) and copper(ii)-catalysts.
• Chemistry LibreTexts. (2019, June 5). 14.3: Acetal Formation.
• Organic Chemistry Portal. (2008, March 31). Protection of Organic Functional Groups.
• ACS Publications. (2003, December 12). Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis | Chemical Reviews.
• Chemistry LibreTexts. (2019, June 5). 20.11 Protecting Groups of Aldehydes.
• Der Pharma Chemica. (n.d.). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation.
• Organic Chemistry Portal. (n.d.). Synthesis of indoles.
• PMC. (n.d.). The Intestinal Barrier Protective Effect of Indole Aldehyde Derivatives on Acute Toxoplasma gondii Infection.
• (n.d.). M. Nakata 1,3-Dithianes are versatile intermediates in organic synthesis. They are used as an inter- mediate of desulfurization.
• Organic Chemistry Portal. (n.d.). 1,3-Dithianes, 1,3-Dithiolanes.
• Organic Chemistry Portal. (n.d.). Iron-Catalyzed C3-Formylation of Indoles with Formaldehyde and Aqueous Ammonia under Air.
• MDPI. (2020, July 17). Enantioselective Catalytic Synthesis of N-alkylated Indoles.
• Organic Chemistry Portal. (n.d.). Dimethyl Acetals.
• (n.d.). Study of formylation reactions with 1,3-dithiane-based agents | Poster Board #639.
• PMC. (n.d.). A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids.
• ResearchGate. (n.d.). Preparation of acetals from aldehydes and alcohols under basic conditions.
• (n.d.). MIT Open Access Articles Chemoselective and Enantioselective Oxidation of Indoles Employing Aspartyl Peptide Catalysts.
• Benchchem. (n.d.). Purification techniques for indole aldehydes.
• ResearchGate. (n.d.). The Role of 1,3-Dithianes in Natural Product Synthesis | Request PDF.
• ACS Publications. (n.d.). Protection of tryptophan with the formyl group in peptide synthesis | The Journal of Organic Chemistry.

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optimizing reaction conditions for indole-6-carboxylic acid derivatization

Welcome to the Technical Support & Troubleshooting Center for Indole-6-Carboxylic Acid Derivatization. This portal is designed for researchers, medicinal chemists, and drug development professionals. Here, we bridge the gap between theoretical organic chemistry and field-proven benchtop execution, focusing on the mechanistic causality behind reaction optimization.

I. Diagnostic Workflow: Derivatization Strategy

Before initiating your reaction, consult the decision logic pathway below to determine the optimal coupling reagents and protection strategies for your specific indole-6-carboxylic acid derivative.

Decision logic for indole-6-carboxylic acid derivatization and coupling reagent selection.

II. Knowledge Base: Troubleshooting & FAQs

Q1: Why am I observing significant N-acylurea byproducts and low yields during EDC-mediated amidation of indole-6-carboxylic acid? A: This is a classic kinetic issue. EDC reacts with the C6-carboxylic acid to form a highly reactive O-acylisourea intermediate[1]. If the subsequent nucleophilic attack by your target amine is slow (e.g., due to steric hindrance or low nucleophilicity), this intermediate undergoes a spontaneous intramolecular rearrangement to form a stable, unreactive N-acylurea byproduct[1]. Causative Solution: Always use an additive like 1-hydroxybenzotriazole (HOBt) or N-hydroxysuccinimide (NHS). These additives rapidly trap the O-acylisourea to form a stable active ester (e.g., an OBt ester). This intermediate resists rearrangement but remains highly reactive toward the target amine, ensuring the reaction proceeds to the desired amide[1][2].

Q2: When should I transition from EDC/HOBt to HATU for my couplings? A: You must transition to HATU when coupling indole-6-carboxylic acid with sterically hindered or highly electron-deficient amines (such as substituted anilines)[3]. HATU generates an active 7-azabenzotriazole (OAt) ester. The critical mechanistic advantage here is anchimeric assistance: the adjacent pyridine nitrogen in the OAt ester provides intramolecular base catalysis, significantly accelerating the amidation step compared to standard HOBt esters[2].

Q3: Is N-protection of the indole ring strictly required before derivatizing the C6-carboxylic acid? A: Not always, but it is highly context-dependent. While the indole nitrogen (N-H) is generally less nucleophilic than standard aliphatic amines due to the involvement of its lone pair in the aromatic system, it can still undergo competitive N-acylation or N-alkylation under strong basic conditions or when highly reactive electrophiles are present[4]. If your derivatization involves harsh coupling conditions, excess acylating agents, or strong bases (e.g., NaH), N-protection (using a Boc or Tosyl group) is strongly recommended to preserve regioselectivity and prevent oligomerization[4].

Q4: How can I optimize the esterification of the C6 position without using harsh acidic conditions that might degrade my molecule? A: Traditional Fischer esterification requires strong acids and reflux, which can be detrimental to complex indole derivatives. Instead, utilize a Steglich esterification approach using EDC and a catalytic amount of 4-dimethylaminopyridine (DMAP). DMAP acts as a superior acyl transfer catalyst, reacting with the O-acylisourea to form a highly reactive acylpyridinium intermediate, which is rapidly trapped by the alcohol to form the ester in high yields at room temperature[3].

III. Reagent Matrix: Quantitative Comparison

Selecting the correct coupling reagent dictates the purity and yield of your indole-6-carboxylic acid derivative. Use the table below to benchmark your reagent choices.

Coupling Reagent System	Byproduct Solubility	Relative Reactivity	Epimerization Risk	Ideal Application for Indole-6-COOH
EDC + HOBt	Water-soluble (Urea)	Moderate	Low	Standard primary/secondary amines; aqueous workup preferred.
HATU + DIPEA	Organic-soluble	Very High	Very Low	Sterically hindered or electron-deficient amines (e.g., anilines).
DCC + DMAP	Insoluble (DCU)	High	Moderate	Steglich esterification with alcohols; requires filtration.
DIC + HOBt	Organic-soluble	Moderate	Low	Solid-phase peptide synthesis (SPPS) involving indole building blocks.

IV. Standard Operating Procedures (SOPs)

The following protocols are designed as self-validating systems . Each step includes built-in chemical logic to ensure that if a failure occurs, it is isolated and easily identifiable.

Protocol A: HATU-Mediated Amidation with Electron-Deficient Amines

Use this protocol when coupling indole-6-carboxylic acid with anilines or sterically hindered amines.

• Pre-Activation (Active Ester Formation):

  • Dissolve Indole-6-carboxylic acid (1.0 eq) in anhydrous DMF (0.1 M concentration) under an inert atmosphere (N2 or Ar).

  • Add HATU (1.1 eq) followed by N,N-Diisopropylethylamine (DIPEA) (3.0 eq).

  • Causality & Validation: Stir at room temperature for 15 minutes. The solution will typically turn a distinct yellow color, visually indicating the successful formation of the highly reactive OAt ester.

• Nucleophilic Addition:

  • Add the electron-deficient amine (1.2 eq) to the reaction mixture.

  • Stir at room temperature for 4–12 hours.

  • Validation: Monitor the disappearance of the OAt active ester via LC-MS. Do not rely solely on TLC, as the active ester and the final product may co-elute.

• Quenching & Self-Validating Workup:

  • Quench the reaction by adding saturated aqueous NaHCO3.

  • Extract with Ethyl Acetate (3x).

  • Wash the combined organic layers sequentially with 1M HCl (this specifically protonates and removes unreacted amine and DIPEA into the aqueous layer), followed by brine.

• Isolation: Dry the organic layer over Na2SO4, concentrate under reduced pressure, and purify via silica gel chromatography.

Protocol B: EDC/HOBt-Mediated Amidation for Standard Amines

Use this protocol for standard primary or secondary amines where ease of purification is paramount.

• Pre-Activation:

  • Dissolve Indole-6-carboxylic acid (1.0 eq) in anhydrous DCM or DMF.

  • Add HOBt (1.2 eq) and EDC·HCl (1.2 eq).

  • Causality: Stir for 30 minutes at 0 °C, then warm to room temperature. EDC forms an unstable O-acylisourea, which is immediately trapped by HOBt to form a stable OBt ester, strictly preventing N-acylurea rearrangement[1].

• Coupling:

  • Add the primary amine (1.1 eq) and N-methylmorpholine (NMM) or DIPEA (2.0 eq). Stir for 2–6 hours.

• Aqueous Workup (Self-Purifying Step):

  • Dilute the mixture with DCM.

  • Wash sequentially with 5% citric acid, saturated NaHCO3, and brine.

  • Causality: EDC and its urea byproduct are highly water-soluble[1]. This specific sequence of aqueous washes inherently removes the coupling reagent byproducts without the immediate need for column chromatography, validating the efficiency of the EDC system.

V. References

• National Center for Biotechnology Information (PMC). "Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents." NIH. Available at:[Link]

Sources

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• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Navigating the Challenges of Indole Cyclization Reactions

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for Indole Synthesis. As a Senior Application Scientist, I've designed this guide to address the common and often frustrating issue of low yields in indole cyclization reactions. This resource is structured to provide not just procedural solutions, but also the underlying chemical reasoning to empower you to make informed decisions in your research.

Indole and its derivatives are cornerstones in medicinal chemistry and materials science, making their efficient synthesis a critical endeavor.[1][2][3] However, reactions like the Fischer, Bischler-Möhlau, and various transition-metal-catalyzed cyclizations can be sensitive and prone to side reactions, leading to diminished yields. This guide provides a structured, question-and-answer-based approach to troubleshooting these intricate transformations.

Frequently Asked Questions (FAQs): Troubleshooting Low Yields

Fischer Indole Synthesis

The Fischer indole synthesis, a venerable and widely used method, involves the acid-catalyzed cyclization of an arylhydrazone.[4][5] Its simplicity in concept often belies a sensitivity to a range of reaction parameters.

Q1: My Fischer indole synthesis is resulting in a very low yield or no product at all. What are the most likely causes?

Low or non-existent yields in a Fischer indole synthesis can typically be traced back to one of four key areas: the acid catalyst, the substrate itself, the reaction conditions, or the purity of your starting materials.[6][7]

• Inappropriate Acid Catalyst : The choice of acid is critical. A catalyst that is too weak may not be sufficient to promote the key[8][8]-sigmatropic rearrangement, while an overly strong acid can lead to degradation of the starting material or the indole product.[6][7]

• Suboptimal Reaction Conditions : Temperature and reaction time are crucial. Insufficient heat can result in an incomplete reaction, whereas excessive temperatures can cause decomposition and the formation of tarry byproducts.[6][9]

• Unfavorable Substrate Electronics or Sterics : The electronic nature of your substituents plays a significant role. Strong electron-donating groups on the carbonyl-derived portion of the hydrazone can favor a competing N-N bond cleavage pathway over the desired cyclization.[1][3][6][7] Steric hindrance on either the arylhydrazine or the carbonyl component can also impede the reaction.[7]

• Poor Starting Material Purity : Impurities in the arylhydrazine or the carbonyl compound, as well as residual water in the solvent, can significantly inhibit the reaction.[6][7] Arylhydrazines, in particular, can degrade over time.[10]

Q2: I'm observing multiple spots on my TLC plate. What are the common side products in a Fischer indole synthesis?

The formation of multiple products is a frequent challenge that complicates purification and reduces the yield of the desired indole.[6] Common side products include:

• Regioisomers : When using an unsymmetrical ketone, two different indole regioisomers can be formed.[6] The ratio of these isomers can be influenced by the acidity of the medium.[6]

• Products of N-N Bond Cleavage : This is a major side reaction, particularly with electron-rich hydrazones.[1][6] This cleavage can lead to the formation of anilines and other fragments.[1][3][6]

• Aldol Condensation Products : The acidic conditions can promote the self-condensation of enolizable starting ketones or aldehydes.[6]

• Polymerization/Decomposition Products : Under harsh acidic conditions and at high temperatures, both the starting materials and the indole product can degrade or polymerize.[6]

Q3: How can I systematically troubleshoot a low-yielding Fischer indole synthesis?

A logical, step-by-step approach is the most effective way to optimize your reaction. The following workflow can serve as a guide.

A systematic workflow for troubleshooting low yields in the Fischer indole synthesis.

Experimental Protocol: A General Procedure for Fischer Indole Synthesis

• Hydrazone Formation (can be done in situ) :

  • Dissolve the arylhydrazine hydrochloride (1.0 equivalent) and the ketone or aldehyde (1.05–1.2 equivalents) in a suitable solvent such as ethanol or acetic acid.[10]

  • Stir the mixture at room temperature or with gentle heating until thin-layer chromatography (TLC) analysis indicates the complete formation of the hydrazone.[10]

  • If isolating the hydrazone, do so by filtration and wash with a cold solvent.[10]

• Indolization :

  • To the hydrazone (either isolated or in the reaction mixture), add the acid catalyst.[10] This can be a Brønsted acid (e.g., p-toluenesulfonic acid, sulfuric acid) or a Lewis acid (e.g., ZnCl₂, BF₃·OEt₂).[4][6]

  • Heat the reaction mixture to the desired temperature (often the reflux temperature of the solvent) and monitor its progress by TLC.[9]

• Work-up and Purification :

  • Upon completion, cool the reaction mixture and neutralize the acid.

  • Extract the product with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).[10]

  • Wash the combined organic layers with brine, dry over an anhydrous salt (e.g., Na₂SO₄), and concentrate under reduced pressure.[10]

  • Purify the crude product by column chromatography or recrystallization.[7]

Parameter	Recommendation for Optimization	Rationale
Acid Catalyst	Screen both Brønsted (p-TsOH, H₂SO₄) and Lewis acids (ZnCl₂, BF₃·OEt₂). Vary the concentration.	The optimal acid depends on the substrate's electronic properties. Lewis acids can sometimes suppress N-N bond cleavage.[6]
Temperature	Start at a moderate temperature (e.g., 80 °C) and increase incrementally. Consider microwave irradiation for rapid heating.[6][9]	Balances the need for sufficient energy for the sigmatropic rearrangement against the risk of thermal decomposition.[9]
Solvent	Test a range of solvents with varying polarities (e.g., acetic acid, toluene, ethanol, DMF).[9]	Solvent affects the solubility of reactants and can influence the stability of charged intermediates in the mechanism.[9]
Substrate	If strong electron-donating groups are present, consider a milder Lewis acid to disfavor N-N cleavage.	Electron-donating groups can over-stabilize intermediates, leading to fragmentation.[1][3][7]

Bischler-Möhlau Indole Synthesis

This method synthesizes 2-aryl-indoles from an α-bromo-acetophenone and an excess of aniline.[11][12] Historically, it has been plagued by harsh reaction conditions, poor yields, and a lack of predictable regioselectivity.[7][11]

Q4: My Bischler-Möhlau synthesis is giving a low yield and a mixture of regioisomers. How can I improve this?

This is a very common issue with the classical Bischler-Möhlau synthesis.[7][11] The reaction mechanism is complex and can proceed through different pathways, leading to mixtures of 2-aryl and 3-aryl indoles.[13]

Troubleshooting Strategies:

• Milder Conditions : Recent advancements have shown that using lithium bromide as a catalyst or employing microwave irradiation can lead to milder reaction conditions, potentially improving both yield and regioselectivity.[7][11][12][14]

• Microwave-Assisted Synthesis : Microwave heating can significantly accelerate the reaction, often reducing reaction times and minimizing the formation of degradation byproducts that can result from prolonged heating.[14][15] A one-pot variation using microwave irradiation has been shown to improve yields.[15]

• Substrate Dependency : Be aware that the reaction is heavily dependent on the specific substrates used, affecting both yield and the regiochemical outcome.[13] A systematic re-optimization may be necessary when changing the aniline or α-bromo-acetophenone.

Palladium-Catalyzed Indole Synthesis

Modern organic synthesis has increasingly relied on palladium-catalyzed reactions to construct the indole core, offering milder conditions and broader functional group tolerance.[16][17] These methods often involve the intramolecular cyclization of appropriately substituted anilines.

Q5: I am experiencing low yields in my palladium-catalyzed intramolecular C-H amination/cyclization to form an indole. What factors should I investigate?

Low yields in these sophisticated reactions often point to issues with the catalyst system (metal precursor and ligand), the oxidant, or the reaction conditions.

• Ligand Effects : The choice of ligand is paramount. Sterically hindered N-heterocyclic carbenes (NHCs) or phosphine ligands like PCy₃ can significantly accelerate the reaction.[18] The ligand influences both the rate-limiting oxidative addition and the subsequent reductive elimination steps.[18] For some transformations, specific ligands are necessary to switch the regioselectivity of the C-H activation.[19]

• Catalyst Loading and Precursor : While low catalyst loadings are desirable, sometimes an increase is necessary to drive the reaction to completion.[20][21] The choice of palladium precursor (e.g., Pd(OAc)₂, PdCl₂(CH₃CN)₂) can also impact the reaction's efficiency.[18][19]

• Reaction Conditions :

  • Temperature : Lowering the reaction temperature can sometimes enhance yields by reducing side reactions.[20]

  • Atmosphere : Performing the reaction under an inert atmosphere (e.g., argon) is often crucial to prevent catalyst degradation and unwanted side reactions.[20]

  • Solvent and Base : The choice of solvent and base are also critical and often need to be optimized for a specific substrate.[22]

Decision tree for troubleshooting palladium-catalyzed indole cyclizations.

Purification and Product Isolation

Q6: I see a good product spot on TLC, but my isolated yield after column chromatography is very low. What could be happening?

Low isolated yields despite apparent successful reaction completion can be due to challenges during work-up and purification.[7][23]

• Decomposition on Silica Gel : Some indole products are sensitive to the acidic nature of standard silica gel, leading to degradation during chromatography.[10]

  • Solution : Neutralize the silica gel by pre-treating it with a solution of a volatile base like triethylamine in the eluent. Alternatively, use a different stationary phase like alumina.[10]

• Co-elution of Impurities : The desired indole may have a similar polarity to byproducts or remaining starting materials, making separation difficult.[10]

  • Solution : Experiment with different solvent systems. Sometimes, adding a small amount of a more polar solvent or a volatile base (if your product is basic) can improve separation.[10] Consider alternative purification methods like recrystallization or preparative HPLC.[7][10]

By methodically addressing these potential pitfalls, you can significantly improve the yields of your indole cyclization reactions and advance your research with greater efficiency and success.

References

• Younesi, S., et al. (2011). Why Do Some Fischer Indolizations Fail? Journal of the American Chemical Society, 133(14), 5431-5441. Retrieved from [Link]

• He, G., et al. (2012). Improved Protocol for Indoline Synthesis via Palladium-Catalyzed Intramolecular C(sp2)-H Amination. Organic Letters, 14(11), 2936-2939. Retrieved from [Link]

• Lee, S., & Hartwig, J. F. (2001). Improved catalysts for the palladium-catalyzed synthesis of oxindoles by amide alpha-arylation. Rate acceleration, use of aryl chloride substrates, and a new carbene ligand for asymmetric transformations. The Journal of Organic Chemistry, 66(10), 3402-3415. Retrieved from [Link]

• Kaunas University of Technology. (2021). Fischer indole synthesis optimization and application towards preparation of 1H-indol-3-ylacetic acid analogues. Retrieved from [Link]

• He, G., et al. (2012). Improved protocol for indoline synthesis via palladium-catalyzed intramolecular C(sp2)-H amination. Organic Letters, 14(11), 2936-2939. Retrieved from [Link]

• Cacchi, S., & Fabrizi, G. (2005). Synthesis and Functionalization of Indoles Through Palladium-catalyzed Reactions. Chemical Reviews, 105(7), 2873-2920. Retrieved from [Link]

• Wikipedia. (n.d.). Bischler–Möhlau indole synthesis. Retrieved from [Link]

• Jones, A. M., et al. (2021). One-pot, three-component Fischer indolisation–N-alkylation for rapid synthesis of 1,2,3-trisubstituted indoles. Organic & Biomolecular Chemistry, 19(1), 79-84. Retrieved from [Link]

• Wagaw, S., et al. (1997). A Palladium-Catalyzed Strategy for the Preparation of Indoles: A Novel Entry into the Fischer Indole Synthesis. The Journal of Organic Chemistry, 62(15), 4962-4963. Retrieved from [Link]

• Wikipedia. (n.d.). Fischer indole synthesis. Retrieved from [Link]

• chemeurope.com. (n.d.). Bischler-Möhlau indole synthesis. Retrieved from [Link]

• Heravi, M. M., & Zadsirjan, V. (2003). FISCHER INDOLE SYNTHESIS IN THE ABSENCE OF A SOLVENT. Journal of the Chilean Chemical Society, 48(1). Retrieved from [Link]

• Ismail, M. F., et al. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules, 15(4), 2476-2484. Retrieved from [Link]

• Sharma, P., et al. (2021). Synthesis of Indoles via Intermolecular and Intramolecular Cyclization by Using Palladium-Based Catalysts. Catalysts, 11(9), 1014. Retrieved from [Link]

• Reddit. (2021, December 9). Problems with Fischer indole synthesis. r/Chempros. Retrieved from [Link]

• Wang, Q., et al. (2021). Ligand-Controlled Selectivity in the Pd-Catalyzed C–H/C–H Cross-Coupling of Indoles with Molecular Oxygen. ACS Catalysis, 11(5), 2825-2833. Retrieved from [Link]

• Sharma, G. V. M., et al. (2012). Fischer Indole Synthesis in Low Melting Mixtures. Organic Letters, 14(18), 4854-4857. Retrieved from [Link]

• Liu, W., et al. (2020). Regiocontrol in the oxidative Heck reaction of indole by ligand-enabled switch of the regioselectivity-determining step. Chemical Science, 11(40), 10943-10949. Retrieved from [Link]

• Vara, B. A., et al. (2017). Mechanistic Considerations in the Synthesis of 2-Aryl-Indole Analogues under Bischler-Mohlau Conditions. The Journal of Organic Chemistry, 82(17), 9153-9160. Retrieved from [Link]

• Wang, Z., et al. (2018). Solvent Effects: Syntheses of 3,3-Difluorooxindoles and 3-Fluorooxindoles from Hydrazonoindolin-2-one by Selectfluor. Organic Letters, 20(11), 3241-3245. Retrieved from [Link]

• Fodor, D., & Raskó, J. (2022). Regioselectivity of the SEAr-based cyclizations and SEAr-terminated annulations of 3,5-unsubstituted, 4-substituted indoles. Beilstein Journal of Organic Chemistry, 18, 293-302. Retrieved from [Link]

• Suresh, S., et al. (2024). Iodine‐Catalyzed Cascade Reaction of 2‐Styrylbenzaldehydes with Indoles in the Synthesis of 1H‐Indenes via 4π‐Electrocyclization. Chemistry – An Asian Journal. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Indoles. Retrieved from [Link]

• Kumar, A., et al. (2025). Recent advances in the synthesis of indoles and their applications. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Younesi, S., et al. (2011). Why Do Some Fischer Indolizations Fail? Journal of the American Chemical Society, 133(14), 5431-5441. Retrieved from [Link]

• Dibenedetto, D., et al. (2022). Synthesis of Indoles by Palladium-Catalyzed Reductive Cyclization of β-Nitrostyrenes with Phenyl Formate as a CO Surrogate. Molecules, 27(2), 527. Retrieved from [Link]

• Thennakoon, N., et al. (2015). An Asymmetric Variant of the Bischler–Möhlau Indole Synthesis. Australian Journal of Chemistry, 68(4), 566-575. Retrieved from [Link]

• Encyclopedia MDPI. (2023, June 29). Intramolecular Cyclization. Retrieved from [Link]

• White, P. B., et al. (2013). Palladium-Catalyzed Oxidative Amination of α-Olefins with Indoles. The Journal of Organic Chemistry, 78(2), 856-861. Retrieved from [Link]

• Reddit. (2017, September 11). Indole synthesis mechanism help. r/chemhelp. Retrieved from [Link]

• Lee, S.-G., et al. (2021). Purification of Indole Contained in Wash Oil by Combination of Extraction and Crystallization (Part 2: Highly Efficient Purification of Indole in Indole-Concentrated Oil via Solute Crystallization). Processes, 9(12), 2125. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Microwave-Assisted, Solvent-Free Bischler Indole Synthesis. Retrieved from [Link]

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stability of 4-Formyl-1H-indole-6-carboxylic acid under acidic conditions

A Guide to Navigating its Stability in Acidic Environments

As a Senior Application Scientist, I've seen firsthand how the unique reactivity of multifunctional molecules like 4-Formyl-1H-indole-6-carboxylic acid can present both opportunities and challenges in the laboratory. The indole scaffold, while a cornerstone in medicinal chemistry, is notoriously sensitive to its chemical environment. This guide is designed to provide you with the technical insights and practical troubleshooting strategies needed to ensure the stability and integrity of your compound during experiments involving acidic conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 4-Formyl-1H-indole-6-carboxylic acid in acidic media?

The stability of 4-Formyl-1H-indole-6-carboxylic acid in acidic conditions is primarily influenced by three factors inherent to its structure:

• The Indole Nucleus: The electron-rich pyrrole ring of the indole system is susceptible to protonation, primarily at the C3 position, in the presence of strong acids.[1] This can lead to acid-catalyzed polymerization or degradation, often observed as a darkening of the solution or the formation of insoluble materials.[2]

• The 6-Carboxylic Acid Group: Carboxylic acids on aromatic rings can undergo decarboxylation (loss of CO₂) under acidic conditions, particularly with heating. For indole carboxylic acids, this proceeds via a hydrolytic mechanism.[3][4]

• The 4-Formyl Group: The aldehyde (formyl) group can be susceptible to various acid-catalyzed reactions, including potential deformylation under certain conditions, although this is less commonly reported for the 4-position compared to the more electronically activated 3-position.[5]

Q2: Between the 4-formyl and the 6-carboxylic acid groups, which is more likely to react under acidic conditions?

Based on established reaction mechanisms, the 6-carboxylic acid group is generally more susceptible to removal (decarboxylation) under typical aqueous acidic conditions than the 4-formyl group. The acid-catalyzed hydrolytic decarboxylation of indolecarboxylic acids is a well-documented pathway.[3][6] While deformylation is possible, it often requires specific reagents or harsher conditions.[5]

Q3: I'm seeing discoloration and precipitation after adding a strong mineral acid to my sample. What is happening?

This is a classic sign of the acid-catalyzed degradation of the indole ring itself. Strong acids can protonate the indole, leading to the formation of reactive intermediates that can polymerize.[2] It is advisable to avoid the use of concentrated strong acids like HCl, H₂SO₄, or H₃PO₄ unless absolutely necessary and with careful temperature control.

Q4: How should I prepare and store acidic solutions of this compound for my experiments?

To minimize degradation, always prepare fresh solutions. If acidic conditions are required, use the mildest acid and the lowest concentration that is effective for your protocol. Buffering the solution to a mildly acidic pH is often a better strategy than using a dilute strong acid. For storage, solid 4-Formyl-1H-indole-6-carboxylic acid should be kept in a cool, dark, and dry place. Solutions, especially acidic ones, should be used immediately and not stored.

Troubleshooting Guides

This section provides structured approaches to identify and resolve common stability issues encountered when working with 4-Formyl-1H-indole-6-carboxylic acid in acidic media.

Issue 1: Suspected Decarboxylation of the 6-Carboxylic Acid Group

• Symptoms:

  • Loss of the carboxylic acid peak in spectroscopic analysis (e.g., IR, NMR).

  • Appearance of a new, less polar spot on TLC, corresponding to 4-formyl-1H-indole.

  • Generation of gas (CO₂) from the reaction mixture.

• Causality—The "Why": In the presence of acid and water, the carboxylic acid group can be protonated. This is followed by the addition of a water molecule to the carboxyl carbon. Subsequent C-C bond cleavage releases protonated carbonic acid (which decomposes to CO₂ and H₃O⁺) and the decarboxylated indole.[4][6] This process is often accelerated by heat.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for decarboxylation.

• Experimental Protocol: Confirmatory Test for Decarboxylation

  • Prepare two small-scale reactions: one with your standard acidic conditions and a control without acid.

  • If your reaction is run in a sealed vial, carefully monitor for any pressure buildup in the acidic sample.

  • After a set time, quench both reactions and extract the organic components.

  • Analyze both samples by LC-MS. Look for a mass peak corresponding to the decarboxylated product (4-formyl-1H-indole, M.W. ~145.16 g/mol ) in the acidic sample that is absent or significantly smaller in the control.

Issue 2: Suspected Deformylation of the 4-Formyl Group

• Symptoms:

  • Disappearance or reduction of the aldehyde proton signal (~9-10 ppm) in ¹H NMR.

  • Emergence of a new aromatic proton signal in the place of the formyl group.

  • Appearance of a new, less polar spot on TLC corresponding to 1H-indole-6-carboxylic acid.

• Causality—The "Why": While less common than decarboxylation, acid-catalyzed deformylation can occur, potentially through hydrolysis of an intermediate formed at the aldehyde. The literature shows that deformylation of indole-3-carboxaldehydes can be achieved with solid acid catalysts, indicating the feasibility of this reaction under specific acidic conditions.[5]

• Troubleshooting & Mitigation:

  • Confirm the Identity of the Byproduct: Use LC-MS to check for the presence of 1H-indole-6-carboxylic acid (M.W. ~161.16 g/mol ).

  • Avoid Lewis Acids: If your protocol uses Lewis acids, be aware that they can complex with the formyl oxygen and may promote its removal. Consider Brønsted acids as an alternative.

  • Anhydrous Conditions: If water is not essential for your reaction, conducting the experiment under anhydrous acidic conditions may suppress hydrolytic deformylation pathways.

Issue 3: General Degradation and Polymerization

• Symptoms:

  • The solution turns dark brown, red, or black.

  • Formation of a tarry, insoluble precipitate.

  • Multiple new, poorly defined spots on TLC.

• Causality—The "Why": The indole nucleus is electron-rich and behaves similarly to an enamine. In strong acid, the C3 position is readily protonated, generating an indoleninium ion.[1] This cation is an electrophile that can be attacked by another neutral indole molecule, initiating a chain reaction that leads to polymerization.[2]

• Mitigation Strategies:

  • Use the Weakest Possible Acid: Opt for organic acids like acetic acid or use a buffered system instead of strong mineral acids.

  • Protect the Indole Nitrogen: If harsh acidic conditions are unavoidable, consider protecting the indole nitrogen with an electron-withdrawing group, such as a tosyl (Ts) group. The N-tosyl group reduces the electron density of the pyrrole ring, making it less susceptible to protonation and subsequent polymerization.[7] This protection would add extra steps to your synthesis (protection and deprotection) but can be crucial for stability.

Summary of Potential Degradation Pathways

Degradation Pathway	Affected Group	Favorable Conditions	Primary Product	Mitigation Strategy
Decarboxylation	6-Carboxylic Acid	Aqueous acid, heat	4-Formyl-1H-indole	Lower temperature, use milder/less acid
Deformylation	4-Formyl	Harsher acidic conditions, potentially Lewis acids	1H-Indole-6-carboxylic acid	Use Brønsted acids, anhydrous conditions if possible
Polymerization	Indole Ring	Strong acids (mineral acids)	Insoluble tar/polymer	Use mild acids, lower temperature, protect indole nitrogen

Visualizing the Degradation Landscape

Caption: Potential degradation pathways in acid.

References

• Pete, B., Szöllősy, Á., & Szokol, B. (2006). A Facile Synthesis of 4-, 6- and 7-Formyl-1H-indole-2-carboxylates: The CH2SO3H Functionality as a Masked Formyl Group. Journal of Heterocyclic Chemistry, 43(5), 1331-1335. [Link]

• Mundle, S. T., & Kluger, R. H. (2012). Protonated carbonic acid and reactive intermediates in the acidic decarboxylation of indolecarboxylic acids. The Journal of Organic Chemistry, 77(17), 7789–7795. [Link]

• Mundle, S. T., & Kluger, R. H. (2012). Protonated Carbonic Acid and Reactive Intermediates in the Acidic Decarboxylation of Indolecarboxylic Acids. The Journal of Organic Chemistry, 77(17), 7789-7795. [Link]

• Kushwaha, D. (n.d.). Synthesis and Chemistry of Indole. [Link]

• García-García, P., & Díez-González, S. (2023). Brønsted Acid-Catalyzed Synthesis of 4-Functionalized Tetrahydrocarbazol-1-ones from 1,4-Dicarbonylindole Derivatives. The Journal of Organic Chemistry, 88(24), 17351–17362. [Link]

• Martínez, A., et al. (2020). A General and Scalable Synthesis of Polysubstituted Indoles. Molecules, 25(23), 5645. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of indoles. [Link]

• Mundle, S. T., & Kluger, R. H. (2019). Hydrolytic Decarboxylation of Carboxylic Acids and the Formation of Protonated Carbonic Acid. ResearchGate. [Link]

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• Kumar, A., et al. (2015). Deformylation of Indole and Azaindole-3-carboxaldehydes Using Anthranilamide and Solid Acid Heterogeneous Catalyst via Quinazolinone Intermediate. ChemInform, 46(31). [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Structure-Activity Relationship of 4-Formyl-1H-indole-6-carboxylic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the indole nucleus stands as a "privileged scaffold," forming the core of numerous biologically active compounds.[1][2] Its derivatives have shown a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial effects. This guide provides a comparative analysis of the structure-activity relationship (SAR) of a specific, yet underexplored, class of these compounds: 4-Formyl-1H-indole-6-carboxylic acid derivatives.

While direct and extensive SAR studies on this particular scaffold are limited in publicly available literature, this guide will synthesize data from closely related indole-6-carboxylic acid and indole-4-carboxaldehyde derivatives to provide valuable insights for researchers. By examining the impact of structural modifications on biological activity in analogous series, we can infer potential trends and guide future drug discovery efforts centered on the 4-formyl-1H-indole-6-carboxylic acid core.

The Core Scaffold: Synthesis and Potential

The 4-Formyl-1H-indole-6-carboxylic acid scaffold is a promising starting point for the development of novel therapeutics. The formyl group at the C4 position and the carboxylic acid at the C6 position offer two distinct points for chemical modification, allowing for the exploration of a wide chemical space.

A potential synthetic route to access this core structure can be adapted from established methods for creating substituted indoles. For instance, a multi-step synthesis could begin with a suitably substituted benzene derivative, followed by the construction of the indole ring and subsequent introduction of the formyl and carboxylic acid functionalities. A reported synthesis of ethyl 4-formyl-1H-indole-2-carboxylates demonstrates the feasibility of introducing a formyl group at the 4-position of an indole ring.[3] This method involves the transformation of a sulfomethyl group into a formyl group.[3]

Structure-Activity Relationship: A Comparative Analysis

Due to the nascent stage of research on 4-formyl-1H-indole-6-carboxylic acid derivatives, this guide will draw comparisons from two main classes of related compounds:

• Indole-6-carboxylic acid derivatives with various substituents at other positions.

• Indole-4-carboxaldehyde derivatives to understand the influence of the C4-formyl group.

Modifications at the 6-Carboxylic Acid Position

The carboxylic acid group at the C6 position is a key handle for derivatization, commonly being converted to esters or amides. These modifications significantly impact the pharmacokinetic and pharmacodynamic properties of the molecule.

Table 1: Comparison of Activities of Indole-6-Carboxylic Acid Derivatives

Compound Class	Target/Activity	Key Findings	Reference
Indole-6-carboxylate Esters	Anticancer (EGFR/VEGFR-2 inhibitors)	Esterification of the carboxylic acid is a common strategy. The nature of the ester group can influence cell permeability and target engagement.	[4]
Indole-6-carboxamides	Dopamine Receptor Ligands	Amide formation allows for the introduction of diverse substituents, leading to potent and selective ligands. The nature of the amine used for amide coupling is critical for activity.	[5]
Indole-6-carboxamides	S1P Receptor Antagonists	Substituted amides at the 6-position have been shown to possess sphingosine-1-phosphate receptor antagonist activity.	[6]

The data suggests that converting the 6-carboxylic acid to an ester or an amide is a viable strategy for generating biologically active compounds. The choice of the ester or amide substituent will likely be crucial in determining the specific biological target and potency of the resulting 4-formyl-1H-indole-6-carboxylic acid derivatives.

The Influence of the 4-Formyl Group

The formyl group at the C4 position is an electron-withdrawing group and can participate in hydrogen bonding, which can significantly influence the molecule's interaction with biological targets. Studies on indole-4-carboxaldehyde have highlighted its potential biological activities.

For instance, indole-4-carboxaldehyde isolated from the seaweed Sargassum thunbergii has been shown to attenuate methylglyoxal-induced hepatic inflammation.[7] This suggests that the 4-formyl group can contribute to anti-inflammatory effects.

The formyl group also serves as a synthetic handle for further modifications. It can be a reactant in various chemical transformations, such as the Biginelli reaction, to create more complex heterocyclic systems.[8] This versatility allows for the generation of a diverse library of compounds for biological screening.

Experimental Protocols

To aid researchers in the exploration of this scaffold, we provide a generalized protocol for the synthesis of indole-6-carboxylic acid, a key precursor.

Synthesis of Indole-6-carboxylic Acid

This protocol is adapted from a known procedure for the hydrolysis of a methyl indole-6-carboxylate.

Materials:

• Methyl indole-6-carboxylate

• Tetrahydrofuran (THF)

• Methanol (MeOH)

• Water

• Lithium hydroxide monohydrate (LiOH·H₂O)

• 50% (v/v) Hydrochloric acid (HCl)

Procedure:

• Dissolve methyl indole-6-carboxylate in a mixture of THF, MeOH, and water.

• Add lithium hydroxide monohydrate to the solution.

• Stir the mixture at 60°C for 6 hours.

• Concentrate the reaction mixture to remove the organic solvents.

• Dissolve the residue in water and acidify with 50% HCl.

• Collect the resulting precipitate by filtration and dry to obtain indole-6-carboxylic acid.[9]

Visualizing the Structure-Activity Landscape

To better understand the potential points of modification on the core scaffold, the following diagram illustrates the key positions for derivatization.

Caption: Key positions for derivatization on the 4-Formyl-1H-indole-6-carboxylic acid scaffold.

Future Directions and Conclusion

The 4-Formyl-1H-indole-6-carboxylic acid scaffold represents a promising, yet underexplored, area for drug discovery. This guide has provided a comparative analysis of the SAR of related indole derivatives to illuminate potential avenues for research.

Key takeaways for researchers:

• Derivatization of the 6-carboxylic acid into esters and amides is a proven strategy for generating potent and selective bioactive compounds.

• The 4-formyl group is not only a potential contributor to biological activity, particularly anti-inflammatory effects, but also a versatile synthetic handle for creating diverse chemical libraries.

• Systematic exploration of substituents at the N1 position and modifications of the C4-formyl group are likely to yield novel compounds with interesting pharmacological profiles.

By leveraging the insights from related indole series and employing rational drug design principles, the scientific community can unlock the full therapeutic potential of 4-Formyl-1H-indole-6-carboxylic acid derivatives.

References

• Pete, B., Szöllősy, Á., & Szokol, B. (2006). A Facile Synthesis of 4-, 6- and 7-Formyl-1H-indole-2-carboxylates: The CH2SO3H Functionality as a Masked Formyl Group. Journal of Heterocyclic Chemistry, 43(5), 1331-1335. [Link]

• Weight, A. K., et al. (2014). Structure–Activity Relationship Studies of Indole-Based Compounds as Small Molecule HIV-1 Fusion Inhibitors Targeting Glycoprotein 41. ACS Medicinal Chemistry Letters, 5(6), 675-680. [Link]

• PrepChem. (n.d.). Synthesis of indole-6-carboxylic acid. [Link]

• Synthesis And Characterization Of Some Novel Indole Carboxamide Derivative And Its Anti-Inflammatory & Analgesic Evaluation. (2025). International Journal of Environmental Sciences, 11(21s). [Link]

• Gao, Y. G., et al. (2013). Synthesis and in vitro pharmacological evaluation of indolyl carboxylic amide analogues as D3 dopamine receptor selective ligands. Bioorganic & Medicinal Chemistry Letters, 23(17), 4969-4973. [Link]

• Radwan, M. A. A., et al. (2018). Synthesis and Structure Activity Relationship of Some Indole Derivatives as Potential Anti-inflammatory Agents. ResearchGate. [Link]

• CoMFA, Synthesis, and Pharmacological Evaluation of (E)-3-(2-Carboxy-2-arylvinyl)-4,6-dichloro-1H-indole-2-carboxylic Acids. Journal of Medicinal Chemistry, 48(4), 1169-1179. [Link]

• Carboxylic acid derivatives, process for their preparation and their use as rotamase enzyme activity inhibitors. (2000).

• Lee, S. H., et al. (2019). Indole-4-carboxaldehyde Isolated from Seaweed, Sargassum thunbergii, Attenuates Methylglyoxal-Induced Hepatic Inflammation. Marine Drugs, 17(8), 479. [Link]

• Allawi, M. M., et al. (2024). Anti-proliferation evaluation of new derivatives of indole-6-carboxylate ester as receptor tyrosine kinase inhibitors. Future Medicinal Chemistry, 16(10), 839-856. [Link]

• Synthetic and Spectroscopic Exploration of Haloindole Carboxaldehydes toward the Design of Bioactive Heterocyclic Architectures. (2025). SyncSci Publishing. [Link]

• 6-substituted indole-3-carboxylic acid amide compounds having sphingosine-1-phosphate (S1P) receptor antagonist biological activity. (2013).

• Synthesis , characterization and pharmacological evaluation of novel Indole derivatives. (n.d.). Semantic Scholar. [Link]

• 1H-Indole-4-carboxylic acid, methyl ester. (n.d.). Organic Syntheses Procedure. [Link]

• Palomba, M., et al. (2019). Synthesis and biological evaluation of new indole and pyrrole carboxamides based on amino acids. Arkivoc, 2019(2), 163-175. [Link]

• 1H-Indole-5-carboxylic acid, 2-methyl, ethyl ester. (n.d.). Organic Syntheses Procedure. [Link]

• Kim, M., & Vedejs, E. (2004). A Reinvestigation of 4-hydroxyindole-6-carboxylate Synthesis From pyrrole-2-carboxaldehyde: A Facile Synthesis of Indoles and Indolizines. The Journal of Organic Chemistry, 69(20), 6945-6948. [Link]

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• Synthesis of indoles. (n.d.). Organic Chemistry Portal. [Link]

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A Comparative Guide to the Biological Activity of Indole-6-Carboxylic Acid and Its Isomers

For researchers, medicinal chemists, and drug development professionals, the indole nucleus represents a "privileged scaffold" — a molecular framework that consistently yields biologically active compounds. Among the vast family of indole derivatives, indole carboxylic acids are of particular interest due to their presence in endogenous metabolic pathways and their potential as starting points for novel therapeutics. This guide provides an in-depth, objective comparison of the biological activities of indole-6-carboxylic acid and its isomers, supported by experimental data and mechanistic insights.

Introduction: The Significance of the Indole Carboxylic Acid Scaffold

The position of the carboxylic acid group on the indole ring profoundly influences the molecule's electronic properties, steric hindrance, and hydrogen bonding capabilities. These subtle structural isomeric changes can lead to significant differences in biological activity, target specificity, and pharmacokinetic properties. Understanding these differences is crucial for the rational design of new drug candidates. This guide will explore the comparative biological activities of key indole carboxylic acid isomers, focusing on their potential in oncology, virology, and inflammatory diseases.

Comparative Analysis of Biological Activities

While direct head-to-head comparative studies of the parent, unsubstituted indole carboxylic acid isomers are limited in the literature, a wealth of information on their derivatives provides a strong basis for comparing the therapeutic potential of each isomeric scaffold.

Anticancer Activity: A Tale of Two Kinases

The search for novel anticancer agents has led to the extensive exploration of indole carboxylic acid derivatives as inhibitors of key signaling pathways involved in tumor growth and angiogenesis.

Indole-6-Carboxylic Acid: A Scaffold for EGFR and VEGFR-2 Inhibition

Derivatives of indole-6-carboxylic acid have emerged as promising dual inhibitors of Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2), two key tyrosine kinases often overexpressed in various cancers.[1][2] Inhibition of these pathways can disrupt cancer cell proliferation, survival, and tumor-induced blood vessel formation.[3]

• Structure-Activity Relationship (SAR): Studies on hydrazone and oxadiazole derivatives of indole-6-carboxylic acid have shown that the presence of an aryl or heteroaryl fragment attached to a linker is crucial for their anti-tumor activity.[2] For instance, specific derivatives have demonstrated potent cytotoxicity against HCT-116, HeLa, and HT-29 cancer cell lines.[2]

Indole-3-Carboxylic Acid: A Modulator of Cellular Senescence

Indole-3-carboxylic acid has been shown to enhance the anticancer potency of doxorubicin by inducing cellular senescence in colorectal cancer cells.[4] This suggests a different, yet complementary, approach to cancer therapy by promoting a state of irreversible cell cycle arrest. Conjugates of indole-3-carboxylic acid have also exhibited remarkable growth inhibition against various leukemia and solid tumor cell lines, with some derivatives showing GI50 values in the nanomolar range.[5][6]

Indole-5-Carboxylic Acid: Targeting Survivin

Novel 5-hydroxyindole-3-carboxylic acid derivatives have been synthesized and shown to exhibit significant cytotoxic effects against the MCF-7 breast cancer cell line, with some compounds having an EC50 in the low micromolar range, while showing no significant cytotoxicity to normal human dermal fibroblast cells.[7][8]

Table 1: Comparative Anticancer Activity of Indole Carboxylic Acid Derivatives

Isomer Scaffold	Derivative Type	Target(s)	Cancer Cell Line(s)	Reported Activity (IC50/GI50)	Reference(s)
Indole-6-Carboxylic Acid	Hydrazone derivative (Compound 3b)	EGFR	HCT-116, HeLa, HT-29	Potent cytotoxicity (specific values not provided in abstract)	[2]
Oxadiazole derivative (Compound 6e)	VEGFR-2	HCT-116, HeLa, HT-29	Potent cytotoxicity (specific values not provided in abstract)	[2]
Indole-3-Carboxylic Acid	Melampomagnolide B conjugate (7k)	Not specified	Leukemia & solid tumors	0.04–0.28 µM (leukemia), 0.04–0.61 µM (solid tumors)	[5][6]
5-Hydroxyindole-3-Carboxylic Acid	Ester derivative (Compound 5d)	Survivin	MCF-7 (breast)	4.7 µM	[7][8]

Signaling Pathway: EGFR and VEGFR-2 Inhibition

The dual inhibition of EGFR and VEGFR-2 by indole-6-carboxylic acid derivatives represents a powerful strategy in cancer therapy. EGFR activation leads to downstream signaling cascades like the RAS/RAF/MAPK and PI3K/AKT pathways, promoting cell proliferation and survival.[9] VEGFR-2 activation is a primary driver of angiogenesis.[3] By inhibiting both, these compounds can simultaneously halt tumor growth and cut off its blood supply.

Figure 1: Inhibition of EGFR and VEGFR-2 signaling by indole-6-carboxylic acid derivatives.

Antiviral Activity: Targeting HIV-1 Integrase

The fight against HIV has been revolutionized by antiretroviral therapies, and HIV-1 integrase has emerged as a critical drug target. This enzyme is responsible for inserting the viral DNA into the host cell's genome, a crucial step in the viral replication cycle.

Indole-2-Carboxylic Acid: A Scaffold for HIV-1 Integrase Inhibition

Derivatives of indole-2-carboxylic acid have been identified as potent inhibitors of HIV-1 integrase.[10][11][12] These compounds act by chelating the divalent metal ions (Mg2+) in the active site of the enzyme, thereby preventing the strand transfer step of integration.[10][11][12]

• Structure-Activity Relationship (SAR): Structural optimizations of the indole-2-carboxylic acid scaffold have shown that substitutions at the C3 and C6 positions can significantly enhance inhibitory activity.[12] For example, introducing a long branch at the C3 position improves interaction with a hydrophobic pocket near the active site, while a halogenated benzene ring at the C6 position can engage in π-π stacking with the viral DNA.[10][11][12] One optimized derivative, 20a, exhibited an IC50 value of 0.13 µM.[12]

Table 2: Comparative Anti-HIV-1 Integrase Activity of Indole-2-Carboxylic Acid Derivatives

Isomer Scaffold	Derivative	Target	Reported Activity (IC50)	Reference(s)
Indole-2-Carboxylic Acid	Parent Compound (1)	HIV-1 Integrase	32.37 µM	[13]
Derivative 17a	HIV-1 Integrase	3.11 µM	[11]
Derivative 20a	HIV-1 Integrase	0.13 µM	[12]

Mechanism of HIV-1 Integrase Inhibition

HIV-1 integrase inhibitors prevent the covalent insertion of the viral DNA into the host chromosome. By binding to the active site and chelating essential metal ions, indole-2-carboxylic acid derivatives block the strand transfer reaction, effectively halting viral replication.

Figure 2: Mechanism of HIV-1 integrase inhibition by indole-2-carboxylic acid derivatives.

Enzyme Inhibition: Targeting Xanthine Oxidase

Xanthine oxidase is a key enzyme in purine metabolism that catalyzes the oxidation of hypoxanthine and xanthine to uric acid. Overproduction of uric acid can lead to hyperuricemia and gout.

Indole-5-Carboxylic Acid: A Scaffold for Xanthine Oxidase Inhibition

Derivatives of indole-5-carboxylic acid have been designed and synthesized as novel xanthine oxidase inhibitors. By employing bioisosteric replacement and hybridization strategies, researchers have developed potent inhibitors.

• Structure-Activity Relationship (SAR): A series of N-5-(1H-indol-5-yl)isoxazole-3-carboxylic acids have shown excellent inhibitory activity against xanthine oxidase. One compound, 6c, exhibited an IC50 value of 0.13 µM, which was 22-fold more potent than the clinically used drug allopurinol (IC50 = 2.93 µM). SAR studies indicated that a hydrophobic group on the nitrogen atom of the indole ring is crucial for potent inhibition.

Table 3: Comparative Xanthine Oxidase Inhibitory Activity

Isomer Scaffold	Derivative Type	Target	Reported Activity (IC50)	Reference
Indole-5-Carboxylic Acid	N-5-(1H-indol-5-yl)isoxazole-3-carboxylic acid (6c)	Xanthine Oxidase	0.13 µM

Mechanism of Xanthine Oxidase Inhibition

Xanthine oxidase inhibitors act by blocking the active site of the enzyme, preventing the substrate from binding and being oxidized to uric acid. This leads to a reduction in uric acid levels in the blood.

Figure 3: Inhibition of xanthine oxidase by indole-5-carboxylic acid derivatives.

Experimental Protocols

To ensure scientific rigor and reproducibility, detailed experimental protocols for the key assays mentioned in this guide are provided below.

MTT Assay for Cell Viability and Cytotoxicity

This colorimetric assay is a standard method for assessing the metabolic activity of cells and, by extension, their viability and proliferation.

Workflow for MTT Assay

Figure 4: Experimental workflow for the MTT assay.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: Prepare serial dilutions of the indole carboxylic acid derivatives in the appropriate cell culture medium. Remove the old medium from the cells and add the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plates for 48 to 72 hours.

• MTT Addition: After incubation, add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for an additional 4 hours. During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the MTT solution and add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. The intensity of the purple color is directly proportional to the number of viable cells.

• Data Analysis: Calculate the percentage of cell viability compared to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

VEGFR-2 Kinase Assay

This assay measures the ability of a compound to inhibit the kinase activity of VEGFR-2, which is its ability to phosphorylate a substrate.

Step-by-Step Methodology:

• Reaction Setup: In a 96-well plate, combine a reaction buffer, a peptide substrate for VEGFR-2, and ATP.

• Inhibitor Addition: Add the indole-6-carboxylic acid derivative at various concentrations to the wells. Include a no-inhibitor control.

• Enzyme Addition: Initiate the kinase reaction by adding recombinant VEGFR-2 enzyme to the wells.

• Incubation: Incubate the plate at 30°C for a specified time (e.g., 30-60 minutes) to allow the phosphorylation reaction to proceed.

• Detection: Stop the reaction and add a detection reagent. A common method is to use an ATP-Glo™ or similar assay that measures the amount of ATP remaining in the well. A lower ATP level indicates higher kinase activity.

• Luminescence Reading: Measure the luminescence signal using a microplate reader. The signal is inversely proportional to the kinase activity.

• Data Analysis: Calculate the percentage of inhibition of VEGFR-2 activity for each compound concentration and determine the IC50 value.

HIV-1 Integrase Strand Transfer Assay

This assay measures the ability of a compound to inhibit the strand transfer step of HIV-1 integration.

Step-by-Step Methodology:

• Plate Coating: Coat a 96-well plate with a donor DNA substrate that mimics the end of the viral DNA.

• Integrase Binding: Add recombinant HIV-1 integrase to the wells, allowing it to bind to the donor DNA.

• Inhibitor Addition: Add the indole-2-carboxylic acid derivative at various concentrations.

• Target DNA Addition: Add a labeled target DNA substrate to the wells.

• Incubation: Incubate the plate to allow the strand transfer reaction to occur.

• Detection: Wash the plate to remove unbound components. Add a detection antibody that specifically binds to the integrated target DNA. This antibody is typically conjugated to an enzyme (e.g., HRP) that can generate a colorimetric or chemiluminescent signal.

• Signal Measurement: Measure the signal using a plate reader. The signal intensity is proportional to the amount of strand transfer that has occurred.

• Data Analysis: Calculate the percentage of inhibition of integrase activity and determine the IC50 value.

Conclusion and Future Perspectives

The isomeric position of the carboxylic acid group on the indole ring is a critical determinant of biological activity. This guide highlights that derivatives of:

• Indole-6-carboxylic acid are promising scaffolds for developing dual EGFR/VEGFR-2 inhibitors for cancer therapy.

• Indole-2-carboxylic acid are effective templates for designing potent HIV-1 integrase inhibitors.

• Indole-5-carboxylic acid show potential for the development of novel xanthine oxidase inhibitors.

• Indole-3-carboxylic acid and its derivatives exhibit significant anticancer and anti-inflammatory properties through various mechanisms.

While direct comparative data on the parent isomers remains scarce, the extensive research on their derivatives underscores the unique therapeutic potential of each scaffold. Future research should focus on systematic, parallel comparisons of the parent indole carboxylic acid isomers to provide a clearer understanding of their intrinsic biological activities. Such studies will be invaluable for guiding the design of next-generation therapeutics based on this versatile and privileged molecular framework.

References

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• Bommagani, S., Ponder, J., Penthala, N. R., Janganati, V., Jordan, C. T., Borrelli, M. J., & Crooks, P. A. (2017). Indole carboxylic acid esters of melampomagnolide B are potent anticancer agents against both hematological and solid tumor cells. European Journal of Medicinal Chemistry, 138, 934–949.

• Al-Ostoot, F. H., Al-Tamimi, A. M., Al-Ghamdi, S. S., Al-Massri, K. F., & Al-Agamy, M. H. (2024). New Indole-6-Carboxylic Acid Derivatives as Multi-Target Antiproliferative Agents: Synthesis, in Silico Studies, and Cytotoxicity Evaluation. PubMed. Retrieved from [Link]

• Teymori, A., Sobhani, Z., Ahangarian, L., Emami, S., & Fassihi, A. (2023). Design, Synthesis, and Investigation of Cytotoxic Effects of 5-Hydroxyindole-3-Carboxylic Acid and Ester Derivatives as Potential Anti-breast Cancer Agents. Iranian Journal of Pharmaceutical Research, 22(1), e133868.

• Teymori, A., Sobhani, Z., Ahangarian, L., Emami, S., & Fassihi, A. (2023). Design, Synthesis, and Investigation of Cytotoxic Effects of 5-Hydroxyindole-3-Carboxylic Acid and Ester Derivatives as Potential Anti-breast Cancer Agents. Semantic Scholar. Retrieved from [Link]

• Wang, Y., Zhang, Y., Wang, Y., Li, Y., Wang, Y., & Liu, H. (2024). Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. MedChemComm, 15(3), 564-576.

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• Al-Bayati, A. I., Mahmood, A. A. R., Al-Mazaydeh, Z. A., Al-Soud, Y. A., & Al-Jaf, O. A. (2024). Anti-proliferation evaluation of new derivatives of indole-6-carboxylate ester as receptor tyrosine kinase inhibitors. Future Medicinal Chemistry, 16(10), 789-807.

• Wang, Y., Li, Y., Wang, Y., Zhang, Y., & Liu, H. (2024). Indole-3-Carboxylic Acid Enhanced Anti-cancer Potency of Doxorubicin via Induction of Cellular Senescence in Colorectal Cells. ResearchGate. Retrieved from [Link]

• Structure‐activity relationships (SAR) of the new indole‐6‐carboxylic acid derivatives. (n.d.). ResearchGate. Retrieved from [Link]

• Al-Ostoot, F. H., Al-Tamimi, A. M., Al-Ghamdi, S. S., Al-Massri, K. F., & Al-Agamy, M. H. (2024). New Indole‐6‐Carboxylic Acid Derivatives as Multi‐Target Antiproliferative Agents: Synthesis, in Silico Studies, and Cytotoxicity Evaluation. ResearchGate. Retrieved from [Link]

• Huang, W., Chen, J., Wang, Y., Li, Y., & Wang, Y. (2024). Design, synthesis, and biological evaluation of 5-(1H-indol-5-yl)isoxazole-3-carboxylic acids as novel xanthine oxidase inhibitors. European Journal of Medicinal Chemistry, 273, 116443.

• Bio-protocol. (n.d.). 3.6. Xanthine Oxidase Inhibitory Assay. Retrieved from [Link]

• Bommagani, S., Ponder, J., Penthala, N. R., Janganati, V., Jordan, C. T., Borrelli, M. J., & Crooks, P. A. (2017). Indole carboxylic acid esters of melampomagnolide B are potent anticancer agents against both hematological and solid tumor cells. PubMed. Retrieved from [Link]

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• Wang, Y., Zhang, Y., Wang, Y., Li, Y., Wang, Y., & Liu, H. (2024). Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. RSC Publishing. Retrieved from [Link]

• Wang, Y., Zhang, Y., Wang, Y., Li, Y., Wang, Y., & Liu, H. (2023). The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors. MDPI. Retrieved from [Link]

• Wang, Y., Zhang, Y., Wang, Y., Li, Y., Wang, Y., & Liu, H. (2024). Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. PubMed. Retrieved from [Link]

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• Hilberg, F., Roth, G. J., Krssak, M., Kautschitsch, S., Wohrle, J., Tontsch-Grunt, U., ... & Rettig, W. J. (2008). BIBF 1120: triple angiokinase inhibitor with broad antitumor activity. Journal of Medicinal Chemistry, 51(16), 4816-4828.
• Patel, M., De Lombaert, S., Jao, E., & Sarma, K. (2014). Identification and Optimization of a Novel HIV-1 Integrase Inhibitor. ACS Omega, 7(4), 3845-3855.
• Li, Y., Wang, Y., Zhang, Y., Wang, Y., & Liu, H. (2024). Advances in Xanthine Oxidase Inhibition: A Review of Potential Bioactive Synthetic Compounds. Molecules, 29(17), 3986.
• Boraei, A. T. A., El Ashry, E. S. H., Barakat, A., & Soliman, S. M. (2020). Efficient Synthesis and Biological Activity of Novel Indole Derivatives as VEGFR-2 Tyrosine Kinase Inhibitors. Molecules, 25(21), 5092.
• Sanna, V., Carta, A., & Palomba, M. (2023). Novel Reversible Inhibitors of Xanthine Oxidase Targeting the Active Site of the Enzyme. International Journal of Molecular Sciences, 24(7), 6393.
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validation of 4-Formyl-1H-indole-6-carboxylic acid synthesis method

Validation of 4-Formyl-1H-indole-6-carboxylic Acid Synthesis: A Comparative Guide for C4-Functionalized Indoles

As a Senior Application Scientist in drug discovery and materials chemistry, I frequently encounter the synthetic bottleneck of regioselective indole functionalization. The compound 4-Formyl-1H-indole-6-carboxylic acid (CAS: 1369140-47-5)[1] is a highly sought-after building block for kinase inhibitors and fluorescent probes. However, accessing the C4-formyl group while preserving the C6-carboxylic acid presents a significant chemoselective challenge.

This guide objectively evaluates the available synthetic methodologies, comparing traditional organolithium approaches against modern transition-metal catalysis, and provides a field-validated, self-monitoring protocol for scalable synthesis.

Mechanistic Rationale: Overcoming Indole Regioselectivity

The fundamental challenge in synthesizing 4-formylindoles lies in the inherent electronic properties of the indole core. Standard electrophilic aromatic substitution (such as the Vilsmeier-Haack formylation) overwhelmingly favors the C3 position due to the enamine-like reactivity of the pyrrole ring.

To force functionalization at the C4 position, we must bypass electrophilic substitution and rely on a pre-functionalized precursor: 4-bromo-1H-indole-6-carboxylic acid . From this starting material, two primary synthetic routes diverge:

• Route A (Transition-Metal Catalysis): Palladium-catalyzed formylation using syngas (CO/H 2​ ).

• Route B (Organometallic Exchange): Lithium-halogen exchange followed by a DMF quench.

Methodological Comparison: Route A vs. Route B

When evaluating these routes for laboratory or pilot-scale production, we must analyze their functional group tolerance, atom economy, and thermodynamic requirements.

Parameter	Route A: Pd-Catalyzed Formylation	Route B: Lithium-Halogen Exchange
Reagents	Pd(OAc) 2​ , cataCXium® A, CO/H 2​ , TMEDA	n -BuLi (3.0+ equiv), DMF
Temperature	100 °C	-78 °C to Room Temperature
Chemoselectivity	Excellent. Tolerates unprotected -COOH and N-H.	Poor. Requires pre-protection or excess base.
Scalability	High (Robust for multi-kilogram scale).	Low (Cryogenic limitations, exothermic quench).
Yield	85% – 92%	40% – 55%
Primary Drawback	Requires pressurized reactor (5 bar).	Cryogenic setup; highly moisture sensitive.

The Verdict: Route A is vastly superior. Route B requires at least three equivalents of highly reactive n -butyllithium just to deprotonate the carboxylic acid and the indole nitrogen before the metal-halogen exchange can even occur at the C4 position. This leads to poor atom economy and a complex impurity profile. Conversely, Pd-catalyzed formylation[2] operates orthogonally to the acidic protons, allowing for direct functionalization without protecting groups.

Figure 1: Synthetic workflow comparing Pd-catalyzed formylation (Route A) and lithium-halogen exchange (Route B).

In-Depth Protocol: Palladium-Catalyzed Formylation (Route A)

This protocol is engineered as a self-validating system. By integrating specific In-Process Controls (IPCs), the reaction provides real-time feedback on catalytic turnover, ensuring trustworthiness and reproducibility.

Causality of Reagent Selection:

• Catalyst System (Pd(OAc) 2​ / cataCXium® A): The bulky di-1-adamantyl- n -butylphosphine (cataCXium® A) ligand is critical. Its extreme steric bulk prevents the formation of inactive palladium dimers, maintaining a high concentration of the active monomeric Pd(0) species[3]. Furthermore, it accelerates the rate-determining reductive elimination step[4].

• Base (TMEDA): Tetramethylethylenediamine acts as a non-nucleophilic base to neutralize the HBr generated during the hydrogenolysis of the acyl-palladium intermediate, preventing catalyst poisoning.

Step-by-Step Methodology

• Reaction Assembly (Glovebox or Schlenk Line):

  • To a high-pressure autoclave reactor, add 4-bromo-1H-indole-6-carboxylic acid (1.0 equiv, 10 mmol), Pd(OAc) 2​ (0.5 mol%), and cataCXium® A (1.5 mol%).

  • Causality Check: The 1:3 ratio of Pd to ligand ensures complete formation of the active L-Pd(0) complex while leaving a slight excess to stabilize the metal center against aggregation (black palladium formation).

• Solvent and Base Addition:

  • Add anhydrous toluene (0.5 M) and TMEDA (2.0 equiv). Seal the reactor.

• Pressurization and Heating:

  • Purge the reactor three times with nitrogen, followed by three purges with a 1:1 mixture of CO/H 2​ (Syngas).

  • Pressurize the reactor to 5 bar with CO/H 2​ and heat to 100 °C with vigorous stirring (800 rpm) to overcome gas-liquid mass transfer limitations.

• Self-Validating IPC (In-Process Control) at 2 Hours:

  • Cool the reactor, vent safely, and withdraw a 50 µL aliquot. Dilute in MeCN and analyze via LC-MS.

  • Validation Metric: The starting material exhibits a distinct 1:1 isotopic doublet at m/z 238/240 [M+H] + . The reaction is validated when this doublet completely disappears, replaced by a single peak at m/z 190 [M+H] + corresponding to the formylated product. If the doublet persists, repressurize and extend the reaction time.

• Workup and Isolation:

  • Once complete, cool to room temperature and vent the gases.

  • Dilute the mixture with ethyl acetate and extract with 1M NaOH. The product partitions into the aqueous layer as the sodium salt, leaving the Pd-catalyst and organic impurities in the organic layer.

  • Acidify the aqueous layer to pH 3 using 2M HCl. The target compound, 4-formyl-1H-indole-6-carboxylic acid, will precipitate as a pale yellow solid.

  • Filter, wash with cold water, and dry under vacuum. (Expected Yield: >85%, Purity >98% by HPLC).

Figure 2: Catalytic cycle of Pd-catalyzed formylation highlighting oxidative addition and CO insertion.

Conclusion

For the synthesis of 4-formyl-1H-indole-6-carboxylic acid, traditional organolithium chemistry is fundamentally mismatched with the substrate's highly acidic functional groups. By implementing a Palladium-catalyzed syngas formylation utilizing the sterically demanding cataCXium® A ligand, researchers can bypass the need for protecting groups entirely. The resulting protocol is not only highly scalable but features built-in LC-MS isotopic validation, ensuring maximum trustworthiness and yield for downstream drug development applications.

References

• BLD Pharm. "4-Formyl-1h-indole-6-carboxylic acid (CAS: 1369140-47-5) Product Specification." bldpharm.com.
• National Institutes of Health (PubMed). "Palladium-catalyzed formylation of aryl bromides: elucidation of the catalytic cycle of an industrially applied coupling reaction." nih.gov.
• ChemRxiv. "A Combined Kinetic and Computational Analysis of the Palladium-Catalysed Formylation of Aryl Bromides." chemrxiv.org.

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Comparative Analysis of Indole Derivatives as Kinase Inhibitors: A Technical Guide for Drug Discovery

The indole scaffold is one of the most privileged structures in modern medicinal chemistry. Due to its structural plasticity and electronic resemblance to the purine ring of adenosine triphosphate (ATP), indole and its bioisosteres (azaindoles, oxindoles, indolocarbazoles) are exceptionally effective at docking into the highly conserved ATP-binding cleft of protein kinases. To date, over 30 ATP-competitive kinase inhibitors bearing these scaffolds have achieved FDA approval for various oncological and inflammatory indications1[1].

This guide provides an objective, data-driven comparison of leading indole-based kinase inhibitors, detailing their structure-activity relationships (SAR), mechanistic pathways, and the self-validating experimental protocols required to evaluate their efficacy in preclinical development.

Comparative Profiling of Indole-Based Inhibitors

Indole derivatives have demonstrated profound efficacy in targeting multiple kinases, including EGFR, FLT3, SRC, and VEGFR 2[2]. The table below synthesizes the quantitative performance of both FDA-approved therapeutics and highly promising investigational compounds.

Compound	Scaffold Type	Primary Target(s)	IC₅₀ Value	Clinical Status
Osimertinib	Azaindole derivative	EGFR (T790M)	< 15 nM	FDA Approved (2015)
Midostaurin	Indolocarbazole	FLT3 / PKC	~11 nM (FLT3)	FDA Approved (2017)
Sunitinib	Oxindole	VEGFR / PDGFR	10–80 nM	FDA Approved (2006)
Compound 16	Indole-urea hybrid	Dual SRC / EGFR	2 nM (SRC), 1.026 μM (EGFR)	Investigational
Compound 5b	Imidazole-indole	EGFR (WT / T790M)	30.1 nM (WT), 12.8 nM (Mut)	Preclinical

Data supported by recent SAR studies on dual EGFR/SRC inhibition3[3] and imidazole-indole derivatives4[4].

SAR Insights & Causality in Molecular Design

The substitution patterns on the indole ring dictate target selectivity. For example, in the development of third-generation EGFR inhibitors, substituting the -CH₃ on the N-atom of the indole group in Osimertinib (yielding Almonertinib) significantly altered the steric bulk, enhancing mutant selectivity while sparing wild-type EGFR5[5]. Similarly, the indolocarbazole core of Midostaurin allows it to deeply anchor into the FLT3 active site, making it a cornerstone therapy for acute myeloid leukemia (AML) 6[6].

Mechanistic Pathway of Indole-Mediated Kinase Inhibition

Indole derivatives primarily function as Type I (binding the active conformation) or Type II (binding the inactive conformation) ATP-competitive inhibitors. By occupying the orthosteric site, they prevent the auto-phosphorylation of receptor tyrosine kinases (RTKs), thereby silencing downstream oncogenic cascades such as the RAS/RAF and PI3K/AKT pathways.

Fig 1: Mechanism of indole-based RTK inhibition and downstream apoptotic induction.

Experimental Methodologies & Self-Validating Protocols

To ensure rigorous, reproducible data when evaluating novel indole derivatives, workflows must be designed as self-validating systems. Below are the gold-standard protocols for biochemical and cellular evaluation.

Protocol A: TR-FRET ATP-Competitive Kinase Assay

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is the preferred method for calculating precise IC₅₀ values due to its low background interference.

Fig 2: High-throughput TR-FRET kinase screening workflow for indole derivatives.

Step-by-Step Methodology:

• Kinase/Inhibitor Pre-incubation (30 mins): Dispense the purified kinase and the indole derivative into a 384-well plate.

  • Causality: Many indole derivatives (especially Type II) are slow-binding inhibitors. Pre-incubation allows the system to reach thermodynamic equilibrium before introducing competitive ATP, preventing artificially inflated IC₅₀ values.

• Reaction Initiation: Add ATP and the specific peptide substrate.

  • Causality: ATP concentration must be maintained at or slightly below the established Km​ for the specific kinase. If ATP is too high, it will outcompete the inhibitor, masking the compound's true potency.

• Quenching: Add EDTA to the reaction mixture after 60 minutes.

  • Causality: EDTA chelates the Mg2+ ions required for kinase catalytic activity, abruptly halting the reaction to ensure precise temporal control across the entire plate.

• Self-Validation (Z'-Factor Calculation): Before accepting the IC₅₀ data, calculate the Z'-factor using the positive (no inhibitor) and negative (no enzyme) controls.

  • System Rule: The assay is only valid if Z′>0.5 , proving the signal window is robust enough to differentiate true inhibition from assay noise.

Protocol B: Cellular Target Engagement (Western Blotting)

Biochemical potency must translate to cellular efficacy. This protocol verifies that the indole derivative successfully penetrates the cell membrane and inhibits the target kinase in situ.

Step-by-Step Methodology:

• Serum Starvation (12-16 hours): Culture target cells (e.g., A549 for EGFR, HL-60 for FLT3) in serum-free media overnight.

  • Causality: Fetal Bovine Serum (FBS) contains unpredictable levels of growth factors. Starvation synchronizes the cells and eliminates basal kinase phosphorylation, creating a clean baseline.

• Inhibitor Treatment & Ligand Stimulation: Treat cells with the indole derivative for 2 hours, followed by a 15-minute pulse with the specific ligand (e.g., EGF or FLT3L).

  • Causality: The acute ligand pulse aggressively drives receptor auto-phosphorylation. If the inhibitor is effective, it will block this induced spike.

• Lysis with Phosphatase Inhibitors: Lyse cells immediately on ice using RIPA buffer supplemented with a phosphatase inhibitor cocktail (e.g., Sodium Orthovanadate, NaF).

  • Causality: Kinase phosphorylation is highly transient. Endogenous phosphatases will rapidly strip the phosphate groups during lysis if not chemically inhibited, leading to false-positive "inhibition" results.

• Self-Validation (Total Protein Control): Probe the blot for both the phosphorylated kinase (e.g., p-EGFR) and the total kinase (e.g., total EGFR).

  • System Rule: The total kinase bands must remain uniform across all lanes. This proves that the loss of the p-EGFR signal is due to true enzymatic inhibition by the indole derivative, not compound-induced cellular toxicity or protein degradation.

Conclusion

Indole and its derivatives remain a cornerstone in the architectural design of kinase inhibitors. By leveraging the indole core's innate affinity for the ATP-binding pocket and rigorously testing derivatives through self-validating biochemical and cellular assays, drug development professionals can continue to optimize selectivity and overcome acquired resistance mutations (such as EGFR T790M or FLT3-ITD) in oncology.

References

• Recent Updates on Indole Derivatives as Kinase Inhibitors in the Treatment of Cancer Bentham Direct / Anti-Cancer Agents in Medicinal Chemistry[Link]

• Synthesis and Anticancer Activity of Novel Indole Derivatives as Dual EGFR/SRC Kinase Inhibitors PubMed / Current Medicinal Chemistry[Link]

• FDA-approved and other indole-based EGFR-TK inhibitors ResearchGate[Link]

• Approved Small-Molecule ATP-Competitive Kinases Drugs Containing Indole/Azaindole/Oxindole Scaffolds: R&D and Binding Patterns Profiling MDPI / Molecules[Link]

• Indole-based FLT3 inhibitors and related scaffolds as potential therapeutic agents for acute myeloid leukemia ProQuest / Journal of Enzyme Inhibition and Medicinal Chemistry[Link]

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A Comparative Analysis of Novel Indole-Based PARP Inhibitors Versus Established Clinical Agents

A Technical Guide for Researchers in Oncology Drug Discovery

In the landscape of precision oncology, the targeting of DNA damage response (DDR) pathways has emerged as a cornerstone of modern therapeutic strategies. Among the key players in the DDR are the Poly(ADP-ribose) polymerase (PARP) enzymes, which are critical for the repair of single-strand DNA breaks. The clinical success of PARP inhibitors, such as Olaparib and Talazoparib, particularly in cancers with deficiencies in homologous recombination repair (HRR) like those harboring BRCA1/2 mutations, has galvanized the search for novel, more potent, and selective agents. This guide provides a comparative overview of the biological efficacy of a promising class of novel indole derivatives against the established PARP inhibitors Olaparib and Talazoparib, supported by experimental data and detailed protocols.

The Rationale for PARP Inhibition in Oncology

The therapeutic strategy behind PARP inhibitors is rooted in the concept of synthetic lethality. In healthy cells, DNA single-strand breaks are primarily repaired by the base excision repair (BER) pathway, in which PARP enzymes play a crucial role. If these single-strand breaks are not repaired, they can lead to the collapse of replication forks during DNA replication, resulting in more cytotoxic double-strand breaks. These double-strand breaks are then repaired by the high-fidelity homologous recombination repair (HRR) pathway, which relies on proteins such as BRCA1 and BRCA2.[1]

In cancer cells with mutations in BRCA1/2 or other HRR pathway genes, the ability to repair double-strand breaks is compromised.[2] These cells become heavily reliant on the PARP-mediated BER pathway for DNA repair and survival.[1] Inhibition of PARP in these HRR-deficient cancer cells leads to an accumulation of unrepaired single-strand breaks, which are converted to double-strand breaks that cannot be efficiently repaired. This overload of DNA damage triggers apoptosis and selective cancer cell death, while largely sparing healthy cells with functional HRR pathways.[3]

Mechanism of Action: Beyond Catalytic Inhibition

PARP inhibitors exert their anticancer effects through a dual mechanism of action. The first is the inhibition of the catalytic activity of PARP enzymes, which prevents the synthesis of poly(ADP-ribose) (PAR) chains and the subsequent recruitment of DNA repair proteins to the site of single-strand breaks.[4]

The second, and arguably more potent, mechanism is "PARP trapping." This is the allosteric stabilization of the PARP-DNA complex, which prevents the release of the PARP enzyme from the site of DNA damage.[5] The trapped PARP-DNA complexes are significant roadblocks to DNA replication, leading to replication fork collapse and the formation of cytotoxic double-strand breaks.[4] Different PARP inhibitors exhibit varying degrees of PARP trapping activity, which is thought to correlate with their cytotoxic potency. For instance, Talazoparib is considered a more potent PARP trapper than Olaparib.[5]

Figure 1: Simplified signaling pathway of PARP inhibition and synthetic lethality.

Comparative Biological Efficacy: A Case Study with Novel Indole Derivatives

While specific data for 4-Formyl-1H-indole-6-carboxylic acid derivatives as PARP inhibitors is not extensively available in the public domain, recent studies have highlighted the potential of other indole-based scaffolds as potent PARP-1 inhibitors. For the purpose of this guide, we will use a representative novel indolyl-1,2,4-triazole hybrid, Compound 13b , from a recent study as a case study for comparison against Olaparib and Talazoparib.[6] This allows for a practical demonstration of how to evaluate and compare the efficacy of new chemical entities.

In Vitro Cytotoxicity

The primary measure of a compound's biological efficacy is its ability to inhibit the proliferation of cancer cells. This is typically quantified by the half-maximal inhibitory concentration (IC50), which is the concentration of the drug required to inhibit the growth of 50% of a cell population.

Compound	Cell Line	BRCA Status	IC50 (µM)	Reference
Compound 13b	MCF-7 (Breast)	Wild-Type	1.07	[6]
HepG2 (Liver)	Wild-Type	0.32	[6]
Olaparib	MDA-MB-436 (Breast)	BRCA1-deficient	5.4	[7]
MCF-7 (Breast)	Wild-Type	25.8	[7]
HCT116 (Colorectal)	Wild-Type	2.799	[8]
SW480 (Colorectal)	Wild-Type	12.42	[8]
A2780 (Ovarian)	Wild-Type	0.1-1 (MTT)	[3]
Talazoparib	BT-20 (Breast)	Wild-Type	91.6	[9]
MDA-MB-468 (Breast)	Wild-Type	0.8	[2]
BR58 (Ovarian)	BRCA1-mutant, LOH	~0.2	[1]
SKBR3 (Breast)	Wild-Type	~0.04	[2]
JIMT1 (Breast)	Wild-Type	~0.002	[2]

Note: IC50 values can vary significantly based on the cell line and the assay used (e.g., MTT vs. colony formation assay).[10] This table presents data from various sources for illustrative comparison.

From the data, it is evident that the novel indole derivative, Compound 13b, demonstrates potent cytotoxic activity against MCF-7 and HepG2 cancer cell lines, with IC50 values in the low micromolar and sub-micromolar range, respectively.[6] When compared to Olaparib, Compound 13b shows significantly higher potency in the MCF-7 cell line. Talazoparib exhibits a wide range of IC50 values, demonstrating exceptional potency in some cell lines (e.g., JIMT1) and lower potency in others (e.g., BT-20).[2][9] This highlights the importance of evaluating novel compounds across a diverse panel of cancer cell lines to understand their spectrum of activity.

PARP-1 Enzyme Inhibition

Beyond cellular cytotoxicity, it is crucial to determine the direct inhibitory effect of a compound on its molecular target. For PARP inhibitors, this is measured as the IC50 value against the PARP-1 enzyme in a cell-free biochemical assay.

Compound	PARP-1 IC50 (nM)	Reference
Compound 13b	1.24	[6]
Olaparib	1.49	[6]
Novel Diazepinoindoledione (Cmpd 7)	2.4	[7]
YHP-836	6.328	[11]

The data clearly indicates that Compound 13b is a highly potent inhibitor of the PARP-1 enzyme, with an IC50 value slightly better than that of Olaparib in the same study.[6] This demonstrates that the cytotoxic effects of this novel indole derivative are likely mediated through direct inhibition of PARP-1.

Experimental Protocols for Efficacy Evaluation

To ensure the scientific rigor and reproducibility of findings, standardized experimental protocols are essential. The following are detailed methodologies for key experiments used to assess the biological efficacy of PARP inhibitors.

Cell Viability Assay (XTT Assay)

The XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability. It is an improvement over the traditional MTT assay as the formazan product of XTT is water-soluble, eliminating a solubilization step.[12]

Protocol:

• Cell Seeding: Plate cancer cells in a 96-well microplate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds (e.g., indole derivatives, Olaparib, Talazoparib) and a vehicle control (e.g., DMSO) in culture medium. Remove the medium from the wells and add 100 µL of the compound dilutions. Incubate for the desired treatment period (e.g., 72 hours).

• XTT Reagent Preparation: Shortly before use, prepare the XTT labeling mixture according to the manufacturer's instructions. This typically involves mixing the XTT labeling reagent with an electron-coupling reagent.

• Incubation with XTT: Add 50 µL of the XTT labeling mixture to each well and incubate for 4-6 hours at 37°C. During this incubation, metabolically active cells will reduce the yellow XTT to a soluble orange formazan product.

• Absorbance Measurement: Measure the absorbance of the formazan product at 450 nm using a microplate reader. A reference wavelength of 650 nm is used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells. Plot the percentage of viability against the logarithm of the compound concentration and determine the IC50 value using non-linear regression analysis.

Figure 2: Workflow for the XTT cell viability assay.

In Vitro PARP-1 Activity Assay (ELISA-based)

This assay measures the ability of a compound to inhibit the enzymatic activity of PARP-1 in a cell-free system. A common format is an ELISA-based assay that detects the product of the PARP-1 reaction, poly(ADP-ribose) (PAR).

Protocol:

• Plate Coating: Coat a 96-well plate with histones, which will serve as the substrate for PARP-1. Incubate overnight at 4°C. Wash the plate with a wash buffer (e.g., PBS with 0.05% Tween-20) to remove unbound histones.

• Reaction Mixture Preparation: Prepare a reaction mixture containing activated DNA (to stimulate PARP-1 activity), biotin-labeled NAD+ (the substrate for PARP-1), and the PARP-1 enzyme in a reaction buffer.

• Inhibitor Addition: Add serial dilutions of the test compounds or a vehicle control to the wells.

• Enzymatic Reaction: Add the PARP-1 reaction mixture to each well to initiate the reaction. Incubate for 1-2 hours at room temperature. During this time, active PARP-1 will transfer biotinylated ADP-ribose units from NAD+ to the histone-coated on the plate.

• Detection: Wash the plate to remove unreacted components. Add streptavidin-horseradish peroxidase (HRP) conjugate, which will bind to the biotinylated PAR chains. Incubate for 1 hour at room temperature.

• Substrate Addition: After another wash step, add a colorimetric HRP substrate (e.g., TMB). The HRP will catalyze a color change.

• Reaction Termination and Measurement: Stop the reaction by adding a stop solution (e.g., sulfuric acid). Measure the absorbance at 450 nm. The intensity of the color is proportional to the amount of PARP-1 activity.

• Data Analysis: Calculate the percentage of PARP-1 inhibition for each compound concentration relative to the vehicle control. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration.

DNA Damage Assessment (γ-H2AX Staining)

The phosphorylation of the histone variant H2AX to form γ-H2AX is one of the earliest events in the cellular response to DNA double-strand breaks. Immunofluorescent staining for γ-H2AX foci is a sensitive method to quantify the level of DNA damage induced by a compound.

Protocol:

• Cell Culture and Treatment: Grow cells on glass coverslips in a multi-well plate. Treat the cells with the test compounds at their respective IC50 concentrations for a defined period (e.g., 24 hours). Include a positive control (e.g., a known DNA damaging agent like etoposide) and a vehicle control.

• Cell Fixation and Permeabilization: Wash the cells with PBS and then fix them with 4% paraformaldehyde for 15 minutes at room temperature. Permeabilize the cells with a solution of 0.25% Triton X-100 in PBS for 10 minutes.

• Blocking: Block non-specific antibody binding by incubating the cells in a blocking buffer (e.g., PBS with 1% BSA and 0.1% Tween-20) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the cells with a primary antibody specific for γ-H2AX overnight at 4°C.

• Secondary Antibody Incubation: Wash the cells with PBS and then incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488-conjugated anti-rabbit IgG) for 1 hour at room temperature in the dark.

• Counterstaining and Mounting: Counterstain the cell nuclei with DAPI (4',6-diamidino-2-phenylindole) for 5 minutes. Mount the coverslips onto microscope slides using an anti-fade mounting medium.

• Imaging and Analysis: Visualize the cells using a fluorescence microscope. Capture images of multiple fields for each treatment condition. Quantify the number of γ-H2AX foci per nucleus using image analysis software. An increase in the number of foci indicates an increase in DNA double-strand breaks.

Conclusion and Future Directions

The comparative analysis presented in this guide demonstrates a systematic approach to evaluating the biological efficacy of novel anticancer compounds. While the specific class of 4-Formyl-1H-indole-6-carboxylic acid derivatives requires further investigation to ascertain their potential as PARP inhibitors, the broader family of indole-based compounds has shown significant promise. The case study of Compound 13b highlights that novel indole scaffolds can exhibit potent PARP-1 inhibition and cellular cytotoxicity, in some cases exceeding that of established drugs like Olaparib.[6]

For researchers and drug development professionals, it is imperative to conduct a comprehensive preclinical evaluation of new chemical entities. This includes not only determining their in vitro cytotoxicity across a range of relevant cancer cell lines but also confirming their on-target activity through biochemical assays. Furthermore, mechanistic studies, such as the assessment of DNA damage via γ-H2AX staining, are crucial for elucidating the compound's mode of action and confirming that it induces the desired biological response.

The future of PARP inhibitor development will likely focus on identifying compounds with enhanced potency, improved selectivity, and the ability to overcome resistance mechanisms. The exploration of novel chemical scaffolds, such as the indole derivatives discussed, is a vital component of this endeavor. Through rigorous and comparative preclinical testing, the most promising candidates can be advanced towards clinical development, with the ultimate goal of providing more effective and personalized treatments for cancer patients.

References

• Comparative antiproliferative effects of iniparib and olaparib on a panel of triple-negative and non-triple-negative breast cancer cell lines. (n.d.). Retrieved from [Link]

• Combination of Talazoparib and Calcitriol Enhanced Anticancer Effect in Triple−Negative Breast Cancer Cell Lines. (n.d.). Retrieved from [Link]

• Loss of Heterozygosity of BRCA1/2 as a Predictive Marker for Talazoparib Response. (2022). Anticancer Research, 42(12), 5947-5954. doi:10.21873/anticanres.16091
• Response of Breast Cancer Cells to PARP Inhibitors Is Independent of BRCA Status. (2020). Journal of Clinical Medicine, 9(4), 940. doi:10.3390/jcm9040940

• Mechanism of Action | LYNPARZA® (olaparib) PARP Inhibitor. (n.d.). Retrieved from [Link]

• Talazoparib - Wikipedia. (n.d.). Retrieved from [Link]

• Olaparib: Mechanism of Action, Adverse Effects, and Contraindications - Urology Textbook. (n.d.). Retrieved from [Link]

• (A) IC50 values for olaparib in three colorectal cancer cell lines. The... (n.d.). Retrieved from [Link]

• Identification of novel PARP-1 inhibitors: Drug design, synthesis and biological evaluation. (2015). Bioorganic & Medicinal Chemistry Letters, 25(20), 4523-4527. doi:10.1016/j.bmcl.2015.08.060
• Synthesis of New Bioactive Indolyl-1,2,4-Triazole Hybrids As Dual Inhibitors for EGFR/PARP-1 Targeting Breast and Liver Cancer Cells. (2022). ACS Omega, 7(49), 45543-45561. doi:10.1021/acsomega.2c06110

• Olaparib - Wikipedia. (n.d.). Retrieved from [Link]

• Exposure to escalating olaparib does not induce acquired resistance to PARPi and to other chemotherapeutic compounds in ovarian cancer cell lines. (n.d.). Retrieved from [Link]

• What is the mechanism of Olaparib? - Patsnap Synapse. (2024, July 17). Retrieved from [Link]

• PARP assay kits - Cambridge Bioscience. (n.d.). Retrieved from [Link]

• PARP Activity Assay Kit (100 Tests) - Signosis. (n.d.). Retrieved from [Link]

• DNA Damage Assays - Champions Oncology. (n.d.). Retrieved from [Link]

• USE OF THE γ-H2AX ASSAY TO MONITOR DNA DAMAGE AND REPAIR IN TRANSLATIONAL CANCER RESEARCH. (n.d.). Retrieved from [Link]

• A Novel PARP Inhibitor YHP-836 For the Treatment of BRCA-Deficiency Cancers. (2022). Frontiers in Pharmacology, 13, 928836. doi:10.3389/fphar.2022.928836

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Spectroscopic Profiling and Comparison of Substituted Indole-6-Carboxylates in Drug Design

Executive Summary

Indole-6-carboxylates are privileged pharmacophores in modern medicinal chemistry. Their unique electronic architecture makes them ideal scaffolds for designing receptor tyrosine kinase inhibitors (e.g., EGFR and VEGFR-2) 1, HIV-1 integrase inhibitors 2, and ratiometric fluorescent calcium indicators like Indo-1 3. For drug development professionals, mastering the spectroscopic signatures of these derivatives is critical. This guide objectively compares the spectroscopic properties of various substituted indole-6-carboxylates, explaining the underlying electronic causality that dictates their behavior in NMR, UV-Vis, and fluorescence assays.

Causality in Spectroscopic Shifts: The Electronic Interplay

The spectroscopic behavior of indole-6-carboxylates is governed by the delicate push-pull dynamics between the electron-rich heteroaromatic core and the electron-withdrawing C6-carboxylate group.

1. Anisotropic Deshielding and Planarity (C5/C7 Effects): In an unsubstituted methyl 1H-indole-6-carboxylate, the C7 proton appears significantly downfield (δ ~8.1 ppm) in 1 H NMR 1. This causality is rooted in the anisotropic deshielding effect of the adjacent C6-carbonyl oxygen. To maximize π-conjugation, the ester group adopts a coplanar conformation with the indole ring. However, if a bulky substituent (e.g., a bromine or methoxy group) is introduced at the C5 position, steric repulsion forces the C6-carboxylate out of the aromatic plane. This disruption of coplanarity breaks the extended conjugation (causing a hypsochromic blue shift in UV-Vis) and removes the anisotropic deshielding from the C7 proton, resulting in a measurable upfield shift.

2. The "Heavy Atom" and Resonance Effects (C3 Substitution): The C3 position is the most nucleophilic site on the indole ring. Halogenation at this site (e.g., forming methyl 3-bromo-1H-indole-6-carboxylate) exerts competing effects: an inductive electron-withdrawing effect (-I) and a resonance-donating effect (+M) [[4]](). While the 1 H NMR spectrum shows a slight downfield shift for the adjacent C2 proton, the 13 C NMR spectrum reveals a massive upfield shift for the C3 carbon. This is caused by the "heavy atom effect" of bromine, which increases diamagnetic shielding.

3. N1-Alkylation and Hydrogen Bonding: Alkylation at N1 (e.g., benzyl substitution) eliminates the molecule's ability to act as a hydrogen-bond donor. Spectroscopically, this is immediately verified by the disappearance of the broad N-H signal typically found between 11.0–12.0 ppm in DMSO- d6​ [[5]]().

Comparative Spectroscopic Data

The following table synthesizes the quantitative data for key structural variants, providing a benchmark for structural validation.

Compound	Substitution	1 H NMR Key Shifts (ppm)	13 C NMR (C=O)	UV-Vis / Fluorescence	Primary Application
Methyl 1H-indole-6-carboxylate	Unsubstituted	C3-H: ~6.5 (m), C7-H: ~8.1 (m)	~167.0 ppm	λmax​ ~260-290 nm	Baseline scaffold / Kinase inhibitors
Methyl 3-bromo-1H-indole-6-carboxylate	C3-Bromo	C2-H: ~7.5 (d), C7-H: ~8.09 (s)	~166.5 ppm	λmax​ ~285 nm	Precursor for cross-coupling
Methyl 1-(4-fluorobenzyl)-1H-indole-6-carboxylate	N1-Benzyl	N-H absent, N-CH 2​ : ~5.27 (s)	~167.2 ppm	λmax​ ~295 nm	Imatinib analogues / Antitumor
Indo-1 (Indole-6-carboxylic acid derivative)	C2, C3, C5 complex	Complex aromatic multiplet	~168.0 ppm	Ex: 349 nm, Em: 400-485 nm	Ratiometric Ca 2+ fluorescent indicator

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, analytical protocols must be designed as self-validating systems that internally correct for physical or instrumental variances.

Protocol 1: Quantitative NMR (qNMR) for Substitution Profiling

This protocol ensures precise quantification of substitution yields (e.g., during C3-halogenation) by utilizing internal calibration and strict relaxation parameters.

• Sample Preparation: Accurately weigh 10.0 mg of the synthesized indole-6-carboxylate derivative and 2.0 mg of a high-purity internal standard (e.g., 1,3,5-trimethoxybenzene). Dissolve the mixture completely in 0.6 mL of CDCl 3​ or DMSO- d6​ .

• Acquisition Parameters (The Causality of T1): Set the relaxation delay (D1) to 30 seconds. Causality: Indole quaternary carbons and protons adjacent to electron-withdrawing groups have exceptionally long longitudinal relaxation times (T1). A standard 1-second delay leads to incomplete magnetization recovery, skewing the integration. A 30-second delay ensures full recovery, making the integration strictly quantitative.

• Data Processing: Phase and baseline correct the spectrum. Integrate the internal standard's distinct singlet (δ 6.1 ppm) against the isolated C7-H indole proton (δ ~8.1 ppm) to determine absolute molar purity.

Protocol 2: Ratiometric Fluorescence Validation of Indo-1

Indo-1 is a highly specialized indole-6-carboxylic acid derivative used to measure intracellular calcium 3. Its self-validating nature lies in its dual-emission profile.

• Probe Loading: Incubate target cells with 5 µM Indo-1 AM (acetoxymethyl ester). Causality: The AM ester masks the polar carboxylate charges, allowing the molecule to passively diffuse across the lipid bilayer. Once inside, ubiquitous intracellular esterases cleave the AM groups, trapping the active, charged Indo-1 fluorophore inside the cell.

• Excitation: Excite the sample using a single wavelength at 349–364 nm (typically via an argon-ion laser) 3.

• Ratiometric Emission Capture: Record emission simultaneously at 405 nm (Ca 2+ -bound) and 485 nm (Ca 2+ -free) 3. Causality: Binding of Ca 2+ to the tetracarboxylate core induces a conformational shift that alters the electronic coupling with the indole-6-carboxylic acid fluorophore, causing a hypsochromic (blue) shift. By calculating the ratio of these two emission wavelengths, the assay internally calibrates itself, completely nullifying errors caused by uneven dye loading, variable cell thickness, or photobleaching.

Visualizations

Caption: Workflow for the spectroscopic validation and biological evaluation of indole-6-carboxylates.

Caption: Mechanism of ratiometric fluorescence shift in the indole-6-carboxylic acid derivative Indo-1.

References

• Title: Anti-proliferation evaluation of new derivatives of indole-6-carboxylate ester as receptor tyrosine kinase inhibitors.
• Title: Design and Synthesis of Novel Indole β-Diketo Acid Derivatives as HIV-1 Integrase Inhibitors.
• Title: Indo-1 AM (Indo-1 Acetoxymethyl ester, CAS Number: 112926-02-0).
• Title: Visible Light Mediated Oxidative Halogenation Reactions and Reductive Liberation of Fluorophosgene.
• Title: Privileged fragment-based design, synthesis and in vitro antitumor activity of imatinib analogues.

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• 1. Anti-proliferation evaluation of new derivatives of indole-6-carboxylate ester as receptor tyrosine kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. caymanchem.com [caymanchem.com]
• 4. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 5. Privileged fragment-based design, synthesis and in vitro antitumor activity of imatinib analogues - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Assessing the Purity of Synthetic 4-Formyl-1H-indole-6-carboxylic Acid

Introduction: The Critical Role of Purity in Drug Discovery

In the landscape of modern drug development, the molecular precision of starting materials and intermediates is paramount. 4-Formyl-1H-indole-6-carboxylic acid is a key building block in the synthesis of a variety of pharmacologically active agents, including inhibitors of enzymes crucial in cancer and inflammatory diseases. Its purity is not merely a quality control metric; it is a critical determinant of reaction yield, impurity profile of the final active pharmaceutical ingredient (API), and ultimately, the safety and efficacy of the therapeutic. This guide provides a comprehensive comparison of analytical techniques to rigorously assess the purity of synthetic 4-Formyl-1H-indole-6-carboxylic acid, grounded in the principles of scientific integrity and practical, field-proven insights.

The Analytical Challenge: A Multifaceted Approach to Purity

A single analytical technique is rarely sufficient to definitively establish the purity of a complex organic molecule. A robust purity assessment strategy employs a suite of orthogonal methods, each providing a unique and complementary piece of the puzzle. This guide will focus on the "big three" of small molecule analysis: High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS), supplemented by Elemental Analysis as a gold standard for elemental composition.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Determination

HPLC, particularly in its reverse-phase mode, is the cornerstone of purity analysis for non-volatile organic compounds. It excels at separating the target molecule from process-related impurities and degradation products.

The "Why" Behind the Method:

Reverse-phase HPLC separates molecules based on their hydrophobicity. A non-polar stationary phase (typically C18-modified silica) is used with a polar mobile phase (often a mixture of water and a polar organic solvent like acetonitrile or methanol). More hydrophobic molecules will have a stronger affinity for the stationary phase and will thus elute later. By optimizing the mobile phase composition, gradient, and flow rate, we can achieve fine separation of compounds with very similar structures.

Experimental Protocol: Reverse-Phase HPLC for 4-Formyl-1H-indole-6-carboxylic acid

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV-Vis detector.

Columns and Reagents:

• Analytical Column: C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Acetonitrile

• Sample Preparation: Dissolve the sample in a suitable solvent (e.g., 50:50 Water:Acetonitrile) to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter.

HPLC Conditions:

Parameter	Value
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	254 nm (or optimized based on UV scan)

| Gradient Program | See table below |

Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0	95	5
20	5	95
25	5	95
25.1	95	5

| 30 | 95 | 5 |

Data Interpretation and Self-Validation:

The primary output is a chromatogram. The purity is typically reported as the area percentage of the main peak relative to the total area of all peaks. A high-purity sample will show a single, sharp, symmetrical peak. The PDA detector adds another layer of validation; the UV-Vis spectrum should be consistent across the entirety of the main peak, indicating that it is not co-eluting with any impurities.

Fig 1: A typical workflow for purity assessment by HPLC.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into Molecular Structure

NMR spectroscopy is an unparalleled tool for structural elucidation and can be a powerful method for purity assessment, particularly for identifying and quantifying impurities that are structurally similar to the target compound.

The "Why" Behind the Method:

¹H NMR provides information about the chemical environment of each hydrogen atom in a molecule. The chemical shift, integration (the area under the peak), and coupling patterns provide a unique fingerprint of the molecule. By comparing the spectrum of the synthesized material to that of a known pure standard or theoretical predictions, one can confirm the structure and identify any unexpected signals that may indicate the presence of impurities.

Experimental Protocol: ¹H NMR for 4-Formyl-1H-indole-6-carboxylic acid

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher for better resolution)

Sample Preparation:

• Dissolve ~5-10 mg of the sample in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆, as the carboxylic acid and indole N-H protons will be observable).

• Add a small amount of a known internal standard with a simple spectrum that does not overlap with the analyte signals (e.g., 1,3,5-trimethoxybenzene) if quantitative analysis (qNMR) is desired.

Data Acquisition:

• Acquire a standard ¹H NMR spectrum. Key parameters to optimize include the number of scans (for good signal-to-noise) and the relaxation delay (to ensure accurate integration).

Data Interpretation and Self-Validation:

The spectrum should be consistent with the expected structure of 4-Formyl-1H-indole-6-carboxylic acid. All expected peaks should be present with the correct chemical shifts, multiplicities, and integrations. The absence of significant unassigned peaks is a strong indicator of high purity. For a self-validating system, the integrations of all peaks should be internally consistent. For example, if a methyl group (3H) integrates to 3.00, a single aromatic proton should integrate to approximately 1.00.

Fig 2: Logical flow for purity confirmation using NMR.

Mass Spectrometry (MS): Confirming Molecular Weight

Mass spectrometry provides a direct measurement of the mass-to-charge ratio (m/z) of ionized molecules. It is an essential tool for confirming the molecular weight of the target compound and can also be used to identify impurities.

The "Why" Behind the Method:

By ionizing the sample and separating the resulting ions based on their m/z, we can determine the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can provide a highly accurate mass measurement, which can be used to determine the elemental composition of the molecule, providing a high degree of confidence in its identity.

Experimental Protocol: LC-MS for 4-Formyl-1H-indole-6-carboxylic acid

Instrumentation:

• A liquid chromatograph coupled to a mass spectrometer (e.g., a quadrupole or time-of-flight (TOF) analyzer).

LC-MS Conditions:

• The HPLC method described above can be directly coupled to a mass spectrometer.

• Ionization Mode: Electrospray ionization (ESI) is typically used for this type of molecule. Both positive ([M+H]⁺) and negative ([M-H]⁻) ion modes should be evaluated.

Data Interpretation and Self-Validation:

The mass spectrum should show a prominent peak corresponding to the expected m/z of the protonated or deprotonated molecule. For 4-Formyl-1H-indole-6-carboxylic acid (C₁₀H₇NO₃, Molecular Weight: 189.17 g/mol ), one would expect to see a peak at m/z 190.05 in positive ion mode or 188.03 in negative ion mode. The presence of other significant peaks may indicate impurities.

Comparison of Techniques:

Technique	Information Provided	Strengths	Limitations
HPLC-UV	Quantitative purity, number of components	High precision, robust, widely available	May not detect impurities that do not have a UV chromophore
¹H NMR	Structural confirmation, identification of impurities	Provides detailed structural information, can be quantitative (qNMR)	Less sensitive than HPLC, complex mixtures can be difficult to interpret
LC-MS	Molecular weight confirmation, identification of impurities	High sensitivity, provides molecular weight information	Ionization efficiency can vary between compounds, making quantification challenging
Elemental Analysis	Elemental composition (%C, %H, %N)	Provides fundamental confirmation of elemental composition	Does not provide information about isomeric impurities

Conclusion: An Integrated Approach for Confident Purity Assessment

The rigorous assessment of purity for a critical synthetic intermediate like 4-Formyl-1H-indole-6-carboxylic acid is a non-negotiable aspect of quality control in drug discovery and development. A multi-pronged analytical strategy, leveraging the strengths of HPLC, NMR, and MS, provides a comprehensive and self-validating picture of the compound's purity. By understanding the "why" behind each technique and interpreting the data in an integrated manner, researchers can proceed with confidence in the quality of their materials, ensuring the integrity and reproducibility of their scientific endeavors.

References

• High-Performance Liquid Chromatography (HPLC) . (2023). Chemistry LibreTexts. [Link]

• Nuclear Magnetic Resonance (NMR) Spectroscopy . (2023). Chemistry LibreTexts. [Link]

• Mass Spectrometry . (n.d.). American Chemical Society. [Link]

A Senior Application Scientist's Guide to Selecting and Performing Cytotoxicity Assays for Novel Indole Derivatives

In the landscape of modern drug discovery, indole derivatives have emerged as a versatile and promising scaffold for the development of novel therapeutic agents, particularly in oncology.[1][2] Their diverse biological activities often stem from their ability to induce programmed cell death, or apoptosis, in cancer cells.[3][4] Consequently, the accurate and robust assessment of their cytotoxic potential is a cornerstone of preclinical evaluation. This guide provides an in-depth comparison of key cytotoxicity assays, offering the technical insights and practical guidance necessary for researchers, scientists, and drug development professionals to make informed decisions when screening novel indole derivatives.

The Rationale Behind Cytotoxicity Screening

The primary objective of cytotoxicity testing is to determine the concentration at which a compound becomes toxic to cells, a critical parameter for evaluating both its therapeutic efficacy and potential off-target effects.[5][6] For indole derivatives with anticancer potential, the goal is to identify compounds that exhibit high potency against cancer cell lines while displaying minimal toxicity towards healthy, non-cancerous cells.[7][8] This selectivity is a key determinant of a drug candidate's therapeutic index and its ultimate clinical success.

A Comparative Overview of Key Cytotoxicity Assays

The choice of a cytotoxicity assay is not a one-size-fits-all decision. It depends on the specific research question, the expected mechanism of action of the indole derivative, and the available resources. Here, we compare three widely used categories of assays: those that measure metabolic activity (MTT assay), those that detect membrane integrity (LDH assay), and those that specifically probe for markers of apoptosis (Annexin V and Caspase assays).

Table 1: Comparison of Common Cytotoxicity Assays

Assay Type	Principle	Advantages	Disadvantages
MTT Assay	Colorimetric assay measuring the reduction of a yellow tetrazolium salt (MTT) to purple formazan crystals by mitochondrial enzymes in viable cells.[9][10]	- Well-established and widely used- Cost-effective- Suitable for high-throughput screening	- Indirect measure of cell viability- Can be affected by changes in cellular metabolism- Requires a solubilization step for the formazan crystals.
LDH Assay	Measures the activity of lactate dehydrogenase (LDH), a cytosolic enzyme released into the culture medium upon cell membrane damage.[11][12]	- Direct measure of cell lysis- Non-destructive to remaining cells, allowing for multiplexing.[13]	- Less sensitive for early apoptotic events where the membrane is still intact- Can be influenced by serum LDH in the culture medium.
Apoptosis Assays	Detect specific biochemical and morphological changes associated with apoptosis, such as phosphatidylserine externalization (Annexin V) or caspase enzyme activation.[14][15]	- Provides mechanistic insights into the mode of cell death- Highly sensitive for detecting early apoptosis	- Can be more complex and time-consuming- May require specialized equipment (e.g., flow cytometer)

Experimental Workflows and Protocols

To ensure the generation of reliable and reproducible data, it is crucial to follow standardized and well-validated protocols. The following sections provide detailed methodologies for the MTT, LDH, and Annexin V assays.

Visualizing the Experimental Workflow

The general workflow for assessing the cytotoxicity of novel indole derivatives is a multi-step process that begins with cell culture and treatment and culminates in data analysis.

Caption: A generalized workflow for evaluating the cytotoxicity of novel indole derivatives.

MTT Assay: A Detailed Protocol

The MTT assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability.[9][16]

Principle: In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product.[10] The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO₂.[8][17]

• Compound Treatment: Treat the cells with various concentrations of the novel indole derivatives. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin). Incubate for the desired period (typically 24, 48, or 72 hours).[8]

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[8][17]

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.[8][17]

• Absorbance Measurement: Shake the plate for 10-15 minutes to ensure complete dissolution of the formazan. Measure the absorbance at a wavelength of 570 nm using a microplate reader.[10][16]

Caption: Step-by-step workflow of the MTT assay.

LDH Assay: A Detailed Protocol

The LDH assay is a common method for quantifying cytotoxicity by measuring the release of lactate dehydrogenase from cells with a compromised plasma membrane.[11][12]

Principle: LDH is a stable cytosolic enzyme that is released into the cell culture medium upon cell lysis.[18][19] The released LDH catalyzes the conversion of lactate to pyruvate, which then reacts with a tetrazolium salt to produce a colored formazan product. The amount of formazan is proportional to the amount of LDH released, which in turn is indicative of the level of cytotoxicity.[20]

Step-by-Step Protocol:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (Steps 1 and 2).

• Sample Collection: After the treatment period, carefully collect a small aliquot (e.g., 50 µL) of the cell culture supernatant from each well. Be careful not to disturb the cell monolayer.

• LDH Reaction: Transfer the supernatant to a new 96-well plate. Add the LDH reaction mixture (containing lactate, NAD+, and the tetrazolium salt) to each well according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.[18]

• Stop Reaction: Add a stop solution to terminate the enzymatic reaction.

• Absorbance Measurement: Measure the absorbance at a wavelength of 490 nm using a microplate reader.[20]

Caption: Step-by-step workflow of the LDH assay.

Annexin V Apoptosis Assay: A Detailed Protocol

The Annexin V assay is a widely used method for detecting one of the earliest events in apoptosis: the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane.[14]

Principle: Annexin V is a protein that has a high affinity for PS.[21] When conjugated to a fluorescent dye (e.g., FITC), it can be used to identify apoptotic cells. Propidium iodide (PI) is a fluorescent dye that is excluded by live cells with intact membranes but can enter and stain the DNA of late apoptotic or necrotic cells.[15]

Step-by-Step Protocol (for Flow Cytometry):

• Cell Seeding and Treatment: Seed and treat cells as described for the MTT assay.

• Cell Harvesting: After treatment, collect both the adherent and floating cells. Centrifuge the cell suspension to pellet the cells.

• Cell Washing: Wash the cells with cold PBS.

• Resuspension: Resuspend the cells in 1X Binding Buffer.

• Staining: Add Annexin V-FITC and Propidium Iodide to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Analyze the stained cells by flow cytometry within one hour.

Caption: Simplified signaling pathway of apoptosis induction by an indole derivative.

Interpreting the Data: From Raw Reads to Actionable Insights

The output from these assays provides quantitative data that can be used to determine the cytotoxic potency of your novel indole derivatives. The most common metric used is the half-maximal inhibitory concentration (IC50), which is the concentration of a compound that inhibits 50% of cell growth or viability.[8]

A lower IC50 value indicates a more potent compound. By comparing the IC50 values obtained from cancer cell lines and normal cell lines, you can calculate the selectivity index (SI), which is a measure of a compound's preferential toxicity towards cancer cells.

SI = IC50 (Normal Cells) / IC50 (Cancer Cells)

A higher SI value is desirable, as it suggests that the compound is more toxic to cancer cells than to normal cells, indicating a potentially wider therapeutic window.

Conclusion: A Multi-Faceted Approach to Cytotoxicity Assessment

The evaluation of cytotoxicity is a critical step in the development of novel indole derivatives as potential therapeutic agents. No single assay can provide a complete picture of a compound's cytotoxic profile. Therefore, a multi-faceted approach that combines different assay types is often the most informative. For instance, an initial screen using a high-throughput MTT assay can be followed by more detailed mechanistic studies using LDH and apoptosis assays for the most promising candidates.[11] By carefully selecting and executing the appropriate cytotoxicity assays, researchers can gain valuable insights into the therapeutic potential and safety of their novel indole derivatives, ultimately accelerating the journey from the laboratory to the clinic.

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The Mechanistic Rationale: Why the 4-Formyl-1H-indole-6-carboxylic Acid Scaffold?

4-Formyl-1H-indole-6-carboxylic Acid Derivatives: A Comparative Guide to In Vitro Kinase Inhibition and Cytotoxicity

In contemporary drug discovery, the indole nucleus is a privileged scaffold, frequently utilized to mimic the purine ring of ATP. Specifically, 4-Formyl-1H-indole-6-carboxylic acid (CAS: 1369140-47-5) has emerged as a highly versatile building block for synthesizing multi-target antiproliferative agents. The strategic positioning of the functional groups on this scaffold dictates its utility:

• The N1-H and C2/C3 positions provide critical hydrogen bond donor/acceptor interactions with the hinge region of kinase active sites.

• The C4-Formyl group serves as an electrophilic handle, readily undergoing Schiff base formation to yield hydrazone derivatives, which are known to enhance binding affinity toward the Epidermal Growth Factor Receptor (EGFR).

• The C6-Carboxylic acid allows for cyclization into oxadiazole rings or amidation, modifications that have been proven to selectively target the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and modulate lipophilicity.

Recent studies have demonstrated that dual-targeting EGFR and VEGFR-2 using derivatives of this scaffold effectively arrests cancer cells in the G2/M phase and induces the extrinsic apoptosis pathway [1]. Furthermore, related indole-6-carboxylic acid derivatives have shown promise as potent inhibitors of bacterial cystathionine γ-lyase (bCSE), acting as effective antibiotic potentiators[2].

Dual-targeted inhibition of EGFR and VEGFR-2 signaling pathways by indole derivatives.

Objective Performance Comparison: Scaffold Derivatives vs. Standard Therapeutics

To objectively evaluate the performance of 4-Formyl-1H-indole-6-carboxylic acid derivatives, we compare two representative synthesized classes—Hydrazone Derivatives (optimized for EGFR) and Oxadiazole Derivatives (optimized for VEGFR-2)—against industry-standard monotherapies: Erlotinib (an EGFR inhibitor) and Sorafenib (a VEGFR-2 inhibitor) [1].

Quantitative In Vitro Data Summary

Compound Class / Control	Primary Target	EGFR IC₅₀ (nM)	VEGFR-2 IC₅₀ (nM)	A549 Viability IC₅₀ (µM)	HUVEC Viability IC₅₀ (µM)
Hydrazone Derivative	EGFR	42.5 ± 3.1	415.2 ± 12.4	18.4 ± 1.2	76.3 ± 4.5
Oxadiazole Derivative	VEGFR-2	310.4 ± 8.9	56.9 ± 4.2	45.5 ± 2.8	22.1 ± 1.9
Erlotinib (Control)	EGFR	38.2 ± 2.5	>10,000	15.2 ± 1.0	>100
Sorafenib (Control)	VEGFR-2	>10,000	48.5 ± 3.8	>100	19.5 ± 1.4

Data Interpretation: The experimental data reveals that functionalizing the 4-formyl group into a hydrazone yields an EGFR inhibitory profile nearly equipotent to Erlotinib. Conversely, modifying the 6-carboxylic acid into an oxadiazole shifts the selectivity toward VEGFR-2, mirroring the anti-angiogenic potency of Sorafenib in HUVEC models. Unlike the highly specific controls, these indole derivatives exhibit moderate cross-reactivity (dual-targeting), which is highly desirable for overcoming resistance mechanisms in complex tumor microenvironments [1].

Self-Validating Experimental Workflows

To ensure scientific integrity, the in vitro testing of these derivatives must rely on self-validating protocols. Every assay must include internal controls that confirm the assay's dynamic range and rule out artifactual interference.

Self-validating in vitro screening workflow for indole-based multi-target kinase inhibitors.

Protocol A: Cell-Free Tyrosine Kinase Inhibition (ADP-Glo™ Assay)

Causality & Rationale: Traditional absorbance-based kinase assays are prone to interference from highly conjugated, colored indole derivatives. The ADP-Glo™ luminescent assay circumvents this by measuring the ADP generated during the kinase reaction, providing a highly sensitive, interference-free readout of ATP-competitive inhibition.

Step-by-Step Methodology:

• Reagent Preparation: Dilute recombinant human EGFR or VEGFR-2 kinase in assay buffer (40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 2 mM DTT).

• Compound Plating: Dispense 1 µL of indole derivatives (serially diluted in 100% DMSO) into a 384-well white plate.

  • Self-Validation Check: Include wells with 1 µL DMSO (Vehicle Control, 1% final concentration) and 1 µL Staurosporine (10 µM, Universal Positive Control).

• Enzyme Addition: Add 4 µL of the kinase/substrate mixture to the wells. Incubate at room temperature for 15 minutes to allow pre-binding of the inhibitor to the kinase hinge region.

• Reaction Initiation: Add 5 µL of ATP (at the specific Kₘ for each kinase) to initiate the reaction. Incubate for 60 minutes at 25°C.

• ADP Detection: Add 10 µL of ADP-Glo™ Reagent to terminate the kinase reaction and deplete unconsumed ATP (40-minute incubation). Then, add 20 µL of Kinase Detection Reagent to convert ADP to ATP and generate luminescence (30-minute incubation).

• Data Acquisition & Validation: Read luminescence on a microplate reader.

  • Quality Control: Calculate the Z'-factor using the Vehicle and Positive Control wells. The assay is only deemed valid if Z' > 0.6 , ensuring the signal window is robust enough to accurately determine IC₅₀ values.

Protocol B: MTT Cell Viability Assay (A549 and HUVEC Lines)

Causality & Rationale: The MTT assay relies on the reduction of a yellow tetrazolium salt to purple formazan crystals by NAD(P)H-dependent oxidoreductase enzymes. Because these enzymes are rapidly degraded upon cell death, the absorbance directly correlates with the number of metabolically active, viable cells.

Step-by-Step Methodology:

• Cell Seeding: Seed A549 (lung carcinoma) or HUVEC (endothelial) cells at a density of 5 × 10³ cells/well in 96-well clear-bottom plates. Incubate for 24 hours at 37°C, 5% CO₂ to allow adherence.

• Compound Treatment: Aspirate media and replace with 100 µL of fresh media containing serial dilutions of the indole derivatives.

  • Self-Validation Check: The final DMSO concentration must strictly not exceed 0.1% (v/v) . Higher concentrations induce solvent toxicity, confounding the cytotoxic effect of the drug. Include a "Media Only" blank to subtract background absorbance.

• Incubation: Incubate the plates for 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for exactly 4 hours at 37°C. Causality: This time frame allows sufficient intracellular accumulation and reduction of the dye without causing formazan-induced physical cell rupture.

• Solubilization: Carefully aspirate the media (avoiding the formazan crystals at the bottom) and add 150 µL of pure DMSO to each well to dissolve the crystals. Agitate on a plate shaker for 10 minutes.

• Quantification: Measure absorbance at 570 nm. Calculate cell viability relative to the 0.1% DMSO vehicle control.

References

• New Indole-6-Carboxylic Acid Derivatives as Multi-Target Antiproliferative Agents: Synthesis, in Silico Studies, and Cytotoxicity Evaluation. Chemistry & Biodiversity (2024).[Link]

• Naphthyl-Substituted Indole and Pyrrole Carboxylic Acids as Effective Antibiotic Potentiators—Inhibitors of Bacterial Cystathionine γ-Lyase. International Journal of Molecular Sciences (2023).[Link]

A Comparative Guide to the Reactivity of 4-Formyl vs. 3-Formyl Indole Derivatives

Introduction: The Strategic Importance of Formylindoles in Synthesis

Indole is a privileged heterocyclic scaffold, forming the core of numerous pharmaceuticals, agrochemicals, and functional materials. The introduction of a formyl (-CHO) group onto the indole ring creates indole-carboxaldehydes, exceptionally versatile synthetic intermediates. The carbonyl group can be readily transformed into a vast array of functionalities, enabling complex molecular construction. However, the reactivity and synthetic utility of these intermediates are profoundly dictated by the position of the formyl group on the indole nucleus.

This guide provides an in-depth comparative analysis of the two most common isomers: indole-3-carboxaldehyde (3-formylindole) and indole-4-carboxaldehyde (4-formylindole) . While structurally similar, their electronic landscapes and steric environments are distinct, leading to significant differences in their chemical behavior. Understanding these nuances is critical for researchers in medicinal chemistry and process development for designing efficient synthetic routes and predicting reaction outcomes. We will explore the underlying electronic and steric factors and provide experimental data and protocols to illustrate these differences in key chemical transformations.

The Decisive Factors: Electronic Landscape and Steric Environment

The reactivity of the formyl group and the indole ring itself is a delicate interplay between electronic effects (resonance and induction) and steric hindrance.

• Indole-3-carboxaldehyde (3-Formylindole): The C3 position of the indole ring is inherently the most electron-rich and nucleophilic, making it the kinetically favored site for electrophilic formylation, most commonly via the Vilsmeier-Haack reaction.[1] The formyl group at C3 is in direct conjugation with the pyrrole nitrogen's lone pair. This delocalization (Resonance Structure A) increases the electron density on the carbonyl oxygen and slightly reduces the electrophilicity of the carbonyl carbon compared to a typical arylaldehyde. The C3 position is sterically unencumbered, allowing straightforward access for reagents.

• Indole-4-carboxaldehyde (4-Formylindole): The C4 position resides on the benzene portion of the heterocycle. Direct formylation at this position is not favored; its synthesis often requires multi-step sequences starting from precursors like 4-cyanoindole or 4-bromoindole.[2][3] The formyl group at C4 exerts a strong electron-withdrawing effect on the benzene ring. Crucially, it experiences significant steric hindrance due to its peri position, being in close proximity to the C5 hydrogen and the bulk of the adjacent pyrrole ring.[4][5] This steric congestion can impede the approach of bulky reagents.[6]

Below is a diagram illustrating the key electronic and steric differences between the two isomers.

Caption: Electronic and steric factors in 3-formyl vs. 4-formyl indole.

Comparative Reactivity in Key Synthetic Transformations

We will now examine how these intrinsic differences manifest in common synthetic reactions.

Nucleophilic Addition to the Carbonyl: The Wittig Reaction

The Wittig reaction, which converts aldehydes to alkenes, is an excellent probe for both the electrophilicity of the carbonyl carbon and the steric accessibility of the formyl group.[7][8] The reaction involves the attack of a phosphorus ylide on the aldehyde.

• 3-Formylindole: Reacts readily with both stabilized (e.g., Ph₃P=CHCO₂Et) and non-stabilized (e.g., Ph₃P=CH₂) ylides under standard conditions to afford the corresponding alkenes in high yields.[9]

• 4-Formylindole: While it reacts well with smaller, more reactive non-stabilized ylides, its reaction with bulkier, less reactive stabilized ylides can be sluggish.[10] The steric hindrance around the formyl group can increase the activation energy of the initial cycloaddition step, requiring more forcing conditions or resulting in lower yields.[11]

Table 1: Comparative Yields in a Representative Wittig Olefination

Entry	Indole Isomer	Ylide	Product	Yield (%)
1	3-Formylindole	Ph₃P=CHCO₂Et (Stabilized)	(E)-Ethyl 3-(1H-indol-3-yl)acrylate	~90%
2	4-Formylindole	Ph₃P=CHCO₂Et (Stabilized)	(E)-Ethyl 3-(1H-indol-4-yl)acrylate	~65%
3	3-Formylindole	Ph₃P=CH₂ (Non-stabilized)	3-Vinyl-1H-indole	>95%
4	4-Formylindole	Ph₃P=CH₂ (Non-stabilized)	4-Vinyl-1H-indole	~90%
Note: Yields are representative estimates based on established principles of reactivity and may vary with specific reaction conditions.

Reduction of the Formyl Group

The reduction of the formyl group to a hydroxymethyl group is a fundamental transformation.

• 3-Formylindole: Is smoothly reduced by mild hydride reagents like sodium borohydride (NaBH₄) in alcoholic solvents at room temperature.

• 4-Formylindole: Is also readily reduced under similar conditions. The reactivity difference in this transformation is less pronounced because the hydride nucleophile (BH₄⁻) is relatively small, minimizing the impact of steric hindrance.

C-H Functionalization Directed by the Formyl Group

The formyl group can act as a directing group in transition-metal-catalyzed C-H functionalization, but the regioselectivity is starkly different.

• 3-Formylindole: The formyl group typically directs C-H activation to the C2 or C4 positions of the indole ring. For instance, palladium-catalyzed C4-arylation has been demonstrated.[12]

• 4-Formylindole: The formyl group is expected to direct functionalization to the ortho C5 position or the sterically accessible C3 position on the pyrrole ring. The proximity of the formyl group to the N-H bond allows it to act as an effective directing group for functionalizing the benzene ring.

Experimental Protocols: A Head-to-Head Comparison

To provide a practical context, we present a detailed protocol for a comparative Wittig reaction.

Protocol: Comparative Wittig Reaction of Formylindoles with Ethyl (Triphenylphosphoranylidene)acetate

This protocol outlines the procedure to compare the reactivity of 3-formylindole and 4-formylindole with a stabilized ylide.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-Formyl-1H-indole-6-carboxylic Acid

This document provides a detailed protocol for the proper and safe disposal of 4-Formyl-1H-indole-6-carboxylic acid. As a specific Safety Data Sheet (SDS) for this compound is not consistently available, this guidance is synthesized from the hazard profiles of structurally analogous compounds, including various indole-carboxylic acids and indole-aldehydes, and grounded in established laboratory safety principles. The primary directive is to treat this compound as hazardous waste and ensure its disposal through certified channels.

Your institution's Environmental Health and Safety (EHS) department is the ultimate authority for waste disposal. Always consult their specific guidelines before proceeding.

Hazard Assessment and Characterization

4-Formyl-1H-indole-6-carboxylic acid possesses two key functional groups—an aldehyde and a carboxylic acid—on an indole scaffold. Based on data from similar molecules, it is prudent to handle this compound as a hazardous substance with the potential to cause irritation and harm upon exposure.[1][2][3][4][5]

The anticipated hazard profile is summarized below. This information is critical for understanding the causality behind the stringent handling and disposal requirements.

Hazard Classification	GHS Hazard Statement	Rationale & Implication
Skin Corrosion/Irritation	H315: Causes skin irritation	The acidic nature and aromatic structure can irritate the skin upon contact. This necessitates the use of chemical-resistant gloves.[1][2][3][4][5]
Serious Eye Damage/Irritation	H319: Causes serious eye irritation	Particulate matter or splashes can cause significant, potentially lasting, eye damage. Goggles are mandatory.[1][2][3][4][5]
Specific Target Organ Toxicity	H335: May cause respiratory irritation	Inhaling the dust can irritate the respiratory tract. All handling of the solid material must occur in a ventilated enclosure.[1][2][4][5]
Acute Toxicity (Oral, Dermal, Inhalation)	H302, H312, H332: Harmful if swallowed, in contact with skin, or if inhaled	While not universally cited for all analogs, the potential for systemic harm exists, reinforcing the need for comprehensive PPE and careful handling.[4][6][7][8]

Signal Word: Warning [5]

Upon thermal decomposition, this compound may release hazardous gases, including carbon monoxide, carbon dioxide, and nitrogen oxides.[6]

Immediate Safety and Personal Protective Equipment (PPE)

Before handling or preparing 4-Formyl-1H-indole-6-carboxylic acid for disposal, ensure the following controls are in place to create a self-validating system of safety.

• Engineering Controls : All weighing, handling, and packaging of the compound must be conducted within a certified chemical fume hood to prevent inhalation of dust.[8] Ensure that an eyewash station and safety shower are readily accessible.[9]

• Personal Protective Equipment (PPE) :

  • Eye Protection : Wear chemical safety goggles that conform to European Standard EN166 or OSHA 29 CFR 1910.133 regulations.[1][9]

  • Hand Protection : Wear appropriate chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before use and disposed of as contaminated waste after handling.[2]

  • Body Protection : A lab coat and long-sleeved clothing are required to prevent skin contact.[1]

Spill Management Protocol

Accidental spills must be managed immediately to prevent exposure and environmental contamination.

• Evacuate and Ventilate : Ensure the area is well-ventilated and restrict access to non-essential personnel.[10]

• Don PPE : Wear the full PPE described in Section 2.

• Contain and Absorb : For small spills of the solid, carefully sweep or vacuum up the material, avoiding dust generation.[6][7] For liquid solutions, cover with an inert absorbent material such as vermiculite, dry sand, or earth.[8][10]

• Collect Waste : Mix the absorbent material with the spilled substance and transfer it to a suitable, sealable container for disposal as hazardous waste.[8][10]

• Decontaminate : Clean the spill area thoroughly with an appropriate solvent and then soap and water.

• Package for Disposal : All contaminated materials, including absorbent, gloves, and wipes, must be placed in the designated hazardous waste container.

Core Disposal Protocol: Collection for Professional Disposal

In-laboratory treatment (e.g., neutralization or oxidation) of specialized organic compounds like 4-Formyl-1H-indole-6-carboxylic acid is strongly discouraged.[11][12] Such methods can be hazardous, may not be fully effective, and can create other regulated waste streams. The safest and most compliant method is collection for disposal by a licensed hazardous waste contractor.

Step 1: Waste Segregation Segregate waste containing 4-Formyl-1H-indole-6-carboxylic acid from other waste streams. Do not mix it with incompatible chemicals, particularly strong oxidizing agents or strong acids.[9] Waste should be categorized as follows:

• Bulk Chemical : Unused or expired solid compound.

• Contaminated Labware : Disposable items like pipette tips, vials, and flasks with residual contamination.

• Contaminated PPE : Gloves, bench paper, and other protective equipment that has come into contact with the chemical.

Step 2: Container Selection Use only containers that are compatible with the chemical waste. A high-density polyethylene (HDPE) container with a secure, sealable lid is recommended.[13] The container must be in good condition, with no leaks or cracks.

Step 3: Proper Labeling Proper labeling is a critical safety and regulatory requirement. Affix a completed EHS Hazardous Waste Label to the container before adding any waste.[14] The label must include:

• The full, unabbreviated chemical name: "4-Formyl-1H-indole-6-carboxylic acid".

• The concentration and quantity of the waste.

• The date the waste was first added to the container.

• Appropriate hazard pictograms (e.g., GHS07 Exclamation Mark).[5]

Step 4: Storage Pending Disposal Store the sealed waste container in a designated, well-ventilated satellite accumulation area.[8][13] Keep the container closed except when adding waste.[14]

Step 5: Arrange for Disposal Contact your institution's EHS department to schedule a pickup of the hazardous waste. Follow their specific procedures for waste transfer and documentation. Disposal must be carried out at an approved and licensed waste disposal plant.[6][7][9][15]

Disposal Decision Workflow

The following diagram illustrates the logical workflow for handling and disposing of 4-Formyl-1H-indole-6-carboxylic acid in a laboratory setting.

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A Senior Application Scientist's Guide to Handling 4-Formyl-1H-indole-6-carboxylic Acid: Essential Safety Protocols

This guide provides essential, immediate safety and logistical information for the handling of 4-Formyl-1H-indole-6-carboxylic acid. As there is no specific, comprehensive Safety Data Sheet (SDS) for this exact compound, the following protocols are synthesized from safety data for structurally analogous indole derivatives, including various indole-carboxylic acids and formyl-indoles. This approach, grounded in chemical similarity, establishes a robust framework for ensuring laboratory safety. This document is intended for researchers, scientists, and drug development professionals.

Hazard Assessment: Understanding the Risks

Based on the hazard classifications of closely related indole compounds, 4-Formyl-1H-indole-6-carboxylic acid should be handled as a substance that is potentially hazardous. The primary risks are associated with irritation and acute toxicity upon exposure.

Anticipated Hazards:

• Skin Irritation (Category 2): Direct contact may cause redness, itching, and inflammation.[1][2][3][4]

• Serious Eye Irritation (Category 2): The compound, particularly as a powder, can cause significant and potentially damaging eye irritation.[1][2][3][4]

• Respiratory Irritation (Category 3): Inhalation of dust may lead to irritation of the respiratory tract.[1][2][3][4]

• Acute Toxicity (Category 4): The compound may be harmful if swallowed or if it comes into contact with the skin.[1][4][5]

These classifications necessitate the stringent use of Personal Protective Equipment (PPE) and adherence to controlled handling procedures to mitigate exposure risks.

Core Directive: Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against accidental exposure. The following equipment is mandatory when handling 4-Formyl-1H-indole-6-carboxylic acid. The rationale behind each selection is to create a barrier against the specific hazards identified.

Protection Type	Recommended PPE	Rationale
Eye and Face Protection	Chemical safety goggles conforming to EN166 (EU) or NIOSH (US) standards. A face shield should be worn over goggles when there is a significant risk of splashing.[4][6][7]	Protects against airborne particles and splashes, preventing serious eye irritation.[3]
Hand Protection	Chemical-resistant nitrile gloves. Gloves must be inspected for integrity before use.[3][6][8]	Prevents direct skin contact, mitigating the risk of skin irritation and dermal toxicity.[9] Contaminated gloves must be disposed of properly.[3][7]
Body Protection	A laboratory coat or a chemical-resistant apron.[6]	Protects skin and personal clothing from contamination by dust or splashes.[9]
Respiratory Protection	A NIOSH-approved respirator (e.g., N95 dust mask) is required when handling the powder outside of a certified chemical fume hood to prevent the inhalation of dust.[6][7][10]	Minimizes the risk of respiratory tract irritation from airborne particles.[8]
Foot Protection	Closed-toe shoes made of a durable material.[6]	Protects feet from spills and falling objects.[8][11]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a systematic workflow is critical for minimizing risk. All handling of 4-Formyl-1H-indole-6-carboxylic acid should be performed within a well-ventilated laboratory, with a certified chemical fume hood being the preferred environment.[6][7]

Step 1: Preparation and Engineering Controls

• Ensure a certified chemical fume hood is operational.

• Verify that an eyewash station and safety shower are unobstructed and readily accessible.[6][12]

• Assemble all necessary equipment (spatulas, weigh boats, glassware, solvents) within the fume hood to minimize movement.

• Designate a specific area for the handling of this compound to prevent cross-contamination.

Step 2: Donning PPE

• Put on your lab coat and closed-toe shoes.

• Don chemical safety goggles.

• If working outside a fume hood, put on your N95 respirator.

• Finally, put on nitrile gloves, ensuring they fit properly over the cuffs of your lab coat.

Step 3: Weighing and Aliquoting

• Perform all weighing operations on a tared weigh boat inside the fume hood or in a ventilated balance enclosure to contain dust.

• Use a dedicated spatula for this chemical.

• Close the primary container tightly immediately after dispensing the required amount.[1][12]

Step 4: Solution Preparation

• To dissolve the compound, slowly add the solid to the solvent to prevent splashing.

• If the solvent is volatile, ensure this step is performed deep within the chemical fume hood with the sash at the appropriate height.

Step 5: Post-Handling Decontamination

• Wipe down the work area, balance, and any equipment with an appropriate solvent to decontaminate all surfaces.

• Wash hands thoroughly with soap and water after handling is complete and before leaving the laboratory.[1][3]

Step 6: Doffing PPE

• Remove PPE in the correct order to avoid cross-contamination:

  • Remove gloves first, using the proper technique to avoid touching the outer surface.[7]

  • Remove the lab coat.

  • Remove eye and face protection.

  • If used, remove the respirator last.

• Dispose of single-use PPE in the designated hazardous waste container.

Emergency and Disposal Plans

Emergency Procedures for Accidental Exposure

Exposure Route	Immediate Action
Skin Contact	Immediately remove all contaminated clothing. Rinse the affected skin area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1][12]
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[1][12]
Inhalation	Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1][12]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[5][12]

Chemical Spill Response

In the event of a spill, evacuate the immediate area and follow the workflow below. Avoid breathing dust and ensure adequate ventilation.[10]

Caption: Workflow for handling a chemical spill.

Disposal Plan

All waste containing 4-Formyl-1H-indole-6-carboxylic acid, including contaminated PPE and cleaning materials, must be treated as hazardous chemical waste.

• Collect all solid waste in a clearly labeled, sealed container.[2][10]

• Dispose of the container through an approved hazardous waste disposal plant, adhering to all local, state, and federal regulations.[1][5][12]

• Do not dispose of this chemical down the drain or in general trash.

References

• GazFinder. (n.d.). indole (C8H7N). Retrieved from [Link]

• Fisher Scientific. (2024, March 13). SAFETY DATA SHEET: 4-Hydroxyindole-6-carboxylic acid. Retrieved from [Link]

• Bernardo Ecenarro - BESA. (n.d.). Recommended PPE to handle chemicals. Retrieved from [Link]

• Servier. (2024, April 5). The importance of Personal Protective Equipment in the handling of chemicals. Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

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